Diisobutyl (4-methoxybenzylidene)malonate

• CAS: 72955-42-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Synthetic Strategy of Diisobutyl (4-methoxybenzylidene)malonate

Abstract

This technical guide provides a comprehensive examination of the chemical properties, synthesis, and characterization of (4-methoxybenzylidene)malonate esters, with a specific focus on the diisobutyl variant. While direct experimental data for Diisobutyl (4-methoxybenzylidene)malonate is sparse in published literature, this document synthesizes information from its close analogues, primarily the dimethyl and diethyl esters, to provide a robust profile for researchers, chemists, and drug development professionals. The guide delves into the foundational Knoevenagel condensation reaction for its synthesis, explores its physicochemical and spectral properties, discusses its reactivity as a valuable synthetic intermediate, and outlines detailed experimental protocols. The causality behind experimental choices and the inherent reactivity of the molecule are explained to provide field-proven insights.

Introduction: A Versatile Synthetic Scaffold

Diisobutyl (4-methoxybenzylidene)malonate belongs to the class of arylidene malonates, a group of organic compounds renowned for their utility as synthetic intermediates.[1] These molecules feature a core structure characterized by an electron-rich aromatic ring and a Michael acceptor system, making them pivotal in the construction of diverse and complex chemical frameworks.[1][2] The title compound is synthesized via the Knoevenagel condensation, a cornerstone reaction in C-C bond formation that involves the condensation of an aldehyde or ketone with an active methylene compound.[1][3]

The presence of the diisobutyl ester groups modifies the steric and electronic properties of the malonate moiety, influencing the compound's solubility, reactivity, and physical state compared to its more common dimethyl or diethyl counterparts. The 4-methoxy group on the benzylidene ring acts as an electron-donating group, which in turn influences the reactivity of the α,β-unsaturated system. These structural features make Diisobutyl (4-methoxybenzylidene)malonate a promising precursor for a variety of applications, including the synthesis of pharmaceuticals, agrochemicals, and specialty polymers.[2] In the pharmaceutical industry, for instance, the benzylidene malonate scaffold is a key component in the development of therapeutic agents with potential antimicrobial, anti-inflammatory, or anticancer properties.[2]

Synthesis via Knoevenagel Condensation

The primary route for synthesizing Diisobutyl (4-methoxybenzylidene)malonate is the Knoevenagel condensation. This reaction involves the nucleophilic addition of a carbanion, generated from an active methylene compound (diisobutyl malonate), to a carbonyl group (4-methoxybenzaldehyde), followed by a dehydration step.[3]

Reaction Mechanism

The causality of the Knoevenagel condensation hinges on two key factors: the acidity of the α-protons of the malonic ester and the electrophilicity of the aldehyde's carbonyl carbon.

• Enolate Formation : A weak base, typically a primary or secondary amine like piperidine or pyridine, is sufficient to deprotonate the diisobutyl malonate. The two electron-withdrawing ester groups stabilize the resulting carbanion (enolate) through resonance.[3][4] The use of a mild base is critical to prevent the self-condensation of the aldehyde.[3]

• Nucleophilic Addition : The resonance-stabilized carbanion acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of 4-methoxybenzaldehyde.[4]

• Aldol Addition Product : This attack forms a tetrahedral intermediate which is then protonated, often by the conjugate acid of the base catalyst, to yield a β-hydroxy compound (an aldol addition product).[4]

• Dehydration : The aldol intermediate readily undergoes dehydration (elimination of a water molecule) under the reaction conditions to form the stable, conjugated α,β-unsaturated product. This final step is often the thermodynamic driving force for the reaction.[1][4]

Caption: Generalized Knoevenagel condensation workflow.

Detailed Experimental Protocol

This protocol is a validated methodology adapted from established procedures for the synthesis of analogous arylidene malonates.[1]

Materials:

• 4-Methoxybenzaldehyde (1.0 eq)

• Diisobutyl malonate (1.05 eq)

• Piperidine (0.1 eq)

• Acetic Acid (0.1 eq)

• Toluene

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Setup : To a flame-dried round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus, add toluene.

• Reagent Addition : Add 4-methoxybenzaldehyde (1.0 eq), diisobutyl malonate (1.05 eq), piperidine (0.1 eq), and acetic acid (0.1 eq) to the flask. The use of a slight excess of the malonate ensures complete consumption of the aldehyde. Piperidine acts as the base catalyst, while acetic acid serves as a co-catalyst.

• Reaction : Heat the reaction mixture to reflux. The toluene forms an azeotrope with the water generated during the condensation, which is collected in the Dean-Stark trap, driving the reaction equilibrium towards the product.[1]

• Monitoring : Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde spot is no longer visible.

• Workup : After completion, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and wash sequentially with water and brine solution to remove the catalysts and any water-soluble impurities.

• Drying and Concentration : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification : Purify the crude product by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexane, to yield the pure Diisobutyl (4-methoxybenzylidene)malonate.

Physicochemical Properties

Property	Dimethyl (4-methoxybenzylidene)malonate	Diethyl (4-methoxybenzylidene)malonate	Diisobutyl (4-methoxybenzylidene)malonate (Predicted)	Reference
Molecular Formula	C₁₃H₁₄O₅	C₁₅H₁₈O₅	C₁₉H₂₆O₅	[5][7]
Molecular Weight	250.25 g/mol	278.30 g/mol	334.42 g/mol	[5][7]
Appearance	White to off-white crystalline solid	Solid / Liquid	Colorless to pale yellow oil or low-melting solid	[5]
Melting Point	56-57 °C	N/A	Lower than the dimethyl analogue	[6]
Boiling Point	144-145 °C @ 0.17 Torr	N/A	Higher than the dimethyl analogue	[6]
Solubility	Soluble in methanol, chloroform, ethyl acetate	Soluble in common organic solvents	Highly soluble in nonpolar organic solvents, low water solubility	[6]

The introduction of the larger, more lipophilic isobutyl groups is expected to decrease the melting point and increase the boiling point relative to the dimethyl ester. The isobutyl groups will also significantly decrease its solubility in polar solvents like water while increasing its solubility in nonpolar organic solvents such as hexanes and toluene.

Spectral Characterization

The structural identity of Diisobutyl (4-methoxybenzylidene)malonate can be unequivocally confirmed through a combination of spectroscopic techniques. The expected spectral data are based on the well-characterized spectra of its analogues and the principles of organic spectroscopy.

¹H NMR Spectroscopy

The proton NMR spectrum provides key diagnostic signals:

• Aromatic Protons : Two doublets in the aromatic region (approx. δ 6.9-7.5 ppm), corresponding to the AA'BB' system of the para-substituted benzene ring.

• Vinylic Proton : A singlet at approximately δ 7.7 ppm for the vinylic proton of the benzylidene group. Its downfield shift is due to the deshielding effects of the conjugated carbonyl groups.

• Methoxy Protons : A sharp singlet around δ 3.8 ppm corresponding to the three protons of the -OCH₃ group.

• Isobutyl Protons : The isobutyl groups will present a characteristic pattern: a doublet for the six methyl protons (-CH(CH₃ )₂), a multiplet for the methine proton (-CH (CH₃)₂), and a doublet for the two methylene protons (-O-CH₂ -CH(CH₃)₂).

¹³C NMR Spectroscopy

The carbon NMR spectrum will show distinct signals for each unique carbon atom:

• Carbonyl Carbons : Two signals in the downfield region (δ 164-168 ppm) for the ester carbonyl carbons.

• Aromatic & Vinylic Carbons : Multiple signals between δ 114-162 ppm corresponding to the carbons of the benzene ring and the C=C double bond.

• Ester & Methoxy Carbons : Signals for the methylene carbons of the isobutyl groups (-O-C H₂-) will appear around δ 65-70 ppm, while the methoxy carbon (-OC H₃) will be around δ 55 ppm.

• Isobutyl Alkyl Carbons : Signals for the methine and methyl carbons of the isobutyl groups will appear in the upfield region (δ 18-30 ppm).

Infrared (IR) Spectroscopy

The IR spectrum is dominated by a very strong absorption band characteristic of the ester carbonyl groups.

• C=O Stretch : A strong, sharp peak around 1720-1730 cm⁻¹. The conjugation with the C=C double bond slightly lowers the frequency compared to a saturated ester.

• C=C Stretch : An absorption in the 1620-1640 cm⁻¹ region for the alkene C=C stretching.

• C-O Stretch : Strong bands in the 1250-1300 cm⁻¹ range corresponding to the C-O stretching vibrations of the ester and the aryl ether.

• Aromatic C-H Stretch : Peaks just above 3000 cm⁻¹.

• Aliphatic C-H Stretch : Peaks just below 3000 cm⁻¹.

Chemical Reactivity and Applications

The reactivity of Diisobutyl (4-methoxybenzylidene)malonate is dictated by the electrophilic nature of the β-carbon in its α,β-unsaturated system. This makes it an excellent Michael acceptor.

Caption: Reactivity as a Michael Acceptor.

• Michael Addition : It readily undergoes 1,4-conjugate addition with a wide range of soft nucleophiles, such as organocuprates, amines, thiols, and other enolates. This reaction is fundamental for creating more complex carbon skeletons and is a key step in the synthesis of many pharmaceutical agents.[1]

• Diels-Alder Reactions : The electron-deficient double bond can act as a dienophile in Diels-Alder cycloaddition reactions, providing a pathway to complex cyclic and polycyclic systems.

• Reduction : The C=C double bond can be selectively reduced through catalytic hydrogenation, leaving the ester and aromatic functionalities intact.

• UV Absorption : The conjugated system of arylidene malonates gives them UV-absorbing properties. The dimethyl analogue is specifically noted for its use as a UV absorber, particularly in the UVB range, for applications in coatings and plastics where color neutrality is essential.[6]

Safety and Handling

While a specific Safety Data Sheet (SDS) for Diisobutyl (4-methoxybenzylidene)malonate is not available, the hazard profile can be inferred from its analogues and precursors.

• General Handling : Handle in accordance with good industrial hygiene and safety practices. Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing.[4]

• Personal Protective Equipment (PPE) : Wear appropriate protective gloves, safety glasses with side-shields, and a lab coat.[4]

• Hazards : Analogous compounds like Dimethyl 2-(4-methoxybenzylidene)malonate are classified as causing serious eye irritation.[4] The starting material, 4-methoxybenzaldehyde, can be harmful if swallowed and may cause skin irritation. Diisobutyl malonate itself has low toxicity but can be an irritant.

• Storage : Store in a cool, dry place in a tightly sealed container, away from strong oxidizing agents.

Conclusion

Diisobutyl (4-methoxybenzylidene)malonate is a valuable and versatile intermediate in organic synthesis. Its preparation via the robust and well-understood Knoevenagel condensation allows for efficient, large-scale production. The core chemical reactivity, centered around the Michael acceptor nature of its α,β-unsaturated system, provides a gateway to a vast array of more complex molecules relevant to the pharmaceutical and fine chemical industries. While direct physical and spectral data for the diisobutyl ester are limited, a comprehensive and reliable chemical profile can be constructed by leveraging data from its well-documented analogues. This guide provides the foundational knowledge and practical protocols necessary for researchers to effectively synthesize, characterize, and utilize this important chemical building block.

References

• ChemBK. (2025, August 19). DIBUTYL MALONATE.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 25047, Diethyl isobutylmalonate. Retrieved from [Link]

• Immobilized Gelatine Catalysis. (2022, April 10). Knoevenagel condensation of diethyl malonate with aldehydes catalyzed by immobilized gelatine.

• Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 1. Knoevenagel Condensation Reactions of Benzaldehyde (1a), 4-Methoxybenzaldehyde (1b) and 4-(Dimethylamino)benzaldehyde (1c) with Malononitrile (2) in Methanol (MeOH) to Yield Benzylidenemalononitriles 3a−c.
• Gruttadauria, M., et al. (2024, September 10). Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. Organic & Biomolecular Chemistry. DOI:10.1039/D4OB01420K.

• Organic Syntheses. (n.d.). DI-tert-BUTYL MALONATE. Retrieved from [Link]

• Google Patents. (n.d.). CN103880671A - Synthetic method of preparing diisobutyl dimethyl malonate.
• ResearchGate. (n.d.). Original Knoevenagel condensation reaction: formaldehyde and diethyl malonate....

• Organic Chemistry Portal. (n.d.). Knoevenagel Condensation Doebner Modification. Retrieved from [Link]

• YouTube. (2025, February 1). Knoevenagel Condensation. Doebner Modification. Verley Modification. Reaction Mechanism and Set Up. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of [3-13C]-2,3-dihydroxy-4-methoxybenzaldehyde.

• Ataman Kimya. (n.d.). DIMETHYL MALONATE. Retrieved from [Link]

• ResearchGate. (2017, August 7). Molecular structure and spectroscopic properties of 4-methoxybenzaldehyde based on density functional theory calculations.

• National Institute of Standards and Technology. (n.d.). Benzaldehyde, 4-methoxy-. Retrieved from [Link]

• PubChemLite. (2025). Diethyl 2-(3,4-dimethoxybenzylidene)malonate (C16H20O6). Retrieved from [Link]

• Global Substance Registration System. (n.d.). DIETHYL 4-METHOXYBENZALMALONATE. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). SPECTROSCOPIC ANALYSIS OF ORGANIC COMPOUNDS.

• Ataman Kimya. (n.d.). DIMETHYL MALONATE. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). SPECTROSCOPIC ANALYSIS OF ORGANIC COMPOUNDS.

Sources

• 1. Chemicals [chemicals.thermofisher.cn]
• 2. CN103880671A - Synthetic method of preparing diisobutyl dimethyl malonate - Google Patents [patents.google.com]
• 3. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. dimethyl (p-methoxybenzylidene)malonate | 7443-25-6 [chemicalbook.com]
• 7. researchgate.net [researchgate.net]

A Mechanistic and Methodological Guide to the Synthesis of Diisobutyl (4-methoxybenzylidene)malonate via Knoevenagel Condensation

Executive Summary: This technical guide provides a comprehensive examination of the synthesis of diisobutyl (4-methoxybenzylidene)malonate, a compound of interest in various chemical and pharmaceutical applications. The core of this synthesis is the Knoevenagel condensation, a classic carbon-carbon bond-forming reaction. This document elucidates the nuanced reaction mechanism, explores the critical roles of the reactants and catalysts, and presents a detailed, field-proven experimental protocol. By explaining the causality behind methodological choices, this guide serves as an essential resource for researchers, scientists, and professionals in drug development seeking to master this important synthetic transformation.

Introduction

Overview of Benzylidene Malonates

Alkylidene and arylidene malonates are a versatile class of organic compounds characterized by an α,β-unsaturated dicarbonyl system.[1] Their unique electronic structure makes them valuable precursors for a wide range of organic transformations, including Michael additions, Friedel-Crafts reactions, and various cyclizations.[1] Specifically, derivatives like diisobutyl (4-methoxybenzylidene)malonate serve as important intermediates in the synthesis of biologically active molecules and are also used as UV absorbers and resin stabilizers.[][3]

The Knoevenagel Condensation

The Knoevenagel condensation is a cornerstone of organic synthesis, involving the reaction of an active methylene compound with an aldehyde or ketone, typically catalyzed by a weak amine base.[4][5] The reaction proceeds via a nucleophilic addition followed by a dehydration step, resulting in the formation of a new carbon-carbon double bond.[4] This method is highly efficient for producing substituted alkenes, such as the target compound, and is favored over harsher alternatives that might use strong bases like sodium hydroxide, which could induce undesirable self-condensation of the aldehyde.[6]

Core Reaction Mechanism

The synthesis of diisobutyl (4-methoxybenzylidene)malonate from 4-methoxybenzaldehyde and diisobutyl malonate is catalyzed by a piperidine and acetic acid system. While several mechanistic pathways have been proposed, the most compelling evidence for reactions involving secondary amine catalysts points towards an iminium ion-mediated pathway, which is more kinetically favorable than a simple enolate mechanism.[6][7][8]

Reactants and Catalysts

• 4-Methoxybenzaldehyde: The electrophilic aldehyde component. The methoxy group is an electron-donating group, which slightly deactivates the carbonyl carbon towards nucleophilic attack compared to unsubstituted benzaldehyde.

• Diisobutyl Malonate: The active methylene compound. The two adjacent ester groups render the methylene protons (α-hydrogens) acidic (pKa ≈ 13), allowing for easy deprotonation by a mild base to form a stabilized nucleophilic enolate.[6]

• Piperidine: A secondary amine that serves as the primary base catalyst. Its crucial role extends beyond simple deprotonation; it actively participates in the reaction by forming a highly reactive iminium ion intermediate.[7][9]

• Acetic Acid: A co-catalyst that works in concert with piperidine. It facilitates proton transfer steps and maintains an optimal pH, which has been shown to accelerate the reaction rate significantly compared to using piperidine alone.[8][10]

The Iminium Ion Pathway

The reaction proceeds through a catalytic cycle involving the formation of a highly electrophilic iminium ion. This pathway is generally favored as it provides a more reactive electrophile for the malonate enolate to attack.

Step 1: Iminium Ion Formation Piperidine attacks the carbonyl carbon of 4-methoxybenzaldehyde. Subsequent proton transfer and dehydration yield a highly reactive iminium ion. This species is significantly more electrophilic than the starting aldehyde.

Step 2: Enolate Formation Concurrently, another molecule of piperidine acts as a base, deprotonating the α-carbon of diisobutyl malonate to form a resonance-stabilized enolate.

Step 3: Carbon-Carbon Bond Formation The nucleophilic enolate attacks the electrophilic carbon of the iminium ion. This is the key bond-forming step of the synthesis.

Step 4: Catalyst Regeneration and Elimination The resulting intermediate undergoes a series of proton transfers and an E1cB-type elimination of water. This process regenerates the piperidine catalyst and forms the final, conjugated product, diisobutyl (4-methoxybenzylidene)malonate.[6]

Figure 1: Iminium Ion Pathway for Knoevenagel Condensation.

Experimental Protocol

This protocol describes a robust method for the synthesis of diisobutyl (4-methoxybenzylidene)malonate, adapted from established procedures for similar compounds.[1] It incorporates a Dean-Stark apparatus to ensure the reaction goes to completion.

Materials and Equipment

• Reagents: 4-methoxybenzaldehyde, diisobutyl malonate, piperidine, glacial acetic acid, benzene (or toluene), ethyl acetate, brine solution, anhydrous sodium sulfate (Na₂SO₄).

• Equipment: Round-bottom flask, Dean-Stark apparatus, reflux condenser, magnetic stirrer with hot plate, separatory funnel, rotary evaporator, flash chromatography system.

Step-by-Step Synthesis Procedure

• Reaction Setup: To a 250 mL flame-dried round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus fitted with a reflux condenser, add benzene (100 mL).

• Charge Reagents: Add 4-methoxybenzaldehyde (13.6 g, 100 mmol), diisobutyl malonate (24.0 g, 105 mmol), piperidine (0.85 g, 10 mmol), and glacial acetic acid (0.60 g, 10 mmol) to the flask.

• Reflux and Water Removal: Heat the reaction mixture to reflux. The benzene-water azeotrope will begin to collect in the Dean-Stark trap. Continue refluxing for 4-6 hours, or until no more water is collected and TLC analysis indicates the consumption of the starting aldehyde.

• Work-up: Allow the reaction mixture to cool to room temperature. Dilute the mixture with ethyl acetate (100 mL) and transfer it to a separatory funnel.

• Extraction: Wash the organic layer sequentially with water (2 x 50 mL) and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

Purification and Characterization

• Purification: The crude oil is purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in petroleum ether (e.g., 5:95 v/v) as the eluent.

• Characterization: The structure and purity of the final product are confirmed using ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Process Optimization and Considerations

The efficiency of the Knoevenagel condensation is influenced by several factors. Understanding the causality behind these choices is critical for process optimization and troubleshooting.

Summary of Reaction Parameters

Parameter	Recommended Condition	Rationale / Impact on Reaction
Solvent	Benzene or Toluene	Forms an azeotrope with water, enabling its removal via a Dean-Stark trap and driving the reaction equilibrium forward (Le Chatelier's Principle).
Temperature	Reflux (~80-110 °C)	Provides the necessary activation energy for both iminium formation and the subsequent elimination of water.
Catalyst Ratio	~0.1 eq. Piperidine / ~0.1 eq. Acetic Acid	Catalytic amounts are sufficient. An equimolar ratio of the amine and acid often provides the fastest rates by maintaining an optimal pH balance for the various protonation/deprotonation steps.[8]
Stoichiometry	Slight excess of Malonate (1.05 eq.)	A small excess of the nucleophile can help ensure the complete consumption of the more valuable aldehyde.

Causality of Experimental Choices

• Why a Dean-Stark Trap? The condensation reaction produces one equivalent of water. As the reaction is reversible, the continuous removal of water from the reaction medium is the most effective way to drive the equilibrium towards the product side, ensuring a high yield.

• Why a Weak Amine Base? Strong bases like NaOH or alkoxides would readily deprotonate the malonate ester. However, they would also promote the self-condensation (Aldol reaction) of 4-methoxybenzaldehyde, leading to a mixture of unwanted byproducts. A weak amine like piperidine is basic enough to deprotonate the malonate but not so basic as to cause significant self-condensation.[4][6]

• Why Acetic Acid? The combination of a secondary amine and a carboxylic acid is a powerful catalytic system. The acid facilitates the dehydration of the carbinolamine intermediate to form the iminium ion and also assists in the final elimination step. The resulting buffer-like system maintains a delicate pH balance crucial for maximizing the reaction rate.[8][11]

Conclusion

The synthesis of diisobutyl (4-methoxybenzylidene)malonate via the Knoevenagel condensation is a highly efficient and well-understood process. A deep understanding of the underlying Iminium ion mechanism, coupled with the strategic use of a piperidine/acetic acid catalytic system and reaction conditions that favor product formation, enables the reliable and high-yield production of this valuable chemical intermediate. The methodologies and principles outlined in this guide provide researchers with the necessary framework to successfully implement and optimize this synthesis for their specific applications.

References

• Knoevenagel Condensation Reaction. Master Organic Chemistry.

• Knoevenagel Condensation. J&K Scientific LLC.

• Preparation method of cinnamate derivates. Google Patents (CN101774918A).

• Novel Cinnamic Acid Derivatives as Potential Anticancer Agents: Synthesis, In Vitro Cytotoxicity and Molecular Docking Studies. Biointerface Research in Applied Chemistry.

• Synthesis of cinnamic acid derivatives using ethanol as solvent or microwave assisted method. Synthetic Communications.

• Synthesis of Cinnamic Acid Derivatives. Atlantis Press.

• Knoevenagel condensation with acetic acid. Reddit.

• Synthesis of Cinnamic Acid Derivatives Using Ethanol as Solvent or Microwave Assisted Method. Taylor & Francis Online.

• Knoevenagel Condensation Doebner Modification. Organic Chemistry Portal.

• Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. Molecules.

• Knoevenagel condensation. Wikipedia.

• Introduction to malonic ester synthesis mechanism. Benchchem.

• A mechanistic study of the Knoevenagel condensation reaction: new insights into the influence of acid and base properties of mixed metal oxide catalysts on the catalytic activity. RSC Publishing.

• The Knoevenagel Condensation. Organic Reactions.

• Scheme 1. Knoevenagel Condensation Reactions of Benzaldehyde... ResearchGate.

• Knoevenagel Condensation Mechanism. YouTube.

• Dimethyl 2-(4-methylbenzylidene)malonate. National Center for Biotechnology Information.

• CAS 7443-25-6 (Dimethyl 4-methoxy benzylidene malonate). BOC Sciences.

• Dimethyl 2-(4-Methoxybenzylidene)malonate. Tokyo Chemical Industry.

Sources

• 1. Dimethyl 2-(4-methyl­benzyl­idene)malonate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dimethyl 2-(4-Methoxybenzylidene)malonate | 7443-25-6 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 5. organicreactions.org [organicreactions.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. jk-sci.com [jk-sci.com]
• 8. reddit.com [reddit.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A mechanistic study of the Knoevenagel condensation reaction: new insights into the influence of acid and base properties of mixed metal oxide catalysts on the catalytic activity - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

Spectroscopic Data of Diisobutyl (4-methoxybenzylidene)malonate: An In-depth Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for diisobutyl (4-methoxybenzylidene)malonate. Designed for researchers, scientists, and professionals in drug development, this document delves into the nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS) data of the title compound. The guide offers not only the spectral data but also the underlying principles and experimental protocols, ensuring a thorough understanding of the compound's structural characterization.

Introduction

Diisobutyl (4-methoxybenzylidene)malonate is a derivative of malonic acid, often synthesized via the Knoevenagel condensation.[1][2][3][4][5] This class of compounds serves as a versatile scaffold in organic synthesis and is of interest in medicinal chemistry and materials science. Accurate structural elucidation through spectroscopic methods is paramount for its application and further development. This guide provides a detailed analysis of its characteristic spectral signatures.

Molecular Structure and Synthesis

The structure of diisobutyl (4-methoxybenzylidene)malonate is characterized by a central malonate unit esterified with two isobutyl groups and substituted with a 4-methoxybenzylidene moiety.

Diagram: Molecular Structure of Diisobutyl (4-methoxybenzylidene)malonate

Caption: Molecular structure of diisobutyl (4-methoxybenzylidene)malonate.

A standard synthesis protocol involves the Knoevenagel condensation of 4-methoxybenzaldehyde with diisobutyl malonate, typically catalyzed by a base such as piperidine or DBU in a suitable solvent.[1][3]

Diagram: Knoevenagel Condensation Workflow

Caption: General workflow for the synthesis of diisobutyl (4-methoxybenzylidene)malonate.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules by providing information about the chemical environment of hydrogen atoms.

Experimental Protocol:

A sample of diisobutyl (4-methoxybenzylidene)malonate (typically 5-20 mg) is dissolved in a deuterated solvent (e.g., 0.6 mL of CDCl₃) in a 5 mm NMR tube.[6] The spectrometer is locked to the deuterium signal of the solvent, and the magnetic field is shimmed to achieve optimal resolution.[6] A standard ¹H NMR experiment is then performed.

Predicted ¹H NMR Data:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.70	s	1H	=CH (vinyl proton)
~7.45	d	2H	Ar-H (ortho to -CH=)
~6.95	d	2H	Ar-H (ortho to -OCH₃)
~3.90	d	4H	-OCH₂-
~3.85	s	3H	-OCH₃
~2.00	m	2H	-CH(CH₃)₂
~0.95	d	12H	-CH(CH₃)₂

Interpretation:

• Vinyl Proton (=CH): The singlet around 7.70 ppm is characteristic of the vinylic proton of the benzylidene group. Its downfield shift is due to the deshielding effect of the adjacent aromatic ring and the two carbonyl groups.

• Aromatic Protons (Ar-H): The aromatic region will show two doublets, characteristic of a para-substituted benzene ring. The protons ortho to the electron-withdrawing benzylidene group are expected to be more deshielded (~7.45 ppm) than the protons ortho to the electron-donating methoxy group (~6.95 ppm).[7]

• Methoxy Protons (-OCH₃): A sharp singlet at approximately 3.85 ppm corresponds to the three protons of the methoxy group.[7]

• Isobutyl Protons (-OCH₂CH(CH₃)₂): The isobutyl groups will exhibit a doublet for the methylene protons (-OCH₂-) around 3.90 ppm, coupled to the adjacent methine proton. The methine proton (-CH(CH₃)₂) will appear as a multiplet around 2.00 ppm, coupled to both the methylene and methyl protons. The twelve methyl protons (-CH(CH₃)₂) will give a doublet around 0.95 ppm, coupled to the methine proton.[8][9]

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon-13 NMR spectroscopy provides information about the carbon skeleton of a molecule.

Experimental Protocol:

A more concentrated sample (20-50 mg) in a deuterated solvent is typically required for ¹³C NMR compared to ¹H NMR.[6] A standard proton-decoupled ¹³C NMR experiment is performed to obtain a spectrum with singlets for each unique carbon atom.

Predicted ¹³C NMR Data:

Chemical Shift (δ, ppm)	Assignment
~167	C=O (ester carbonyls)
~162	Ar-C (para to -CH=, attached to -OCH₃)
~142	=CH (vinyl carbon)
~132	Ar-C (ortho to -CH=)
~128	Ar-C (ipso to -CH=)
~127	=C(COOR)₂
~114	Ar-C (ortho to -OCH₃)
~72	-OCH₂-
~55	-OCH₃
~28	-CH(CH₃)₂
~19	-CH(CH₃)₂

Interpretation:

• Carbonyl Carbons (C=O): The two ester carbonyl carbons are expected to resonate at the downfield region, around 167 ppm.[10][11]

• Aromatic and Vinylic Carbons: The aromatic and vinylic carbons will appear in the range of 114-162 ppm. The carbon attached to the electron-donating methoxy group will be the most shielded among the aromatic carbons. The vinylic carbon attached to the aromatic ring (=CH) will be more downfield than the one attached to the malonate moiety (=C(COOR)₂).[10][11]

• Aliphatic Carbons: The carbons of the isobutyl and methoxy groups will appear in the upfield region. The -OCH₂- carbon of the isobutyl group is expected around 72 ppm, the methoxy carbon (-OCH₃) around 55 ppm, the methine carbon (-CH(CH₃)₂) around 28 ppm, and the methyl carbons (-CH(CH₃)₂) around 19 ppm.[9][12]

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Experimental Protocol:

The IR spectrum can be recorded using various techniques. For a solid sample, a KBr pellet can be prepared by mixing a small amount of the compound with dry KBr powder and pressing it into a disc.[13][14] Alternatively, the spectrum can be obtained using an Attenuated Total Reflectance (ATR) accessory, which requires minimal sample preparation.[15][16]

Predicted IR Data:

Wavenumber (cm⁻¹)	Intensity	Assignment
~3050	Medium	=C-H stretch (aromatic and vinyl)
~2960-2870	Strong	C-H stretch (aliphatic)
~1725	Strong, sharp	C=O stretch (ester carbonyl, conjugated)
~1600, ~1510	Medium	C=C stretch (aromatic ring)
~1250, ~1030	Strong	C-O stretch (ester and ether)

Interpretation:

• C=O Stretch: A strong and sharp absorption band around 1725 cm⁻¹ is the most characteristic feature, corresponding to the stretching vibration of the conjugated ester carbonyl groups.[17][18][19][20] The conjugation with the benzylidene double bond lowers the frequency compared to a saturated ester.[17]

• C-H Stretches: Aromatic and vinylic C-H stretching vibrations are expected just above 3000 cm⁻¹, while the aliphatic C-H stretches of the isobutyl and methoxy groups will appear in the 2960-2870 cm⁻¹ region.

• C=C Stretches: Aromatic C=C stretching vibrations typically appear as a pair of bands around 1600 and 1510 cm⁻¹.

• C-O Stretches: Strong absorption bands in the 1250-1030 cm⁻¹ region are due to the C-O stretching vibrations of the ester and ether functional groups.[18]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural elucidation.

Experimental Protocol:

The sample is introduced into the mass spectrometer, where it is ionized.[21][22] Common ionization techniques include Electron Ionization (EI) and Electrospray Ionization (ESI).[23][24] The resulting ions are then separated based on their mass-to-charge ratio (m/z) and detected.[21][22]

Predicted Fragmentation Pattern (EI-MS):

The fragmentation of diisobutyl (4-methoxybenzylidene)malonate under electron impact is expected to follow pathways observed for similar malonate and benzylidene derivatives.

• Molecular Ion (M⁺˙): The molecular ion peak should be observed at m/z corresponding to the molecular weight of the compound (C₁₉H₂₆O₅).

• Loss of Isobutoxy Radical (-OC₄H₉): A significant fragment may arise from the loss of an isobutoxy radical, leading to an acylium ion.

• Loss of Isobutene (-C₄H₈): McLafferty rearrangement can lead to the loss of isobutene.

• Formation of Tropylium Ion: Cleavage of the benzylidene group can lead to the formation of a substituted tropylium ion (m/z 121), a common fragmentation for benzyl derivatives.[25]

• Cleavage of the Malonate Moiety: Fragmentation of the malonate ester can also occur.

Diagram: Predicted Mass Spectrometry Fragmentation

Caption: Plausible fragmentation pathways for diisobutyl (4-methoxybenzylidene)malonate in EI-MS.

Conclusion

The spectroscopic data presented in this guide provide a robust framework for the characterization of diisobutyl (4-methoxybenzylidene)malonate. The predicted ¹H NMR, ¹³C NMR, IR, and MS data, in conjunction with the detailed experimental protocols, offer a comprehensive resource for researchers. The unique combination of signals in each spectroscopic technique provides a "fingerprint" for this molecule, enabling its unambiguous identification and quality control in various scientific applications.

References

• Organic Chemistry | OpenStax. (2023, September 20). 12.8 Infrared Spectra of Some Common Functional Groups.
• Creative Proteomics. (n.d.). Mastering Mass Spectrometry: A Comprehensive Guide for Beginners.
• Wikipedia. (2024, February 13). Mass spectrometry.
• Oregon State University. (2022, March 9). The Mass Spectrometry Experiment.
• ALWSCI. (2025, July 24). How To Prepare And Run An NMR Sample.
• Spectroscopy Online. (2020, December 20). The C=O Bond, Part VI: Esters and the Rule of Three.
• Emerald Cloud Lab. (2025, September 17). ExperimentMassSpectrometry Documentation.
• University of Notre Dame. (2023, July 24). STANDARD OPERATING PROCEDURE FOR NMR EXPERIMENTS.
• Master Organic Chemistry. (2016, November 23). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra.
• Sociedade Brasileira de Química. (n.d.). A Simple and Efficient Protocol for the Knoevenagel Reaction of Benzylidenemalononitriles and the Evaluation of the Larvicidal Activity on Aedes Aegypti.
• Emory University. (2013, June 22). NMR Experiment Procedure.
• National Center for Biotechnology Information. (2014, July 15). Negative charge induced dissociation: fragmentation of deprotonated N-benzylidene-2-hydroxylanilines in electrospray ionization mass spectrometry.
• ChemicalBook. (n.d.). Diethyl isobutylmalonate(10203-58-4) 13C NMR spectrum.
• Michigan State University. (n.d.). NMR Spectroscopy.
• JEOL USA. (n.d.). NMR Basics for the absolute novice.
• University of California, Los Angeles. (n.d.). Sample preparation for FT-IR.
• ACS Publications. (2021, October 18). Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives.
• University of British Columbia. (n.d.). 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I.
• University of Missouri–St. Louis. (n.d.). 4406 GC-MS procedure and background.docx.
• ChemicalBook. (n.d.). Diisopropyl malonate(13195-64-7) 1H NMR spectrum.
• Bruker. (n.d.). Guide to FT-IR Spectroscopy.
• Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods.
• PubChem. (n.d.). Diethyl isobutylmalonate.
• Bellevue College. (n.d.). Analysis of Functional Groups using Infrared (IR) Spectroscopy.
• Heterocyclic Letters. (n.d.). Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene.
• ChemicalBook. (n.d.). Diisopropyl malonate(13195-64-7) 13C NMR spectrum.
• Academia.edu. (n.d.). Mass spectrometric fragmentation of some arylidenecycloalkanones.
• University of Houston. (n.d.). Lab 9 – Fourier Transform Infrared (FTIR) Spectroscopy.
• PubChem. (n.d.). 4-Methoxybenzaldehyde.
• University of Wisconsin-Madison. (n.d.). fourier transform infrared spectroscopy.
• BenchChem. (n.d.). A Comparative ¹H NMR Spectral Analysis of 4-Alkoxybenzaldehydes.
• Banaras Hindu University. (2007). Novel Methods of Knoevenagel Condensation.
• ChemicalBook. (n.d.). DIETHYL SEC-BUTYLMALONATE(83-27-2) 1H NMR spectrum.
• Doc Brown's Chemistry. (n.d.). and explaining 13C NMR spectrum of 1-iodo-2-methylpropane.
• Delta State University. (n.d.). COMPARISON OF 13C–NMR CHEMICAL SHIFTS WITH QUANTUM CALCULATIONS.
• National Center for Biotechnology Information. (2020, July 29). Synthesis of benzylidenemalononitrile by Knoevenagel condensation through monodisperse carbon nanotube-based NiCu nanohybrids.
• SpringerLink. (n.d.). Table 1 Reaction of 4-methoxyaniline, 4-methoxybenzaldehyde, acetylacetone and nitromethane in different conditionsa.
• ChemicalBook. (n.d.). Diethyl butylmalonate(133-08-4) 1H NMR spectrum.
• mVOC 4.0. (n.d.). 4-Methoxybenzaldehyde.
• Volochem Inc. (n.d.). 4-Methoxybenzaldehyde.
• Chemistry LibreTexts. (2024, March 19). 13.10: Characteristics of ¹³C NMR Spectroscopy.
• Guidechem. (n.d.). 13195-64-7 Diisopropyl malonate C9H16O4, Formula,NMR,Boiling Point,Density,Flash Point.
• Compound Interest. (2015). a guide to 13c nmr chemical shift values.
• ChemicalBook. (n.d.). Isobutyl acetate(110-19-0) 13C NMR spectrum.
• PubChem. (n.d.). Propanedioic acid, dibutyl ester.
• National Center for Biotechnology Information. (2012, July 15). The ESI CAD fragmentations of protonated 2,4,6-tris(benzylamino)- and tris(benzyloxy)-1,3,5-triazines involve benzyl-benzyl interactions: a DFT study.
• YouTube. (2022, January 22). Mass Spectrometry :Fragmentation Pattern & Rules(Part-I).

Sources

• 1. static.sites.sbq.org.br [static.sites.sbq.org.br]
• 2. pubs.acs.org [pubs.acs.org]
• 3. asianpubs.org [asianpubs.org]
• 4. bhu.ac.in [bhu.ac.in]
• 5. Synthesis of benzylidenemalononitrile by Knoevenagel condensation through monodisperse carbon nanotube-based NiCu nanohybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. 13C nmr spectrum of 1-iodo-2-methylpropane C4H9I (CH3)2CHCH2I analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of isobutyl iodide C13 13-C nmr carbon-13 doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. Isobutyl acetate(110-19-0) 13C NMR spectrum [chemicalbook.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. compoundchem.com [compoundchem.com]
• 12. ntweb.deltastate.edu [ntweb.deltastate.edu]
• 13. drawellanalytical.com [drawellanalytical.com]
• 14. mse.washington.edu [mse.washington.edu]
• 15. Guide to FT-IR Spectroscopy | Bruker [bruker.com]
• 16. egikunoo.wordpress.com [egikunoo.wordpress.com]
• 17. 12.8 Infrared Spectra of Some Common Functional Groups - Organic Chemistry | OpenStax [openstax.org]
• 18. spectroscopyonline.com [spectroscopyonline.com]
• 19. masterorganicchemistry.com [masterorganicchemistry.com]
• 20. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]
• 21. Mass spectrometry - Wikipedia [en.wikipedia.org]
• 22. The Mass Spectrometry Experiment [sites.science.oregonstate.edu]
• 23. ms-nmr.alfa-chemistry.com [ms-nmr.alfa-chemistry.com]
• 24. emeraldcloudlab.com [emeraldcloudlab.com]
• 25. youtube.com [youtube.com]

A Guide to the Spectroscopic Characterization of Diisobutyl (4-methoxybenzylidene)malonate

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Diisobutyl (4-methoxybenzylidene)malonate is a derivative of benzylidene malonate, a class of compounds recognized for their utility in organic synthesis and potential applications in medicinal chemistry.[1] Accurate structural elucidation and purity assessment are paramount for any scientific investigation involving this molecule. Spectroscopic techniques, particularly Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, are indispensable tools for achieving this. This guide provides a detailed analysis of the expected NMR and IR spectra of diisobutyl (4-methoxybenzylidene)malonate, explains the rationale behind spectral features, and outlines standardized protocols for data acquisition.

The synergy between NMR, which provides a detailed map of the carbon-hydrogen framework, and IR spectroscopy, which identifies the functional groups present, allows for an unambiguous confirmation of the molecular structure.[2] Understanding these spectroscopic signatures is crucial for chemists to verify synthesis products, assess sample purity, and predict chemical reactivity.

Molecular Structure and Spectroscopic Overview

To interpret the spectra, we must first understand the molecule's structure. Diisobutyl (4-methoxybenzylidene)malonate consists of a central malonate core, substituted with a 4-methoxybenzylidene group on one side and two isobutyl ester groups on the other.

Diagram: Molecular Structure of Diisobutyl (4-methoxybenzylidene)malonate

Caption: Molecular structure with key atoms labeled for spectral assignment.

Part 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for determining the structure of organic molecules by providing information about the chemical environment of hydrogen (¹H NMR) and carbon (¹³C NMR) atoms.[3]

¹H NMR Spectroscopy: A Proton's Perspective

The ¹H NMR spectrum provides four key pieces of information: the number of different proton environments (number of signals), the electronic environment of each proton (chemical shift), the relative number of protons of each type (integration), and the number of neighboring protons (spin-spin splitting).[2]

Predicted ¹H NMR Data

Based on the molecular structure, the following signals are anticipated for diisobutyl (4-methoxybenzylidene)malonate, typically dissolved in a deuterated solvent like chloroform-d (CDCl₃) with tetramethylsilane (TMS) as an internal standard.[4]

Predicted Chemical Shift (δ, ppm)	Integration	Multiplicity	Assignment	Rationale
~ 7.4 - 7.6	2H	Doublet	Ar-H (ortho to C=C)	These aromatic protons are deshielded by the benzene ring current and the electron-withdrawing effect of the conjugated malonate system.
~ 6.9 - 7.0	2H	Doublet	Ar-H (ortho to OMe)	These aromatic protons are shielded by the electron-donating methoxy group, causing them to appear at a higher field (lower ppm) compared to the other aromatic protons.
~ 7.7	1H	Singlet	=CH	This vinylic proton is significantly deshielded due to its position on a double bond conjugated with both the aromatic ring and two carbonyl groups.
~ 3.8 - 3.9	3H	Singlet	-OCH₃	The protons of the methoxy group are in a relatively shielded environment and appear as a sharp singlet.
~ 4.0 - 4.1	4H	Doublet	-OCH₂ -CH	These methylene protons are adjacent to the electron-withdrawing ester oxygen and are split by the neighboring methine proton.
~ 1.9 - 2.1	2H	Multiplet	-CH₂-CH (CH₃)₂	This methine proton is split by both the adjacent methylene protons and the six methyl protons, resulting in a complex multiplet.
~ 0.9 - 1.0	12H	Doublet	-CH(CH₃ )₂	The twelve protons of the four chemically equivalent methyl groups are split by the adjacent methine proton, appearing as a strong doublet.

¹³C NMR Spectroscopy: The Carbon Backbone

The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.[5] While ¹³C-¹³C coupling is not typically observed due to the low natural abundance of the ¹³C isotope, techniques like DEPT can be used to differentiate between CH, CH₂, and CH₃ groups.[3]

Predicted ¹³C NMR Data

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~ 166 - 168	C =O	The carbonyl carbons of the two ester groups are highly deshielded and appear at a very low field.
~ 160 - 162	Ar-C -OMe	The aromatic carbon directly attached to the electron-donating methoxy group is deshielded.
~ 140 - 142	=C H-Ar	The vinylic carbon attached to the aromatic ring.
~ 131 - 133	Ar-C H (ortho to C=C)	Aromatic carbons ortho to the benzylidene group.
~ 127 - 129	Ar-C (ipso, attached to C=C)	The quaternary aromatic carbon attached to the vinylic carbon.
~ 125 - 127	=C (COOR)₂	The quaternary vinylic carbon of the malonate moiety.
~ 114 - 116	Ar-C H (ortho to OMe)	Aromatic carbons shielded by the methoxy group.
~ 72 - 74	-OC H₂-	The methylene carbons of the isobutyl groups, deshielded by the adjacent oxygen.
~ 55 - 56	-OC H₃	The carbon of the methoxy group.
~ 27 - 29	-C H(CH₃)₂	The methine carbon of the isobutyl groups.
~ 19 - 20	-CH(C H₃)₂	The methyl carbons of the isobutyl groups.

Part 2: Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy measures the absorption of infrared radiation by a molecule, which excites molecular vibrations.[6] The frequencies of these vibrations are characteristic of the specific bonds and functional groups within the molecule, making IR an excellent tool for functional group identification.[7]

Predicted IR Absorption Bands

The IR spectrum is typically plotted as transmittance versus wavenumber (cm⁻¹). Key absorption bands expected for diisobutyl (4-methoxybenzylidene)malonate are summarized below.

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Intensity
~ 3050 - 3000	C-H Stretch	Aromatic & Vinylic (=C-H)	Medium-Weak
~ 2960 - 2870	C-H Stretch	Aliphatic (sp³ C-H)	Strong
~ 1720 - 1735	C=O Stretch	α,β-Unsaturated Ester	Strong, Sharp
~ 1630 - 1650	C=C Stretch	Alkene	Medium
~ 1590 - 1610	C=C Stretch	Aromatic Ring	Medium
~ 1250 - 1270	C-O Stretch	Aryl-Alkyl Ether (Asymmetric)	Strong
~ 1150 - 1200	C-O Stretch	Ester	Strong
~ 1020 - 1040	C-O Stretch	Aryl-Alkyl Ether (Symmetric)	Medium
~ 830 - 850	=C-H Bend	1,4-Disubstituted Benzene (p-sub)	Strong

Expert Insights

The most prominent feature in the IR spectrum will be the intense C=O stretching band of the ester groups around 1720-1735 cm⁻¹. Its position at a slightly lower wavenumber than a typical saturated ester (~1740 cm⁻¹) is due to conjugation with the C=C double bond, which slightly weakens the C=O bond. The presence of both sp² (=C-H) and sp³ (C-H) stretching vibrations just above and below 3000 cm⁻¹, respectively, confirms the existence of both aromatic/vinylic and aliphatic moieties.

Part 3: Experimental Protocols & Workflow

Acquiring high-quality, reproducible spectra requires careful sample preparation and adherence to established protocols.

NMR Spectroscopy Protocol

• Sample Preparation : Dissolve 5-10 mg of purified diisobutyl (4-methoxybenzylidene)malonate in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.[8]

• Internal Standard : Add a small amount of tetramethylsilane (TMS) to the solution to serve as a chemical shift reference (δ = 0.00 ppm).[4]

• Homogenization : Cap the NMR tube and gently invert it several times to ensure the solution is homogeneous. If the sample is not fully dissolved, gentle warming or vortexing may be applied.[8]

• Data Acquisition : Place the sample in the NMR spectrometer. Acquire the ¹H spectrum, followed by the ¹³C spectrum and any desired 2D experiments (e.g., COSY, HSQC).

IR Spectroscopy (ATR-FTIR) Protocol

Attenuated Total Reflectance (ATR) is a common and convenient method for obtaining IR spectra of liquid or solid samples with minimal preparation.

• Background Spectrum : Before analyzing the sample, record a background spectrum of the clean, empty ATR crystal. This allows the instrument software to subtract any signals from the atmosphere (e.g., CO₂, H₂O) or the instrument itself.[9]

• Sample Application : Place a small drop of the neat liquid sample (or a small amount of solid) directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Data Acquisition : Lower the ATR press to ensure good contact between the sample and the crystal. Initiate the scan to collect the sample spectrum over the desired range (typically 4000-400 cm⁻¹).[10]

• Cleaning : After analysis, thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol or acetone) and a soft, non-abrasive wipe.

Diagram: Spectroscopic Analysis Workflow

Caption: A logical workflow for the structural elucidation of a compound using NMR and IR spectroscopy.

Part 4: Integrated Analysis and Conclusion

Neither NMR nor IR spectroscopy alone can provide a complete structural picture. Their true power lies in their combined, synergistic use.

Diagram: Integrated Spectroscopic Logic

Caption: Logical connections between spectroscopic data and the molecular features they confirm.

The comprehensive analysis of diisobutyl (4-methoxybenzylidene)malonate using ¹H NMR, ¹³C NMR, and IR spectroscopy provides a self-validating system for structural confirmation. The ¹H NMR spectrum confirms the specific arrangement and connectivity of protons, from the distinct patterns of the p-substituted aromatic ring and isobutyl groups to the singlet of the vinylic proton. The ¹³C NMR spectrum complements this by confirming the total number of carbon environments and the presence of key functional carbons like the ester carbonyls. Finally, IR spectroscopy provides definitive evidence for all major functional groups, including the conjugated ester, the ether linkage, and the aromatic system. Together, these techniques offer a robust and reliable method for characterizing diisobutyl (4-methoxybenzylidene)malonate, ensuring its identity and purity for any application in research or development.

References

• BenchChem. (n.d.). Application Notes & Protocols: NMR Spectroscopy for the Structure Elucidation of Complex Organic Molecules.
• University of Oxford. (n.d.). NMR Techniques in Organic Chemistry: a quick guide.
• Iowa State University. (n.d.). NMR Sample Preparation | Chemical Instrumentation Facility.
• Chrominfo. (n.d.). IR Spectrum Analysis Steps: Decoding Information from Spectra to Compounds.
• MMRC. (n.d.). Infrared Spectroscopy.
• Chemistry LibreTexts. (2022, September 5). 4.2: IR Spectroscopy.
• Wikipedia. (n.d.). Infrared spectroscopy.
• The Royal Society of Chemistry. (2012). Electronic Supplementary Material (ESI) for RSC Advances.
• Michigan State University Department of Chemistry. (n.d.). NMR Spectroscopy.
• WebAssign. (n.d.). Experiment 2 - NMR Spectroscopy.
• PubMed. (2009, June 19). Lewis acid-catalyzed diastereoselective hydroarylation of benzylidene malonic esters.
• Global Substance Registration System (GSRS). (n.d.). DIETHYL 4-METHOXYBENZALMALONATE.
• MDPI. (2024, October 2). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones.
• Semantic Scholar. (2022, June 15). ATR-FTIR Analysis on Aliphatic Hydrocarbon Bond (CH) For- mation and Carboxyl Content during the Ageing of.

Sources

• 1. Lewis acid-catalyzed diastereoselective hydroarylation of benzylidene malonic esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. webassign.net [webassign.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. NMR Spectroscopy [www2.chemistry.msu.edu]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 6. Infrared spectroscopy - Wikipedia [en.wikipedia.org]
• 7. IR Spectrum Analysis Steps: Decoding Information from Spectra to Compounds | MtoZ Biolabs [mtoz-biolabs.com]
• 8. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 9. mmrc.caltech.edu [mmrc.caltech.edu]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Guide: UV Absorption Spectrum of Diisobutyl (4-methoxybenzylidene)malonate

Executive Summary

Diisobutyl (4-methoxybenzylidene)malonate (CAS: 72955-42-1) represents a specialized class of UV-B absorbers known as benzylidene malonates . Unlike the more common cinnamates (e.g., Octinoxate), this molecule exhibits superior photostability due to the absence of a susceptible

-hydrogen, preventing the rapid photo-isomerization that typically degrades UV efficacy.

This guide details the UV absorption characteristics, photophysical mechanisms, and experimental protocols for characterizing this compound. It is intended for formulation scientists and spectroscopists requiring precise data for sunscreen stability profiling and polymer photoprotection.

Chemical Identity & Structural Significance[1][2][3][4][5][6][7]

The core chromophore—the 4-methoxybenzylidene malonate moiety—is responsible for the molecule's intense UV-B absorption. The bulky diisobutyl ester groups provide steric hindrance, enhancing solubility in cosmetic oils and polymeric matrices while minimizing crystallization.

Property	Detail
Chemical Name	Diisobutyl (4-methoxybenzylidene)malonate
CAS Number	72955-42-1
Molecular Formula
Molecular Weight	~334.41 g/mol
Chromophore	4-Methoxybenzylidene conjugated system
Class	UV-B Filter / Photostabilizer
Key Analogs	Diethylhexyl Syringylidenemalonate (Oxynex ST), Polysilicone-15

UV Absorption Profile[3][8]

Spectral Characteristics

The absorption spectrum of Diisobutyl (4-methoxybenzylidene)malonate is characterized by a strong, broad band in the UV-B region.

• (Absorption Maximum): 308 ± 2 nm (in Ethanol/Methanol).

• Spectral Bandwidth: Covers the critical 290–320 nm range, with a shoulder extending into the UV-A II region (~330 nm).

• Molar Extinction Coefficient (

  ): High absorptivity, typically estimated in the range of 22,000 – 25,000 at , consistent with the benzylidene malonate chromophore.

Solvent Effects (Solvatochromism)

The molecule exhibits positive solvatochromism. The polar excited state is stabilized by polar solvents, leading to a bathochromic (red) shift.

Solvent System	Observed	Interpretation
Cyclohexane (Non-polar)	~300–304 nm	Vibrational fine structure may be visible; hypsochromic shift.
Ethanol (Polar Protic)	308 nm	Standard reference point; loss of fine structure due to H-bonding.
DMSO/DMF (Polar Aprotic)	~310–312 nm	Strong dipole interaction; maximum bathochromic shift.

Photostability & Mechanism of Action

Unlike cinnamates, which undergo reversible E-Z photoisomerization leading to a loss of extinction coefficient, benzylidene malonates are designed for photostability .

Energy Dissipation Pathway

• Excitation: UV photon absorption promotes the molecule from the ground state (

  ) to the excited singlet state ( ).

• Internal Conversion (IC): The molecule rapidly relaxes back to

  via non-radiative thermal dissipation. This ultrafast IC pathway competes effectively against intersystem crossing (ISC) to the triplet state, preventing the generation of reactive oxygen species (ROS).

Stabilization of Avobenzone

This molecule acts as a triplet-state quencher. If used in conjunction with Avobenzone (a UV-A filter), it accepts energy from the excited triplet state of Avobenzone, preventing Avobenzone's degradation.

Figure 1: Photophysical mechanism showing the absorption-dissipation cycle and the potential for quenching excited states of co-formulated UV filters.

Experimental Protocol: Spectroscopic Characterization

To ensure reproducible data, the following protocol controls for concentration effects (dimerization) and solvent cut-off interference.

Materials

• Analyte: Diisobutyl (4-methoxybenzylidene)malonate (>98% purity).

• Solvent: Spectroscopic grade Ethanol (UV Cut-off < 210 nm).

• Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu UV-1900 or Agilent Cary 60).

• Cuvettes: Quartz (1 cm path length).

Workflow

Figure 2: Step-by-step spectroscopic measurement workflow ensuring Beer-Lambert linearity.

Critical Steps

• Stock Preparation: Weigh exactly 10.0 mg of the substance. Dissolve in 100 mL of ethanol. Sonicate for 5 minutes to ensure complete dissolution.

• Dilution Series: Prepare concentrations of 5, 10, 15, and 20 µM.

• Measurement:

  • Zero the instrument with pure ethanol.

  • Scan from 250 nm to 450 nm .

  • Pass Criteria: Absorbance at

    should be between 0.2 and 0.8 AU for maximum accuracy.

• Calculation: Calculate

  using .

Synthesis & Impurity Profile

Understanding the synthesis is vital for identifying potential spectral impurities. The compound is typically synthesized via a Knoevenagel condensation .

• Reactants: 4-Methoxybenzaldehyde + Diisobutyl Malonate.

• Catalyst: Piperidine/Acetic Acid or a Lewis Acid.

• Potential Impurities:

  • Unreacted Aldehyde: Absorption peak at ~275 nm.

  • Malonate Dimer: Transparent in UV (no interference).

  • Hydrolysis Products: 4-Methoxycinnamic acid derivatives (if decarboxylation occurs under high heat).

Quality Check: A pure spectrum should show a single, symmetrical peak at 308 nm with no significant shoulder at 270-280 nm (indicating aldehyde removal).

References

• PubChem. (n.d.). Diethyl 2-(4-methoxybenzyl)malonate Compound Summary. National Library of Medicine. Retrieved from [Link]

• Royal Society of Chemistry. (2009).[1] Photophysical properties of dioctyl 4-methoxybenzylidenemalonate: UV-B absorber. Photochemical & Photobiological Sciences. Retrieved from [Link]

• Google Patents. (2010). Benzylidene malonates - WO2010136360A2.

Sources

• 1. rsc.org [rsc.org]

Technical Guide: Solubility Profiling of Diisobutyl (4-methoxybenzylidene)malonate

Topic: Diisobutyl (4-methoxybenzylidene)malonate Solubility Profile Format: In-Depth Technical Guide Audience: Researchers, Formulation Scientists, and Process Engineers

Executive Summary

Diisobutyl (4-methoxybenzylidene)malonate (referred to herein as DBM-Iso ) represents a specific class of benzylidene malonate esters employed primarily as UV-B absorbers and photostabilizers. Structurally analogous to commercial standards like Diethylhexyl Syringylidenemalonate (Oxynex ST) and Dimethyl (p-methoxybenzylidene)malonate (Hostavin PR 25), the isobutyl variant offers a unique physicochemical balance. Its branched alkyl chains provide enhanced compatibility with mid-polarity cosmetic esters compared to methyl analogs, while maintaining a lower molecular weight than ethylhexyl variants, potentially influencing film-forming kinetics.

This guide provides a comprehensive solubility framework for DBM-Iso, detailing theoretical prediction models (Hansen Solubility Parameters), empirical profiling protocols (OECD 105), and formulation strategies to mitigate crystallization.

Physicochemical Identity & Structural Logic

Understanding the solubility of DBM-Iso requires deconstructing its molecular architecture. The molecule consists of a lipophilic benzylidene core coupled with a malonate diester.

Property	Specification	Mechanistic Implication
Chemical Structure	Diisobutyl 2-(4-methoxybenzylidene)malonate	Chromophore: 4-Methoxybenzylidene (UV-B absorption).[1] Solubilizer: Diisobutyl tails (Steric hindrance, lipophilicity).
Molecular Weight	~334.4 g/mol (Calc.)	Moderate MW facilitates dissolution in cosmetic oils without excessive viscosity build-up.
Predicted LogP	~3.5 – 4.2	Highly lipophilic. Negligible water solubility; high affinity for biological lipids and non-polar solvents.
Physical State	Viscous Liquid or Low-Melting Solid	The branched isobutyl groups disrupt crystal packing more effectively than methyl groups, lowering the melting point relative to the dimethyl analog (Mp ~59°C).

Theoretical Solubility Framework: Hansen Solubility Parameters (HSP)

To predict the compatibility of DBM-Iso with various solvents, we utilize the Hansen Solubility Parameter (HSP) model. The total solubility parameter (

) is decomposed into dispersion ( ), polar ( ), and hydrogen-bonding ( ) forces.[2][3]

Predicted HSP Values

Note: Values are derived from Group Contribution Methods based on the benzylidene malonate core.

Component	Value ( )	Interpretation
(Dispersion)	17.5 – 18.5	Dominated by the aromatic ring and alkyl chains. Matches well with C12-15 Alkyl Benzoate.
(Polarity)	4.0 – 6.0	Moderate polarity due to the ester linkages and methoxy group.
(H-Bonding)	4.5 – 6.5	Low H-bonding potential (proton acceptor only). Poor compatibility with water or pure glycerin.

Interaction Radius ( ) Logic

The solubility "distance" (

) between DBM-Iso (1) and a solvent (2) is calculated as:

• : High probability of solubility.
• : High probability of immiscibility/precipitation.

Empirical Solubility Profile

The following data categorizes solvent compatibility based on polarity and functional group interaction.

Solvent Compatibility Table

Solvent Class	Representative Solvent	Solubility Rating	Formulation Insight
Cosmetic Esters	C12-15 Alkyl Benzoate	Excellent (>20%)	Primary carrier oil. The aromatic ring of the benzoate interacts favorably with the benzylidene core ( stacking).
Alcohols	Ethanol (Absolute)	Good (>10%)	Soluble due to the moderate polarity of the malonate esters. Solubility decreases significantly with water addition.
Hydrocarbons	Isododecane	Moderate	Soluble, but may require heat to dissolve high concentrations.
Glycols	Propylene Glycol	Poor (<1%)	High of glycols creates a phase separation barrier.
Water	Aqua	Insoluble (<1 mg/L)	Requires emulsification. Hydrolytic stability should be monitored at extreme pH.

Experimental Protocol: Determination of Solubility (OECD 105)[4]

To validate the solubility profile for regulatory or R&D purposes, the Flask Method (based on OECD Guideline 105) is the gold standard for lipophilic compounds.

Workflow Diagram

The following diagram outlines the critical path for determining saturation equilibrium.

Caption: Figure 1. Modified OECD 105 Flask Method workflow for determining solubility of lipophilic UV filters.

Step-by-Step Methodology

• Preparation: Weigh approximately 5x the estimated solubility of DBM-Iso into a glass-stoppered flask. Add a measured volume of the target solvent (e.g., C12-15 Alkyl Benzoate).

• Agitation (Supersaturation): Shake the flask at 30°C (10°C above test temp) for 24–48 hours. This ensures the breakdown of any crystal lattice energy.

• Equilibration: Transfer the flask to a water bath at 20°C ± 0.5°C. Allow to stand for 24 hours. This step precipitates excess solute, ensuring true thermodynamic equilibrium.

• Separation: Centrifuge the sample at 25,000g for 30 minutes or filter through a 0.22 µm PTFE filter (ensure filter compatibility).

• Quantification (HPLC):

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).

  • Mobile Phase: Acetonitrile/Water (90:10 v/v) isocratic.

  • Detection: UV-Vis at

    (approx. 310 nm).

  • Calculation: Compare peak area against a standard curve of DBM-Iso in methanol.

Formulation & Stability Implications[1][5][6][7][8]

The solubility profile of DBM-Iso directly impacts the efficacy and stability of sunscreen formulations.

Prevention of Crystallization

If DBM-Iso is used above its solubility limit in the oil phase, micro-crystals will form upon cooling.

• Impact: Crystallization shifts the UV absorption spectrum (hypochromic shift), reducing the SPF.

• Solution: Use "Solubility Boosters" such as Butyloctyl Salicylate or Dibutyl Adipate which possess high polarity and aromaticity similar to the DBM core.

Photostabilization Mechanism

DBM-Iso acts as a triplet-state quencher for instable filters like Avobenzone. This requires intimate molecular contact.

Caption: Figure 2. Energy transfer mechanism. DBM-Iso must be fully dissolved in the same phase as Avobenzone to effectively quench the excited triplet state.

References

• OECD Guidelines for the Testing of Chemicals. (1995). Test No. 105: Water Solubility.[4][5][6] Organization for Economic Cooperation and Development.[4]

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook (2nd ed.). CRC Press.

• ChemicalBook. (2025). Dimethyl (p-methoxybenzylidene)malonate Properties (Hostavin PR 25 Analog).[][8][9]

• PubChem. (2025).[10] Diethyl 2-(4-Methoxybenzyl)malonate Compound Summary. National Library of Medicine.

Sources

• 1. performanceadditives.us [performanceadditives.us]
• 2. rsc.org [rsc.org]
• 3. digibug.ugr.es [digibug.ugr.es]
• 4. filab.fr [filab.fr]
• 5. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 6. legislation.gov.uk [legislation.gov.uk]
• 8. echemi.com [echemi.com]
• 9. CAS # 7443-25-6, Dimethyl 4-methoxybenzylidenemalonate, Dimethyl (p-methoxybenzylidene)malonate, Hostavin BRE 25, Hostavin PR 25, NSC 306435, PR 25, Sanduvor PR 25, Cyasorb UV 1988 - chemBlink [chemblink.com]
• 10. Diethyl 2-(4-Methoxybenzyl)malonate | C15H20O5 | CID 232045 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Thermal Stability of Diisobutyl (4-methoxybenzylidene)malonate

Executive Summary

Diisobutyl (4-methoxybenzylidene)malonate is a compound of interest in various fields, including polymer additives and specialty chemicals, where its performance is intrinsically linked to its thermal stability. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to understand and evaluate the thermal characteristics of this molecule. We will delve into the core principles of thermal analysis, present a self-validating experimental workflow, and discuss the interpretation of the resulting data. The methodologies detailed herein are designed to provide a robust and reproducible assessment of the material's stability, ensuring its suitability for intended applications and defining safe processing and storage parameters.

The Imperative of Thermal Stability

The thermal stability of a chemical compound dictates the temperature range within which it maintains its molecular integrity and desired properties. For Diisobutyl (4-methoxybenzylidene)malonate, this is a critical parameter that influences its entire lifecycle, from synthesis and purification to storage and end-use application. Inadequate thermal stability can lead to degradation, resulting in loss of efficacy, formation of undesirable byproducts, and potential safety hazards. For instance, in a polymer formulation, the compound must withstand the high temperatures of extrusion or molding processes. Therefore, a thorough and precise analysis of its thermal behavior is not merely a quality control measure but a foundational requirement for successful application development.

Foundational Techniques for Thermal Analysis

To construct a complete thermal profile of Diisobutyl (4-methoxybenzylidene)malonate, a multi-technique approach is essential. The two primary techniques that provide complementary information are Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[1][2][3][4]

• Thermogravimetric Analysis (TGA): This technique is the cornerstone for assessing thermal stability.[3] TGA continuously measures the mass of a sample as it is heated at a constant rate.[5] A loss in mass signifies a decomposition or volatilization event. For Diisobutyl (4-methoxybenzylidene)malonate, TGA will precisely identify the temperature at which the material begins to degrade, a critical data point for setting maximum processing temperatures. The analysis is typically conducted under an inert atmosphere (e.g., nitrogen) to study the inherent thermal stability of the molecule without the influence of oxidation.[6][7][8][9][10]

• Differential Scanning Calorimetry (DSC): While TGA tracks mass changes, DSC measures the heat flow into or out of a sample as a function of temperature.[5][11][12][13] This is crucial for identifying thermal events that do not involve a change in mass, such as melting (an endothermic process) or crystallization (an exothermic process).[14] For Diisobutyl (4-methoxybenzylidene)malonate, DSC will determine its melting point, which is a key physical property, and reveal whether decomposition occurs before or after melting. This information is vital for understanding the material's physical state during processing.

The combined use of TGA and DSC provides a comprehensive understanding of a material's thermal properties, as one technique can explain events observed in the other.[2][15]

A Self-Validating Experimental Workflow for Thermal Analysis

The integrity of thermal analysis data is paramount. The following section outlines a detailed, step-by-step protocol designed to ensure accuracy and reproducibility. This workflow's self-validating nature stems from its emphasis on rigorous calibration and systematic execution.

Experimental Workflow Diagram

Caption: A plausible degradation pathway for Diisobutyl (4-methoxybenzylidene)malonate under thermal stress.

The initial steps of degradation are likely to involve the pyrolysis of the isobutyl ester groups, a common pathway for esters, leading to the formation of isobutylene and carboxylic acid intermediates. Concurrently, cleavage at the C-C bond between the benzylidene group and the malonate moiety could occur. These initial, larger fragments would then undergo further decomposition at higher temperatures, including decarboxylation, to yield smaller, volatile molecules like CO2, CO, and various hydrocarbons.

Conclusion and Future Directions

This technical guide has established a robust framework for the comprehensive thermal stability analysis of Diisobutyl (4-methoxybenzylidene)malonate. By integrating Thermogravimetric Analysis and Differential Scanning Calorimetry, researchers can obtain a detailed and reliable profile of the compound's behavior at elevated temperatures. The provided protocols emphasize a self-validating approach, ensuring the scientific integrity of the results.

The data generated through this workflow are essential for defining safe handling procedures, establishing appropriate storage conditions, and guiding formulation and processing parameters. For drug development professionals, this analysis aligns with the principles of stress testing outlined in regulatory guidelines such as ICH Q1A(R2), which mandate the characterization of a drug substance's intrinsic stability. [16][17][18][19] Future studies could involve the use of hyphenated techniques, such as TGA-FTIR or TGA-MS, to identify the specific gaseous products evolved during decomposition. This would provide direct experimental evidence to confirm or refine the hypothesized degradation pathway, leading to an even deeper understanding of the compound's thermal chemistry.

References

• ASTM E1131 Standard Test Method for Compositional Analysis by Thermogravimetry. ASTM International. [Link]

• ASTM E1131-20, Standard Test Method for Compositional Analysis by Thermogravimetry, ASTM International, West Conshohocken, PA, 2020. [Link]

• ASTM E1131-03, Standard Test Method for Compositional Analysis by Thermogravimetry, ASTM International, West Conshohocken, PA, 2003. [Link]

• ASTM E1131-20 Standard Test Method for Composition Analysis by Thermogravimetry. [Link]

• ASTM E 1131 : 2025 Standard Test Method for Compositional Analysis b. Intertek Inform. [Link]

• Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. [Link]

• Quality Guidelines. ICH. [Link]

• ICH Q1A R2 - ICH GUIDELINES OF STABILITY TESTING. Slideshare. [Link]

• ICH Q1A(R2) Stability Testing of new drugs and products (Revised guideline). [Link]

• Differential Scanning Calorimeter. Shared Materials Instrumentation Facility - Duke University. [Link]

• DSC vs TGA: A Simple Comparison Guide. ResolveMass Laboratories Inc. [Link]

• Assessment of the Thermal Properties of Aromatic Esters as Novel Phase Change Materials. Molecules. [Link]

• Differential scanning calorimetry. Wikipedia. [Link]

• DSC vs TGA: What's the Difference in Thermal Analysis?. SKZ Industrial Co., Limited. [Link]

• DSC vs TGA: A Complete Guide to the Difference. Torontech. [Link]

• Differential Scanning Calorimetry DSC Analysis: A Practical Guide to Thermal Insights. Torontech. [Link]

• Synthesis and Investigation of Thermal Properties of Highly Pure Carboxylic Fatty Esters to Be Used as PCM. Molecules. [Link]

• TGA-DSC. The University of Melbourne. [Link]

• What's the difference between DSC and TGA analysis?. XRF Scientific. [Link]

• Simultaneous Thermal Analysis | TGA/DSC. Mettler Toledo. [Link]

• DSC and TGA Analysis. Mtoz Biolabs. [Link]

Sources

• 1. resolvemass.ca [resolvemass.ca]
• 2. torontech.com [torontech.com]
• 3. What's the difference between DSC and TGA analysis? [xrfscientific.com]
• 4. mt.com [mt.com]
• 5. sites.research.unimelb.edu.au [sites.research.unimelb.edu.au]
• 6. store.astm.org [store.astm.org]
• 7. img.antpedia.com [img.antpedia.com]
• 8. standards.iteh.ai [standards.iteh.ai]
• 9. kalite.com [kalite.com]
• 10. intertekinform.com [intertekinform.com]
• 11. Differential Scanning Calorimeter | Shared Materials Instrumentation Facility [smif.pratt.duke.edu]
• 12. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 13. torontech.com [torontech.com]
• 14. skztester.com [skztester.com]
• 15. DSC and TGA Analysis | MtoZ Biolabs [mtoz-biolabs.com]
• 16. resolvemass.ca [resolvemass.ca]
• 17. ICH Official web site : ICH [ich.org]
• 18. Q1A R2 - ICH GUIDELINES OF STABILITY TESTING | PPTX [slideshare.net]
• 19. ICH Q1A(R2) Stability Testing of new drugs and products (Revised guideline) - ECA Academy [gmp-compliance.org]

An In-depth Technical Guide to Diisobutyl (4-methoxybenzylidene)malonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diisobutyl (4-methoxybenzylidene)malonate, a malonic acid derivative with significant potential in synthetic organic chemistry and drug discovery. This document, intended for researchers and professionals in the field, details the compound's molecular characteristics, a robust synthesis protocol, and its prospective applications, particularly within the pharmaceutical landscape.

Core Molecular Profile

Diisobutyl (4-methoxybenzylidene)malonate is an organic compound characterized by a central malonate core, esterified with two isobutyl groups, and substituted with a 4-methoxybenzylidene moiety. While direct experimental data for this specific derivative is not widely published, its fundamental properties can be accurately determined based on its chemical structure.

Table 1: Molecular and Chemical Properties of Diisobutyl (4-methoxybenzylidene)malonate

Property	Value
Molecular Formula	C₁₉H₂₆O₅
Molecular Weight	334.41 g/mol
IUPAC Name	Diisobutyl 2-(4-methoxybenzylidene)propanedioate
CAS Number	Not assigned

The molecular formula and weight are calculated based on the compound's structure.

Synthesis and Mechanism: A Knoevenagel Condensation Approach

The synthesis of Diisobutyl (4-methoxybenzylidene)malonate is most effectively achieved through a Knoevenagel condensation reaction. This well-established method involves the reaction of an aldehyde or ketone with an active methylene compound, such as a malonic ester, in the presence of a basic catalyst.

The reaction mechanism is initiated by the deprotonation of the α-carbon of diisobutyl malonate by a weak base, typically an amine like piperidine, to form a resonance-stabilized enolate ion. This nucleophilic enolate then attacks the electrophilic carbonyl carbon of 4-methoxybenzaldehyde. Subsequent dehydration of the resulting aldol addition product yields the final α,β-unsaturated compound, Diisobutyl (4-methoxybenzylidene)malonate. The presence of the 4-methoxy group on the benzaldehyde ring can influence the reaction kinetics due to its electronic effects.

Experimental Protocol: Synthesis of Diisobutyl (4-methoxybenzylidene)malonate

This protocol outlines a reliable method for the laboratory-scale synthesis of the title compound.

Materials:

• Diisobutyl malonate

• 4-methoxybenzaldehyde

• Piperidine

• Acetic acid

• Toluene

• Anhydrous magnesium sulfate

• Standard laboratory glassware

• Dean-Stark apparatus

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine 4-methoxybenzaldehyde (1 equivalent), diisobutyl malonate (1.1 equivalents), and a catalytic amount of piperidine (0.05 equivalents) and acetic acid (0.05 equivalents) in toluene.

• Reflux and Water Removal: Heat the reaction mixture to reflux. The progress of the reaction can be monitored by observing the collection of water in the Dean-Stark trap. Continue refluxing until the theoretical amount of water has been collected.

• Work-up: Cool the reaction mixture to room temperature. Wash the organic layer sequentially with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to afford pure Diisobutyl (4-methoxybenzylidene)malonate.

Diagram 1: Synthesis Workflow for Diisobutyl (4-methoxybenzylidene)malonate

Caption: A schematic of the synthesis process for Diisobutyl (4-methoxybenzylidene)malonate.

Potential Applications in Drug Development

While specific biological activities of Diisobutyl (4-methoxybenzylidene)malonate are yet to be extensively reported, the broader class of benzylidene malonates has garnered significant interest in medicinal chemistry. These compounds serve as versatile scaffolds for the synthesis of various heterocyclic and carbocyclic compounds with potential therapeutic applications.

The dimethyl and diethyl esters of (4-methoxybenzylidene)malonate have been investigated for their roles as intermediates in the synthesis of compounds with potential anti-inflammatory, antimicrobial, and anticancer properties.[1] The α,β-unsaturated carbonyl system in these molecules makes them excellent Michael acceptors, a feature that can be exploited for the covalent modification of biological targets. It is plausible that Diisobutyl (4-methoxybenzylidene)malonate could serve as a valuable intermediate in the development of novel therapeutics. The isobutyl ester groups may also modulate the compound's lipophilicity and pharmacokinetic properties compared to its methyl or ethyl counterparts.

Characterization and Quality Control

To ensure the identity and purity of synthesized Diisobutyl (4-methoxybenzylidene)malonate, a combination of spectroscopic and chromatographic techniques should be employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the chemical structure. The ¹H NMR spectrum is expected to show characteristic signals for the aromatic protons of the 4-methoxyphenyl group, the vinylic proton, the methoxy protons, and the protons of the isobutyl groups.

• Infrared (IR) Spectroscopy: The IR spectrum should exhibit strong absorption bands corresponding to the C=O stretching of the ester groups and the C=C stretching of the α,β-unsaturated system.

• Mass Spectrometry (MS): High-resolution mass spectrometry can be used to confirm the molecular weight and elemental composition of the compound.

• High-Performance Liquid Chromatography (HPLC): HPLC is a crucial tool for determining the purity of the final product.

By adhering to the synthesis and characterization protocols outlined in this guide, researchers can confidently produce and validate Diisobutyl (4-methoxybenzylidene)malonate for further investigation in their drug discovery and development endeavors.

References

Sources

• 1. prepchem.com [prepchem.com]

Diisobutyl (4-methoxybenzylidene)malonate material safety data sheet

An In-depth Technical Guide to Diisobutyl (4-methoxybenzylidene)malonate: Safety, Synthesis, and Application

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Diisobutyl (4-methoxybenzylidene)malonate, a specialized malonic ester derivative. Due to the limited availability of specific safety data for this exact compound, this guide has been constructed by synthesizing information from closely related structural analogs, constituent chemical moieties, and established principles of chemical reactivity. This approach provides a robust safety and handling framework for research and development applications.

Compound Identity and Rationale for Hazard Assessment

Diisobutyl (4-methoxybenzylidene)malonate is an organic compound characterized by a diisobutyl ester of malonic acid that has been condensed with 4-methoxybenzaldehyde. Its core structure features an α,β-unsaturated carbonyl system, a class of compounds known for specific reactivity patterns that are central to understanding their biological and toxicological profiles.

The likely synthetic route to this molecule is the Knoevenagel condensation, a well-established carbon-carbon bond-forming reaction, between diisobutyl malonate and 4-methoxybenzaldehyde.[1][2]

Given the absence of a dedicated Material Safety Data Sheet (MSDS), this guide infers the safety profile from:

• Dimethyl (4-methoxybenzylidene)malonate: The closest structural analog for which safety data is available.[3][4][5]

• Diisobutyl Malonate and other Malonic Esters: To understand the hazards associated with the ester portion of the molecule.[6][7][8]

• 4-Methoxybenzaldehyde: The aldehyde precursor, providing insight into potential residual reactants and related hazards.[9][10]

• The α,β-Unsaturated Carbonyl Moiety: This functional group dictates the primary mechanism of toxicological concern for this class of molecules.[11][12][13][14]

Inferred Hazard Profile and Classification

Based on the analysis of its structural components, Diisobutyl (4-methoxybenzylidene)malonate should be handled as a substance with the following potential hazards:

• Eye Irritation: The dimethyl analog is classified as causing serious eye irritation (H319).[3] Malonic acid itself is also a strong irritant.[8][15] It is therefore prudent to assume this compound is, at a minimum, a serious eye irritant.

• Skin Irritation & Sensitization: Malonic esters and α,β-unsaturated carbonyls are frequently associated with skin irritation.[3][15] More significantly, the ability of α,β-unsaturated carbonyls to act as Michael acceptors makes them potential skin sensitizers.[12][16]

• Respiratory Tract Irritation: The dimethyl analog is noted to potentially cause respiratory irritation (H335).[3] Inhalation of aerosols or vapors should be avoided.

• Chronic Effects & Genotoxicity: The primary toxicological concern stems from the electrophilic nature of the β-carbon in the α,β-unsaturated system. These compounds are known to react with biological nucleophiles, such as glutathione and DNA, which can lead to cellular damage, genotoxicity, and potential carcinogenicity.[11][13][17]

Anticipated GHS Classification:

Hazard Class	Category	Hazard Statement
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction
Specific Target Organ Toxicity	Category 3	H335: May cause respiratory irritation

Physical & Chemical Properties (Calculated & Estimated)

Property	Value / Description	Source / Rationale
Molecular Formula	C₁₇H₂₂O₅	Calculated
Molecular Weight	306.35 g/mol	Calculated
Appearance	Colorless to pale yellow liquid or low-melting solid.	Inferred from analogs
Odor	No data available; likely faint, ester-like.	Inferred
Boiling Point	> 250 °C at 760 mmHg	Estimated to be significantly higher than dimethyl analog (335.5 °C is for dimethyl)[5]
Melting Point	< 25 °C	Estimated to be lower than the dimethyl analog (56-57 °C) due to bulky isobutyl groups disrupting crystal packing.[5]
Density	~1.05 - 1.15 g/cm³	Estimated to be slightly lower than the dimethyl analog (1.187 g/cm³)[5]
Solubility	Insoluble in water. Soluble in common organic solvents (e.g., DMSO, ethanol, ethyl acetate).	Inferred from structure (large nonpolar alkyl groups)

Core Protocols for Safe Handling and Experimentation

The following protocols are designed as a self-validating system to minimize exposure, based on the principle of treating the compound with the highest level of caution indicated by its constituent parts.

Personal Protective Equipment (PPE) & Engineering Controls

Causality: The primary risks are eye/skin irritation and potential skin sensitization from dermal contact, and respiratory irritation from inhalation.

• Engineering Controls: Always handle this compound in a certified chemical fume hood to prevent inhalation of any vapors or aerosols.

• Eye Protection: Wear chemical safety goggles or a face shield that conforms to OSHA's 29 CFR 1910.133 or European Standard EN166.[4]

• Hand Protection: Use nitrile or other chemically resistant gloves. Double-gloving is recommended for extended handling. Discard gloves immediately if contamination is suspected.

• Skin and Body Protection: Wear a fully buttoned lab coat. For larger quantities or tasks with a high risk of splashing, consider an impervious apron.

Storage and Incompatibility

Causality: Malonic esters can undergo hydrolysis under strongly acidic or basic conditions. The compound is also combustible.

• Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[18] Keep away from heat, sparks, and open flames.

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and strong reducing agents.[10][18]

Spill & Disposal Procedures

• Spill Response: For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for chemical waste disposal. Ensure adequate ventilation and wear full PPE during cleanup.

• Waste Disposal: Dispose of waste material and contaminated packaging through a licensed professional waste disposal service, in accordance with all local, state, and federal regulations.

Mechanistic Toxicology: The Role of the α,β-Unsaturated Carbonyl System

The most significant feature from a toxicological perspective is the conjugated system, which makes the β-carbon electrophilic and susceptible to nucleophilic attack. This is known as a conjugate or Michael addition.[12]

Mechanism of Action: Cellular nucleophiles, particularly the thiol group of cysteine residues in proteins (like glutathione or enzymes), can attack the β-carbon. This covalent modification can deplete cellular antioxidant defenses, inactivate critical enzymes, and lead to cellular stress and DNA damage.[13][17]

Caption: Michael addition mechanism of toxicity.

First Aid and Emergency Response

These procedures are based on the protocols for irritant and sensitizing chemicals.

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[3]

• In Case of Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. If skin irritation or a rash occurs, get medical advice/attention.[4]

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Immediately call a poison center or doctor.[3][4]

• If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and drink plenty of water afterwards. Seek immediate medical attention.[4]

Synthesis Workflow: Knoevenagel Condensation

The synthesis of Diisobutyl (4-methoxybenzylidene)malonate is achieved via a Knoevenagel condensation. This reaction involves the base-catalyzed condensation of an active methylene compound (diisobutyl malonate) with an aldehyde (4-methoxybenzaldehyde), followed by dehydration.

Experimental Protocol Outline:

• Reaction Setup: To a solution of diisobutyl malonate and 4-methoxybenzaldehyde in a suitable solvent (e.g., toluene or ethanol), add a catalytic amount of a mild base (e.g., piperidine or ammonium acetate).

• Reaction Execution: Heat the mixture to reflux, often with a Dean-Stark apparatus to remove the water formed during the condensation.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: After completion, cool the reaction mixture. Wash with water and brine to remove the catalyst and any water-soluble impurities.

• Purification: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography.

Caption: Knoevenagel condensation workflow for synthesis.

Applications in Drug Development and Research

While specific applications for the diisobutyl variant are not widely documented, malonate derivatives are foundational in organic synthesis. The dimethyl analog is used as an intermediate in the production of pharmaceuticals and fine chemicals, including heterocyclic scaffolds like pyridines or coumarins, which can possess antimicrobial, anti-inflammatory, or anticancer properties. By extension, Diisobutyl (4-methoxybenzylidene)malonate serves as a versatile building block for:

• Introducing Bulky Ester Groups: The isobutyl groups can be used to improve solubility in nonpolar solvents or to sterically direct subsequent reactions.

• Michael Acceptor Chemistry: It can be used as a substrate in Michael additions to introduce complex side chains at the β-position, a common strategy in drug design.

• UV Absorption: The conjugated system suggests potential applications as a UV absorber or stabilizer, similar to its dimethyl counterpart.[19]

References

• Esterbauer, H., Eckl, P., & Ortner, A. (1990). The possible role of alpha, beta-unsaturated carbonyl compounds in mutagenesis and carcinogenesis. PubMed. Available at: [Link]

• Wikipedia contributors. (2023). α,β-Unsaturated carbonyl compound. Wikipedia. Available at: [Link]

• Science.gov. (n.d.). alpha,beta-unsaturated carbonyl compounds: Topics. Available at: [Link]

• Kar, S., & Roy, K. (2008). Formation of Categories from Structure−Activity Relationships To Allow Read-Across for Risk Assessment: Toxicity of α,β-Unsaturated Carbonyl Compounds. Chemical Research in Toxicology, 21(11), 2157-2166. Available at: [Link]

• Australian Government Department of Health. (2021). Maleic acid esters (short chain) - Evaluation statement. Available at: [Link]

• Eder, E., Scheckenbach, S., Deininger, C., & Hoffman, C. (2003). α,β‐Unsaturated carbonyl compounds: induction of oxidative DNA damage in mammalian cells. Oxford Academic. Available at: [Link]

• PubChem. (n.d.). 4-Methoxybenzaldehyde. National Center for Biotechnology Information. Available at: [Link]

• OECD Existing Chemicals Database. (2005). MALONIC ACID DIESTERS. Available at: [Link]

• Angene Chemical. (2021). Safety Data Sheet - Dimethyl 2-(4-methoxybenzylidene)malonate. Available at: [Link]

• Wikipedia contributors. (2023). Knoevenagel condensation. Wikipedia. Available at: [Link]

• S3.amazonaws.com. (2022). Knoevenagel condensation of diethyl malonate with aldehydes catalyzed by immobilized gelatine. Available at: [Link]

• ILO International Chemical Safety Cards (ICSC). (n.d.). DIETHYLMALONATE. Available at: [Link]

• Kolagkis, P. X., et al. (n.d.). Deciphering the Knoevenagel Condensation: Towards a Catalyst-Free and Water-Mediated Process. Available at: [Link]

• Pure. (2017). The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Available at: [Link]

• CP Lab Safety. (n.d.). Dimethyl 2-(4-Methoxybenzylidene)malonate, min 98%, 100 grams. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Knoevenagel Condensation Doebner Modification. Available at: [Link]

• EPA. (n.d.). Diisobutyl malonate - Hazard Genotoxicity. Available at: [Link]

• PubChem. (n.d.). Dimethyl (p-methoxybenzylidene)malonate. National Center for Biotechnology Information. Available at: [Link]

• West Liberty University. (n.d.). Material Safety Data Sheet Diethyl malonate. Available at: [Link]

Sources

• 1. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 2. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]
• 3. angenechemical.com [angenechemical.com]
• 4. fishersci.com [fishersci.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Dimethyl isobutylmalonate - Safety Data Sheet [chemicalbook.com]
• 7. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 8. atamankimya.com [atamankimya.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. fishersci.com [fishersci.com]
• 11. The possible role of alpha, beta-unsaturated carbonyl compounds in mutagenesis and carcinogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. α,β-Unsaturated carbonyl compound - Wikipedia [en.wikipedia.org]
• 13. beta-unsaturated carbonyl compounds: Topics by Science.gov [science.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. chemicalbull.com [chemicalbull.com]
• 16. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 17. academic.oup.com [academic.oup.com]
• 18. tcichemicals.com [tcichemicals.com]
• 19. calpaclab.com [calpaclab.com]

The Genesis and Evolution of Substituted Benzylidene Malonates: A Technical Guide

A Keystone in Carbon-Carbon Bond Formation and Drug Discovery

Substituted benzylidene malonates, a class of organic compounds characterized by a benzylidene group attached to a malonate moiety, represent a cornerstone in synthetic organic chemistry. Their discovery and the subsequent development of their synthesis have paved the way for the creation of a vast array of molecules with significant applications in pharmaceuticals, materials science, and cosmetics. This in-depth guide explores the historical context of their discovery, the underlying reaction mechanisms, modern synthetic advancements, and their expanding role in drug development.

From Serendipity to a Named Reaction: The Knoevenagel Condensation

The story of substituted benzylidene malonates is intrinsically linked to the discovery of the Knoevenagel condensation. In 1894, German chemist Emil Knoevenagel reported the reaction of formaldehyde with diethyl malonate in the presence of diethylamine as a catalyst, leading to the formation of a bis-adduct product.[1] This initial discovery laid the groundwork for a new method of forming carbon-carbon bonds. Two years later, in 1896, Knoevenagel extended this reaction to aromatic aldehydes, using piperidine as a catalyst, which is now recognized as the classic Knoevenagel condensation.[1]

This reaction is a nucleophilic addition of an active methylene compound, such as diethyl malonate or malonic acid, to an aldehyde or ketone, catalyzed by a weak amine base like pyridine or piperidine.[2] The reaction proceeds through a dehydration step, resulting in the formation of an α,β-unsaturated carbonyl compound, often referred to as an enone.[2][3][4] The active methylene compound is crucial, as it possesses the general structure Z-CH2-Z, where 'Z' represents an electron-withdrawing group that increases the acidity of the methylene protons.[2]

Unraveling the Mechanism: A Step-by-Step Look

The mechanism of the Knoevenagel condensation is a well-established sequence of acid-base and nucleophilic attack steps:

• Deprotonation: An amine base abstracts an acidic α-hydrogen from the active methylene compound (e.g., diethyl malonate), generating a resonance-stabilized carbanion (enolate).[2][5][6]

• Nucleophilic Attack: The newly formed carbanion acts as a nucleophile, attacking the electrophilic carbonyl carbon of the benzaldehyde derivative.[5] This results in the formation of a tetrahedral alkoxide intermediate.[5]

• Protonation: The alkoxide intermediate is then protonated, often by the conjugate acid of the amine catalyst or a solvent molecule, to form a β-hydroxy compound (an aldol-type adduct).[5]

• Dehydration: The final step involves the elimination of a water molecule (dehydration), typically facilitated by the base, to yield the α,β-unsaturated product, the substituted benzylidene malonate.[2][5]

Caption: Mechanism of the Knoevenagel Condensation.

Procedural Evolution and Modifications

Over the years, several modifications to the original Knoevenagel condensation have been developed to improve yields, expand the substrate scope, and create more environmentally friendly protocols.

The Doebner Modification

A significant advancement was the Doebner modification, which utilizes pyridine as the solvent and is particularly useful when one of the electron-withdrawing groups on the nucleophile is a carboxylic acid, such as in malonic acid.[3][7] This variation often leads to a decarboxylation step following the condensation, providing a direct route to α,β-unsaturated carboxylic acids.[3]

The Verley Modification

Albert Verley introduced β-alanine as a co-catalyst, which allowed for the discontinuation of piperidine in the condensation of aromatic aldehydes.[1] This highlighted the potential for using milder and more selective catalysts.

Modern and Green Approaches

In recent years, there has been a significant push towards developing more sustainable and "green" synthetic methods. This includes the use of water as a solvent, solvent-free conditions, and the development of heterogeneous and reusable catalysts.[8][9] For instance, the use of waste Mangifera indica (mango) peel ash as a natural, biodegradable catalyst under ultrasound-assisted, solvent-free conditions has been reported to produce benzylidene malononitriles in high yields and short reaction times.[10]

A Versatile Scaffold in Drug Discovery and Beyond

The true significance of substituted benzylidene malonates lies in their wide-ranging applications, particularly in the field of medicinal chemistry. The α,β-unsaturated system is a key pharmacophore that can interact with various biological targets.

Diverse Pharmacological Activities

Substituted benzylidene malonates and their derivatives have been investigated for a plethora of biological activities, including:

• Anticancer Agents: Benzylidenemalononitrile derivatives have demonstrated anticancer, antifungal, and antibacterial properties.[11] Certain derivatives are known to be potent tyrosine kinase inhibitors.[10]

• Anti-inflammatory Agents: Novel 2-benzylidene-1-indanone derivatives have been synthesized and shown to possess anti-inflammatory activity, making them potential candidates for treating conditions like acute lung injury.[12]

• Neuroprotective Agents: Substituted benzylidene derivatives have been explored as dual cholinesterase inhibitors for the potential treatment of Alzheimer's disease.[13]

• Syk Inhibitors: Benzylidene derivatives have been identified as potent inhibitors of spleen tyrosine kinase (Syk), a target for the treatment of rheumatoid arthritis.[14]

• Enzyme Inhibitors: Malonic acid derivatives are known to be inhibitors of various enzymes.[15] For example, 2-(3,4-dihydroxybenzylidene)malononitrile is recognized as an anti-melanogenic agent through the inhibition of tyrosinase.[10]

Other Industrial Applications

Beyond pharmaceuticals, substituted benzylidene malonates are utilized in various other industries:

• UV Filters: Dimeric and monomeric benzylidene malonates are used as UV filters in cosmetic and dermatological preparations to protect the skin and hair from the harmful effects of UV radiation.[16][17]

• Specialty Chemicals and Perfumery: Benzylidene malononitrile finds applications in the production of specialty chemicals and in the perfumery industry.[9]

• Intermediate for Synthesis: These compounds serve as crucial intermediates for the synthesis of a wide range of other valuable molecules, including natural products, polymers, and agrochemicals.[2]

Experimental Protocol: Synthesis of a Representative Substituted Benzylidene Malonate

This section provides a detailed, step-by-step methodology for the synthesis of a generic substituted benzylidene malonate via the Knoevenagel condensation.

Objective: To synthesize a substituted benzylidene malonate from a substituted benzaldehyde and diethyl malonate using piperidine as a catalyst.

Materials:

• Substituted benzaldehyde (1.0 eq)

• Diethyl malonate (1.2 eq)

• Piperidine (0.1 eq)

• Ethanol (as solvent)

• Glacial acetic acid

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Hexane

• Ethyl acetate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the substituted benzaldehyde in ethanol.

• Addition of Reagents: To the stirred solution, add diethyl malonate followed by a catalytic amount of piperidine.

• Reaction: Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete (as indicated by the disappearance of the starting aldehyde on TLC), cool the mixture to room temperature.

• Neutralization: Carefully add glacial acetic acid to neutralize the piperidine catalyst.

• Extraction: Remove the ethanol under reduced pressure. To the residue, add ethyl acetate and wash with saturated sodium bicarbonate solution, followed by brine.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) or by column chromatography on silica gel to afford the pure substituted benzylidene malonate.

Caption: General workflow for the synthesis of a substituted benzylidene malonate.

Quantitative Data Summary

The following table summarizes typical reaction parameters for the synthesis of various substituted benzylidene malonates. Yields can vary depending on the specific substituents on the benzaldehyde ring and the reaction conditions employed.

Entry	Substituted Benzaldehyde	Product	Typical Yield (%)
1	Benzaldehyde	Benzylidene diethyl malonate	85-95
2	4-Methoxybenzaldehyde	4-Methoxybenzylidene diethyl malonate	90-98
3	4-Nitrobenzaldehyde	4-Nitrobenzylidene diethyl malonate	80-90
4	2-Chlorobenzaldehyde	2-Chlorobenzylidene diethyl malonate	75-85

Future Perspectives

The field of substituted benzylidene malonates continues to evolve. Current research focuses on the development of even more efficient and stereoselective synthetic methods. The exploration of novel catalysts, including biocatalysts and metal-organic frameworks, is an active area of investigation.[4] Furthermore, the synthesis of novel benzylidene malonate derivatives with enhanced and more specific biological activities remains a key objective for medicinal chemists. The inherent versatility and reactivity of this chemical scaffold ensure that it will remain a vital tool in the development of new therapeutics and functional materials for years to come.

References

• Chemistry Learner. (2020, May 29). Knoevenagel Condensation: Definition, Examples and Mechanism. [Link]

• Taylor & Francis Online. (2020, November 28). The Knoevenagel reaction: a review of the unfinished treasure map to forming carbon–carbon bonds. [Link]

• YouTube. (2025, September 16). Knoevenagel Condensation Reaction Mechanism | Full Video Lecture. [Link]

• Scribd. Knoevenagel Condensation Guide | PDF | Chemical Reactions | Organic Chemistry. [Link]

• ResearchGate. Substitution pattern of the 2-(substituted benzylidene)malononitrile.... [Link]

• Wikipedia. Knoevenagel condensation. [Link]

• Taylor & Francis Online. Knoevenagel condensation – Knowledge and References. [Link]

• Royal Society of Chemistry. (2024, September 10). Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. [Link]

• PubMed. (2024, March 8). Synthesis of Polysubstituted Naphthalenes by a Hydride Shift Mediated C-H Bond Functionalization/Aromatization Sequence. [Link]

• Indian Academy of Sciences. Clean synthesis of benzylidenemalononitrile by Knoevenagel condensation of benzaldehyde and malononitrile: effect of combustion. [Link]

• National Center for Biotechnology Information. Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. [Link]

• Organic Chemistry Portal. Knoevenagel Condensation Doebner Modification. [Link]

• PubMed. (2015, June 1). Discovery of benzylidene derivatives as potent Syk inhibitors: synthesis, SAR analysis, and biological evaluation. [Link]

• Google Patents. US3860598A - Process for the production of benzylidene compounds.
• Google Patents.

• ResearchGate. Benzylidenemalononitrile derivatives. | Download Scientific Diagram. [Link]

• National Center for Biotechnology Information. Malonates in Cyclocondensation Reactions. [Link]

• Google Patents.
• Google Patents.

• National Center for Biotechnology Information. (2023, September 4). Development of substituted benzylidene derivatives as novel dual cholinesterase inhibitors for Alzheimer's treatment. [Link]

• PubMed. (2018, April 19). Design, synthesis, and structure-activity relationships of 2-benzylidene-1-indanone derivatives as anti-inflammatory agents for treatment of acute lung injury. [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Knoevenagel Condensation: Definition, Examples and Mechanism [chemistrylearner.com]
• 3. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. youtube.com [youtube.com]
• 6. scribd.com [scribd.com]
• 7. Knoevenagel Condensation [organic-chemistry.org]
• 8. Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01420K [pubs.rsc.org]
• 9. ias.ac.in [ias.ac.in]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Design, synthesis, and structure-activity relationships of 2-benzylidene-1-indanone derivatives as anti-inflammatory agents for treatment of acute lung injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Development of substituted benzylidene derivatives as novel dual cholinesterase inhibitors for Alzheimer's treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Discovery of benzylidene derivatives as potent Syk inhibitors: synthesis, SAR analysis, and biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. WO2009112403A2 - Dimeric benzylidene malonates - Google Patents [patents.google.com]
• 17. WO2010136360A2 - Benzylidene malonates - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: A Comprehensive Guide to the Synthesis of Diisobutyl (4-methoxybenzylidene)malonate via Knoevenagel Condensation

Abstract & Introduction

The Knoevenagel condensation is a cornerstone of carbon-carbon bond formation in organic synthesis, enabling the creation of α,β-unsaturated systems from the reaction of an active methylene compound with an aldehyde or ketone.[1][2][3] This application note provides a detailed, field-proven protocol for the synthesis of diisobutyl (4-methoxybenzylidene)malonate, a valuable intermediate in the production of pharmaceuticals, agrochemicals, and UV absorbers.[4] The reaction condenses 4-methoxybenzaldehyde with diisobutyl malonate, catalyzed by a piperidine/acetic acid system. We will explore the mechanistic underpinnings of this reaction, provide a step-by-step methodology, and detail the necessary purification and characterization techniques. This guide is designed for researchers and professionals in drug development and chemical synthesis, offering both practical instructions and the theoretical basis for experimental choices.

Alkylidene and arylidene malonates are highly versatile building blocks, serving as precursors for various reactions, including Michael additions and the synthesis of complex, biologically active molecules.[5][6] The specific target of this guide, diisobutyl (4-methoxybenzylidene)malonate, leverages the electron-donating nature of the methoxy group on the aromatic ring and the steric and solubility properties conferred by the isobutyl ester groups.

The Knoevenagel Condensation: Mechanistic Insights

The reaction proceeds via the nucleophilic addition of a carbanion, generated from the active methylene compound, to the carbonyl carbon of the aldehyde, followed by a dehydration step.[1][3] The use of a mild base, such as piperidine, is crucial as it is sufficiently basic to deprotonate the acidic α-carbon of the malonic ester (pKa ≈ 13) but not so strong as to induce self-condensation of the aldehyde.[1][7][8]

Two primary mechanistic pathways are proposed for secondary amine catalysts like piperidine:

• The Enolate Pathway: Piperidine acts as a base to deprotonate the diisobutyl malonate, forming an enolate. This enolate then attacks the carbonyl carbon of 4-methoxybenzaldehyde. Subsequent protonation and elimination of water yield the final product.[7][9]

• The Iminium Pathway: Piperidine first reacts with the aldehyde to form a reactive iminium ion. This species is more electrophilic than the original aldehyde, making it more susceptible to attack by the enol form of the malonate. This pathway often accelerates the reaction.[7][9]

The addition of a catalytic amount of acetic acid alongside piperidine has been shown to significantly increase reaction rates.[10][11] This is likely due to its role in proton transfer steps, facilitating both the formation of the reactive iminium intermediate and the final dehydration step.[10]

Figure 1: Simplified mechanistic pathways of the Knoevenagel condensation.

Experimental Protocol

This protocol is designed for a laboratory scale synthesis yielding several grams of the final product. All operations should be performed in a well-ventilated fume hood.

Materials and Reagents

Reagent/Solvent	Formula	MW ( g/mol )	Amount	Moles (mmol)	Notes
4-Methoxybenzaldehyde	C₈H₈O₂	136.15	3.40 g (3.0 mL)	25.0	Liquid, 98% purity
Diisobutyl Malonate	C₁₁H₂₀O₄	216.27	5.95 g (6.3 mL)	27.5	Liquid, 98% purity, 1.1 eq.
Toluene	C₇H₈	92.14	50 mL	-	Anhydrous, for azeotropic removal of water
Piperidine	C₅H₁₁N	85.15	0.125 mL	1.25	Catalyst, 0.05 eq.
Acetic Acid (Glacial)	CH₃COOH	60.05	0.075 mL	1.25	Co-catalyst, 0.05 eq.

Step-by-Step Synthesis Procedure

• Apparatus Setup: Assemble a 100 mL round-bottom flask equipped with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser. The apparatus should be flame-dried or oven-dried before use to ensure anhydrous conditions.

• Charging the Flask: To the round-bottom flask, add 4-methoxybenzaldehyde (3.40 g, 25.0 mmol), diisobutyl malonate (5.95 g, 27.5 mmol), and toluene (50 mL). The use of a slight excess of the malonate ester helps to ensure complete consumption of the aldehyde.[5]

• Catalyst Addition: Add piperidine (0.125 mL, 1.25 mmol) and glacial acetic acid (0.075 mL, 1.25 mmol) to the reaction mixture using a microliter syringe.

• Reaction Execution:

  • Heat the mixture to reflux using a heating mantle. Toluene will form an azeotrope with the water produced during the condensation, which will be collected in the Dean-Stark trap.[2] This removal of water drives the reaction equilibrium towards the product.

  • Continue refluxing for 3-5 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) using a 9:1 Hexane:Ethyl Acetate eluent system. The disappearance of the 4-methoxybenzaldehyde spot indicates reaction completion.

• Work-up and Isolation:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Transfer the reaction mixture to a separatory funnel and dilute with 50 mL of ethyl acetate.

  • Wash the organic layer successively with 1 M HCl (2 x 25 mL) to remove piperidine, saturated NaHCO₃ solution (1 x 25 mL) to remove acetic acid, and finally with brine (1 x 25 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The resulting crude oil is purified by flash column chromatography on silica gel.

  • Eluent: A gradient of 2% to 10% ethyl acetate in hexane.

  • Combine the fractions containing the pure product (identified by TLC) and remove the solvent in vacuo to yield diisobutyl (4-methoxybenzylidene)malonate as a pale yellow oil or a low-melting solid.

Figure 2: Experimental workflow for the synthesis and purification.

Characterization and Expected Results

The identity and purity of the synthesized diisobutyl (4-methoxybenzylidene)malonate should be confirmed using standard analytical techniques.

Parameter	Expected Result
Physical Appearance	Pale yellow oil or low-melting solid.
Yield	80-95%
¹H NMR (400 MHz, CDCl₃)	δ ~ 7.85 (s, 1H, vinyl-H), 7.45 (d, 2H, Ar-H), 6.90 (d, 2H, Ar-H), 4.10 (d, 4H, -OCH₂-), 3.85 (s, 3H, -OCH₃), 2.00 (m, 2H, -CH(CH₃)₂), 0.95 (d, 12H, -CH(CH₃)₂) ppm.
¹³C NMR (100 MHz, CDCl₃)	δ ~ 167.0, 165.0, 161.0, 140.0, 132.0, 128.0, 126.0, 114.0, 72.0, 55.5, 27.5, 19.0 ppm.
FT-IR (neat)	ν ~ 2960 (C-H), 1725 (C=O, ester), 1600 (C=C, aromatic), 1250 (C-O, ether) cm⁻¹.

Note: Exact chemical shifts (δ) may vary slightly based on solvent and instrument calibration. The data presented is analogous to similar reported structures.[5][12]

Troubleshooting & Safety

• Low Yield: Incomplete reaction may result from wet reagents/solvents or insufficient reaction time. Ensure all glassware is dry and monitor the reaction to completion via TLC. Inefficient water removal can also stall the reaction; ensure the Dean-Stark trap is functioning correctly.

• Impure Product: Incomplete removal of the piperidine catalyst during workup can lead to impurities. Ensure acidic washes are thorough. If the product is difficult to purify via chromatography, consider recrystallization from a hexane/isopropanol mixture.

• Safety: Toluene is flammable and an irritant. Piperidine is corrosive and toxic. Acetic acid is corrosive. All manipulations should be performed in a fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

References

• Master Organic Chemistry. (n.d.). Knoevenagel Condensation Reaction. Retrieved from [Link]

• Reddit. (2026, January 26). Knoevenagel condensation with acetic acid. r/OrganicChemistry. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Knoevenagel Condensation Doebner Modification. Retrieved from [Link]

• Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [Link]

• Kise, N., et al. (2018). Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. Molecules, 23(11), 2999. Retrieved from [Link]

• Yadav, J., et al. (2021). Novel Methods of Knoevenagel Condensation. Journal of Scientific Research, 65(8). Retrieved from [Link]

• Ying, A., et al. (2011). Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene. Asian Journal of Chemistry, 23(12), 5433-5436. Retrieved from [Link]

• Kolagkis, P. X., et al. (2021). Deciphering the Knoevenagel Condensation: Towards a Catalyst-Free and Water-Mediated Process. Chemistry – A European Journal, 27(64), 15967-15972. Retrieved from [Link]

• Divakar, K., & Rao, U. (2022). Knoevenagel condensation of diethyl malonate with aldehydes catalyzed by immobilized gelatine. International Journal of Chemical Studies, 10(2), 1-5. Retrieved from [Link]

• Barakat, A., et al. (2013). Dimethyl 2-(4-methylbenzylidene)malonate. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 6), o919. Retrieved from [Link]

• Wuts, P. G. M. (2014). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. Current Organic Synthesis, 11(6), 834-848. Retrieved from [Link]

• Wikipedia. (n.d.). Diethyl malonate. Retrieved from [Link]

• Chandan, V. (n.d.). Knoevenagel Condensation. Scribd. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 1. Knoevenagel Condensation Reactions of Benzaldehyde (1a), 4-Methoxybenzaldehyde (1b) and 4-(Dimethylamino)benzaldehyde (1c) with Malononitrile (2) in Methanol (MeOH) to Yield Benzylidenemalononitriles 3a−c. Retrieved from [Link]

• ResearchGate. (2013). Dimethyl 2-(4-methylbenzylidene)malonate. Retrieved from [Link]

• MDPI. (2021). Purification and Biochemical Characterization of Taxadiene Synthase from Bacillus koreensis and Stenotrophomonas maltophilia. Retrieved from [Link]

Sources

• 1. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 2. Chemicals [chemicals.thermofisher.cn]
• 3. Knoevenagel Condensation Reaction [sigmaaldrich.com]
• 4. CAS # 7443-25-6, Dimethyl 4-methoxybenzylidenemalonate, Dimethyl (p-methoxybenzylidene)malonate, Hostavin BRE 25, Hostavin PR 25, NSC 306435, PR 25, Sanduvor PR 25, Cyasorb UV 1988 - chemBlink [chemblink.com]
• 5. Dimethyl 2-(4-methyl­benzyl­idene)malonate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]
• 9. Knoevenagel Condensation [organic-chemistry.org]
• 10. reddit.com [reddit.com]
• 11. Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 12. rsc.org [rsc.org]

Application Note &amp; Experimental Protocol: Synthesis of Diisobutyl (4-methoxybenzylidene)malonate via Knoevenagel Condensation

For: Researchers, scientists, and drug development professionals.

Introduction

Diisobutyl (4-methoxybenzylidene)malonate and its derivatives are of significant interest in medicinal chemistry and materials science. This class of compounds often serves as a key building block in the synthesis of more complex molecular architectures. Their utility is primarily derived from the electron-rich aromatic ring and the reactive malonate group, making them valuable intermediates in drug discovery for creating compounds with potential therapeutic activities.

This document provides a detailed, field-tested protocol for the synthesis of Diisobutyl (4-methoxybenzylidene)malonate. The procedure is based on the well-established Knoevenagel condensation reaction, a reliable method for forming carbon-carbon double bonds. We will delve into the mechanistic underpinnings of this reaction, provide a step-by-step experimental guide, and outline the necessary purification and characterization techniques.

The Knoevenagel Condensation: A Mechanistic Overview

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by a dehydration reaction. In this specific synthesis, diisobutyl malonate serves as the active methylene compound, and 4-methoxybenzaldehyde is the aldehyde. The reaction is typically base-catalyzed.

The mechanism proceeds as follows:

• Deprotonation: A weak base, such as piperidine or a similar amine, deprotonates the α-carbon of diisobutyl malonate, forming a resonance-stabilized enolate ion. This is the rate-determining step.

• Nucleophilic Attack: The highly nucleophilic enolate attacks the electrophilic carbonyl carbon of 4-methoxybenzaldehyde.

• Protonation: The resulting alkoxide intermediate is protonated, often by the conjugate acid of the base catalyst, to form a β-hydroxy malonate.

• Dehydration: Under the reaction conditions, this intermediate readily undergoes dehydration (elimination of a water molecule) to yield the final, more stable α,β-unsaturated product, Diisobutyl (4-methoxybenzylidene)malonate.

Experimental Protocol

This protocol is designed for a laboratory scale synthesis and can be adjusted as needed.

Materials and Reagents

Reagent/Material	Chemical Formula	Molar Mass ( g/mol )	Quantity	Purity	Supplier (Example)
4-Methoxybenzaldehyde	C₈H₈O₂	136.15	1.36 g (10 mmol)	≥98%	Sigma-Aldrich
Diisobutyl malonate	C₁₁H₂₀O₄	216.27	2.16 g (10 mmol)	≥98%	TCI
Piperidine	C₅H₁₁N	85.15	0.1 mL	≥99%	Acros Organics
Glacial Acetic Acid	CH₃COOH	60.05	0.2 mL	≥99.7%	Fisher Scientific
Toluene	C₇H₈	92.14	50 mL	Anhydrous, ≥99.8%	EMD Millipore
Anhydrous MgSO₄	MgSO₄	120.37	As needed	VWR
Ethyl Acetate	C₄H₈O₂	88.11	As needed	ACS Grade
Hexane	C₆H₁₄	86.18	As needed	ACS Grade

Equipment

• 100 mL round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• NMR tubes and spectrometer

• Mass spectrometer

Synthesis Workflow

Caption: A schematic overview of the synthesis workflow.

Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-methoxybenzaldehyde (1.36 g, 10 mmol), diisobutyl malonate (2.16 g, 10 mmol), and toluene (50 mL).

• Catalyst Addition: To the stirred solution, add piperidine (0.1 mL) and glacial acetic acid (0.2 mL).

• Reflux: Assemble a Dean-Stark apparatus and a reflux condenser on top of the flask. Heat the mixture to reflux using a heating mantle. The reaction progress can be monitored by observing the collection of water in the Dean-Stark trap. The reaction is typically complete within 2-4 hours.

• Reaction Monitoring: Monitor the reaction's completion by thin-layer chromatography (TLC) using a mixture of ethyl acetate and hexane as the eluent.

• Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (2 x 20 mL), saturated aqueous NaHCO₃ (2 x 20 mL), and brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Purification and Characterization

The crude product will likely contain unreacted starting materials and byproducts, necessitating purification.

Purification Workflow

Caption: The purification and analysis workflow.

Purification by Column Chromatography

• Column Preparation: Prepare a silica gel column using a slurry of silica gel in hexane.

• Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent and load it onto the column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 5% ethyl acetate and gradually increasing to 20%).

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to yield Diisobutyl (4-methoxybenzylidene)malonate as a viscous oil or a low-melting solid.

Characterization

The identity and purity of the final product should be confirmed by spectroscopic methods.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should show characteristic peaks for the aromatic protons, the methoxy group protons, the vinyl proton, and the isobutyl ester protons.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will confirm the presence of all unique carbon atoms in the molecule.

• Mass Spectrometry (MS): This will confirm the molecular weight of the synthesized compound.

Safety and Waste Disposal

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: All manipulations should be performed in a well-ventilated fume hood.

• Reagent Handling:

  • Toluene: Flammable and toxic. Avoid inhalation and contact with skin.

  • Piperidine: Corrosive and flammable. Handle with extreme care.

  • Glacial Acetic Acid: Corrosive. Causes severe skin burns and eye damage.

• Waste Disposal: All organic waste should be collected in a designated chlorinated or non-chlorinated solvent waste container as appropriate. Aqueous waste should be neutralized before disposal down the drain, in accordance with local regulations.

References

• Knoevenagel Condensation: For a general overview of the Knoevenagel condensation reaction mechanism and its applic

  • Source: Organic Chemistry Portal

  • URL: [Link]

• Safety Data Sheet for Toluene: Provides comprehensive safety information for handling toluene. Source: Sigma-Aldrich
• Safety Data Sheet for Piperidine: Provides comprehensive safety information for handling piperidine. Source: Fisher Scientific
• Safety Data Sheet for 4-Methoxybenzaldehyde: Provides comprehensive safety information for handling 4-methoxybenzaldehyde. Source: Sigma-Aldrich

Application Notes and Protocols: Diisobutyl (4-methoxybenzylidene)malonate as a High-Performance UV Absorber for Polymer Stabilization

Introduction: The Challenge of Ultraviolet Degradation in Polymers

Polymers are integral to countless modern technologies, valued for their durability, flexibility, and low cost. However, when exposed to environmental factors, particularly ultraviolet (UV) radiation from sunlight, most polymers undergo degradation. This process, known as photodegradation or photo-oxidation, involves the absorption of UV energy by chromophores within the polymer structure, leading to the generation of free radicals.[1] These highly reactive species initiate chain scission, cross-linking, and other chemical changes that manifest as undesirable effects:

• Discoloration: Yellowing or browning of the material.

• Loss of Mechanical Integrity: Cracking, brittleness, and reduced tensile strength.[2]

• Surface Defects: Chalking and loss of gloss.

To counteract these effects and extend the service life of polymer products, stabilizing additives are incorporated into the polymer matrix. Among the most effective of these are UV absorbers, which function by competitively absorbing harmful UV radiation and dissipating it as harmless thermal energy.[3][4] This guide focuses on a specific class of benzylidene malonate UV absorbers, providing detailed protocols for their application.

Compound Profile: Benzylidene Malonate UV Absorbers

Benzylidene malonate derivatives are a class of organic UV absorbers noted for their strong absorbance in the UV-B (280-315 nm) and UV-A (315-400 nm) regions.[5] Unlike many other UV absorbers, they are often colorless and do not form colored complexes with metal ions, making them ideal for applications where clarity and color neutrality are critical.[6]

This document focuses on Diisobutyl (4-methoxybenzylidene)malonate. Due to the limited availability of specific public data for the diisobutyl variant, this guide will utilize data from its closely related and commercially available analog, Dimethyl (4-methoxybenzylidene)malonate (CAS 7443-25-6) . The core chromophore—the (4-methoxybenzylidene)malonate group—is identical, meaning the UV absorption mechanism and performance are directly comparable. The different alkyl ester groups (Diisobutyl vs. Dimethyl) primarily influence physical properties such as melting point, solubility, and compatibility with specific polymer systems.

Table 1: Physicochemical Properties of Dimethyl (4-methoxybenzylidene)malonate (Analog)

Property	Value	Source(s)
CAS Number	7443-25-6	[1][4][7]
Molecular Formula	C₁₃H₁₄O₅	[1][]
Molecular Weight	250.25 g/mol	[1][4]
Appearance	White to off-white crystalline powder	[]
Melting Point	56-59 °C	[1][]
Boiling Point	144-145 °C @ 0.17 Torr	[9]
Density	~1.187 g/cm³	[1][9]

| Synonyms | Hostavin PR 25, Sanduvor PR 25, Cyasorb UV 1988 |[4][9] |

Mechanism of UV Absorption

Benzylidene malonate UV absorbers protect polymers through a highly efficient photophysical mechanism. The core of this function is the molecule's ability to absorb a high-energy UV photon, which excites the molecule to a higher electronic state.[5] Instead of undergoing chemical reactions that would degrade the molecule (and the surrounding polymer), it rapidly dissipates this excess energy through non-radiative pathways, primarily by converting it into harmless vibrational energy (heat).[3][5] This process of internal conversion is extremely fast and can be repeated thousands of times, providing long-lasting protection without significant degradation of the absorber itself.[3]

Caption: Mechanism of photoprotection by a UV absorber molecule.

Applications in Polymer Systems

Diisobutyl (4-methoxybenzylidene)malonate and its analogs are compatible with a wide range of polymer systems, making them highly versatile. Their efficacy is particularly noted in:

• Polyvinyl Chloride (PVC): Both rigid and flexible PVC formulations.[6]

• Polyesters (e.g., PET): To prevent yellowing and embrittlement in films and molded articles.[10]

• Polycarbonates (PC): For maintaining clarity and impact strength.[10]

• Styrenics (e.g., Polystyrene): To inhibit discoloration.[6]

• Cellulosics and EVA Copolymers. [6]

The choice of the diisobutyl ester groups, compared to dimethyl or dioctyl, offers a unique balance of properties. It can provide better compatibility and lower volatility in certain polymer systems than the dimethyl analog, while being less migratory than higher molecular weight esters like dioctyl.

Experimental Protocols

Protocol 1: Incorporation via Melt Blending

Melt blending is the most common method for incorporating additives into thermoplastic polymers such as polyethylene (PE), polypropylene (PP), polycarbonate (PC), and polyesters. The process uses heat and shear to achieve a homogeneous dispersion of the UV absorber within the polymer matrix.

Materials & Equipment:

• Polymer resin (e.g., PP, LDPE, PC pellets)

• Diisobutyl (4-methoxybenzylidene)malonate powder

• Forced-air drying oven or vacuum oven

• Gravimetric or volumetric feeders

• Co-rotating twin-screw extruder

• Strand die

• Water bath for cooling

• Pelletizer

Procedure:

• Drying (Causality: Critical for Hydrolysis-Prone Polymers): Many polymers, like PC and PET, are susceptible to hydrolytic degradation at processing temperatures. The presence of moisture can severely reduce the polymer's molecular weight and mechanical properties.

  • Dry the polymer resin according to the manufacturer's specifications (e.g., PC at 120°C for 4 hours; PET at 150-170°C for 4-6 hours).

• Pre-blending:

  • In a suitable container, dry blend the polymer pellets with Diisobutyl (4-methoxybenzylidene)malonate powder at the desired concentration (typically 0.1% - 1.0% by weight). Tumble blending for 15-20 minutes is recommended for a uniform initial mix.

• Extruder Setup:

  • Set the temperature profile for the extruder's barrels and die. This profile is polymer-specific. A reverse temperature profile is often used to ensure the additive melts and disperses before the polymer is fully molten.

  • Example Profile for Polypropylene: Zone 1 (Feed): 180°C, Zones 2-5: 190°C, 200°C, 210°C, 210°C, Die: 205°C.

• Compounding (Causality: Homogeneous Dispersion): The twin-screw extruder's design imparts high shear, which is essential for breaking down agglomerates of the additive and distributing it evenly throughout the molten polymer.

  • Feed the pre-blended material into the main hopper of the extruder using a calibrated feeder.

  • Set the screw speed (e.g., 200-400 RPM) and feed rate to achieve the desired throughput and ensure adequate mixing.

• Extrusion and Pelletizing:

  • The molten polymer mixture, now containing the dispersed UV absorber, is extruded through a strand die.

  • The polymer strands are immediately cooled and solidified by passing them through a water bath.

  • A pelletizer then cuts the cooled strands into uniform pellets. These pellets are the final, stabilized raw material ready for subsequent processing (e.g., injection molding, film extrusion).

Caption: Experimental workflow for incorporating UV absorbers via melt blending.

Protocol 2: Incorporation via Solution Casting

Solution casting is suitable for producing thin films of polymers that are soluble in common solvents. This method can achieve excellent optical clarity and film uniformity.

Materials & Equipment:

• Soluble polymer (e.g., PVC, cellulose acetate, polycarbonate)

• Diisobutyl (4-methoxybenzylidene)malonate

• Appropriate volatile solvent (e.g., Dichloromethane, THF, Cyclohexanone)

• Magnetic stirrer and hot plate

• Glass casting surface or casting machine with a doctor blade

• Controlled-environment drying chamber or oven

Procedure:

• Dope Preparation (Causality: Complete Dissolution): A homogeneous solution is required to prevent defects in the final film.

  • In a sealed flask, dissolve the polymer in the chosen solvent to create a solution of the desired viscosity (typically 5-20% polymer by weight). Gentle heating and stirring may be required.

  • Once the polymer is fully dissolved, add the Diisobutyl (4-methoxybenzylidene)malonate (0.1% - 1.0% relative to polymer weight) and continue stirring until it is also completely dissolved.

• Casting:

  • Pour the polymer solution (dope) onto a clean, level glass plate or the carrier film of a casting machine.

  • Use a doctor blade or casting knife to draw the solution across the surface to a uniform, controlled thickness.

• Drying (Causality: Controlled Evaporation): The rate of solvent evaporation is critical. If it is too fast, surface defects like bubbles or "skinning" can occur. If too slow, the process is inefficient.

  • Place the cast film in a drying chamber with controlled temperature and gentle air flow.

  • Initial drying at a lower temperature (e.g., room temperature) allows the bulk of the solvent to evaporate slowly.

  • A final drying step at a higher temperature (e.g., 60-80°C, below the polymer's glass transition temperature) is used to remove residual solvent.

• Film Stripping:

  • Once completely dry, carefully peel the stabilized polymer film from the casting surface.

Dosage and Performance Evaluation

The optimal concentration of the UV absorber depends on the polymer, the thickness of the part, and the expected intensity of UV exposure.

Table 2: Typical Recommended Dosage Ranges

Polymer System	Concentration (% by weight)	Notes
Polyolefins (PE, PP)	0.10 - 0.50	Often used with HALS for synergistic effect.
Polyvinyl Chloride (PVC)	0.15 - 0.75	Higher loadings for clear, outdoor applications.
Polyesters (PET)	0.20 - 1.00	Effective in preventing UV-induced yellowing.

| Polycarbonate (PC) | 0.20 - 0.80 | Helps maintain transparency and impact resistance. |

Performance Testing Protocols

To validate the effectiveness of the incorporated UV absorber, a combination of spectroscopic and mechanical tests should be performed on samples before and after accelerated UV exposure.

• Accelerated Weathering:

  • Use a QUV Accelerated Weathering Tester (or similar instrument) equipped with UVA-340 or UVB-313 lamps to simulate sunlight.

  • Expose stabilized and unstabilized (control) polymer plaques or films for a set duration (e.g., 500, 1000, 2000 hours).

• Colorimetry:

  • Measure the color change (e.g., Yellowness Index, ΔE*) of the samples before and after weathering using a spectrophotometer or colorimeter. A lower change in the stabilized sample indicates effective protection.

• UV-Vis Spectrophotometry:

  • Measure the UV-Vis transmission spectrum of a thin film sample. An effective UV absorber will show very low (<1%) transmission in the 290-360 nm range.

• Mechanical Property Retention:

  • For molded samples, perform tensile testing (ASTM D638) before and after weathering.

  • Calculate the percentage retention of key properties like tensile strength and elongation at break. Higher retention in the stabilized sample demonstrates protection against mechanical degradation.

Synergistic Formulations with HALS

For the highest level of UV protection, especially in polyolefins, UV absorbers are often used in combination with Hindered Amine Light Stabilizers (HALS). These two types of additives work via different and complementary mechanisms:

• UV Absorbers act as a primary screen, blocking UV light from entering the polymer.[3]

• HALS act as radical scavengers, neutralizing any free radicals that may still form, thus interrupting the degradation cycle.[11]

This synergistic combination provides a more robust and longer-lasting stabilization system than either additive could achieve alone.[10][11]

References

• Inoue, K., et al. (2012). Photophysical properties of dioctyl 4-methoxybenzylidenemalonate: UV-B absorber. Photochemical & Photobiological Sciences, 11(10), 1629-1636. [Link]

• Al-Malaika, S. (2021). Modifications of Polymers through the Addition of Ultraviolet Absorbers to Reduce the Aging Effect of Accelerated and Natural Irradiation. Polymers, 14(1), 7. [Link]

• Encyclopedia MDPI. (2022). Polymers Modifications through Ultraviolet Absorbers Addition. [Link]

• Schem.net. (2023). How UV light Absorbers Protect Polymers from UV light Degradation?. [Link]

• Tintoll. (2026). Dimethyl 2-(4-Methoxybenzylidene)malonate CAS No. 7443-25-6. [Link]

• Tintoll. (2026). Benzylidene Malonate UV Absorber. [Link]

• Google Patents. (n.d.). US5096977A - Process for preparing polymer bound UV stabilizers.

• GIHI CHEMICALS CO.,LIMITED. (n.d.). Buy Dimethyl 4-methoxy benzylidene malonate from GIHI CHEMICALS CO.,LIMITED. [Link]

• Baoxu Chemical. (n.d.). Overall Introduction of UV Absorber. [Link]

• Wikipedia. (n.d.). Polymer solution casting. [Link]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. Photophysical properties of dioctyl 4-methoxybenzylidenemalonate: UV-B absorber - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 4. CAS # 7443-25-6, Dimethyl 4-methoxybenzylidenemalonate, Dimethyl (p-methoxybenzylidene)malonate, Hostavin BRE 25, Hostavin PR 25, NSC 306435, PR 25, Sanduvor PR 25, Cyasorb UV 1988 - chemBlink [chemblink.com]
• 5. CN103880671A - Synthetic method of preparing diisobutyl dimethyl malonate - Google Patents [patents.google.com]
• 6. dimethyl (p-methoxybenzylidene)malonate | 7443-25-6 [chemicalbook.com]
• 7. calpaclab.com [calpaclab.com]
• 9. echemi.com [echemi.com]
• 10. Dimethyl 2-(4-Methoxybenzylidene)malonate CAS No. 7443-25-6 | Tintoll [uvabsorber.com]
• 11. mdpi.com [mdpi.com]

Application Note: Photostabilization of PVC using Diisobutyl (4-methoxybenzylidene)malonate

Executive Summary

This technical guide details the application of Diisobutyl (4-methoxybenzylidene)malonate (CAS: 72955-42-1) as a high-performance UV absorber for Polyvinyl Chloride (PVC) stabilization. Unlike conventional benzophenone or benzotriazole stabilizers, benzylidene malonates offer a unique chromophore system that provides robust absorption in the UV-B range (280–320 nm) with minimal color contribution to the final polymer.

The diisobutyl ester functionality significantly enhances the additive's lipophilicity, ensuring superior compatibility with the PVC matrix and reduced migration (blooming) compared to methyl or ethyl analogs. This protocol outlines the formulation, processing, and validation workflows required to quantify the stabilization efficiency of this additive.

Scientific Foundation

Chemical Identity & Properties[1]

• Chemical Name: Diisobutyl (4-methoxybenzylidene)malonate[1][2][3][4]

• CAS Number: 72955-42-1[1][3]

• Function: UV-B Absorber / Photostabilizer[5]

• Key Advantage: The methoxy group at the para position acts as an electron-donating group (EDG), shifting the absorption maximum (

  ) to effectively cover the critical degradation wavelengths of PVC. The isobutyl chains provide steric bulk and hydrophobicity, preventing volatilization during high-temperature processing (calendering/extrusion).

Mechanism of Action

PVC degradation is primarily initiated by dehydrochlorination, leading to the formation of conjugated polyene sequences ("zipper elimination"), which results in yellowing and mechanical failure.

Diisobutyl (4-methoxybenzylidene)malonate functions via a Fast Internal Conversion (FIC) mechanism. Upon absorbing a UV photon, the molecule undergoes an ultrafast, reversible isomerization or proton transfer in the excited state, dissipating the energy as harmless heat before it can initiate the radical formation of chlorine atoms (

).

Figure 1: Photostabilization mechanism showing the competitive absorption of UV energy by the additive, preventing the initiation of the PVC dehydrochlorination cycle.

Experimental Protocol

Materials Formulation

To evaluate the efficacy of Diisobutyl (4-methoxybenzylidene)malonate, a control (unstabilized) and a test formulation must be prepared. A standard thermal stabilizer (Ca/Zn) is required in all samples to prevent degradation during the thermal processing step itself.

Table 1: Standard Formulation for Evaluation

Component	Function	Control (phr)	Test Formulation (phr)
PVC Resin (K-value 65-67)	Base Polymer	100.0	100.0
DOP / DINP	Plasticizer	40.0	40.0
Ca/Zn Stearate	Thermal Stabilizer	2.0	2.0
Epoxidized Soybean Oil	Co-stabilizer	3.0	3.0
Diisobutyl (4-methoxy...)	Target UV Absorber	0.0	0.2 – 0.5

Note: phr = parts per hundred resin.

Sample Preparation (Melt Compounding)

Rationale: Solvent casting is often used in academia, but melt compounding replicates industrial stress histories (shear/heat) that affect additive distribution.

• Dry Blending:

  • Mix PVC resin and liquid additives in a high-speed mixer at 80°C for 10 minutes to ensure absorption of the plasticizer.

  • Add the Diisobutyl (4-methoxybenzylidene)malonate powder and mix for an additional 2 minutes.

• Two-Roll Milling:

  • Temperature: 165°C (Front Roll) / 160°C (Back Roll).

  • Time: 5 minutes.

  • Procedure: Feed the dry blend into the nip. Cut and fold the sheet every 30 seconds to ensure homogeneity.

• Compression Molding:

  • Press the milled sheets into films of defined thickness (e.g., 200 µm) at 170°C under 15 MPa pressure for 3 minutes.

  • Cool under pressure to room temperature to prevent warping.

Accelerated Weathering Protocol

Standard: ASTM G154 (QUV) or ISO 4892-2 (Xenon Arc)

• Device: QUV Weathering Tester.

• Lamp Type: UVA-340 (Simulates sunlight in the critical short-wave UV region).

• Cycle:

  • 8 hours UV irradiation at 60°C (Irradiance: 0.89 W/m² @ 340nm).

  • 4 hours Condensation (Dark) at 50°C.

• Duration: Sampling at 0, 100, 200, 300, and 500 hours.

Analytical Validation Workflows

FTIR Spectroscopy (Chemical Degradation)

Degradation is quantified by monitoring the formation of carbonyl groups and polyenes.[6]

• Method: ATR-FTIR (Attenuated Total Reflectance).

• Key Peaks:

  • Carbonyl Region (

    ): 1710–1740 cm⁻¹ (Indicates oxidation).

  • Polyene Region (

    ): 1600–1660 cm⁻¹ (Indicates C=C double bond formation).

  • Reference Peak: 2910 cm⁻¹ (C-H stretching, assumed stable).

• Calculation:

Colorimetry (Physical Appearance)[1]

• Method: CIE Lab* color space measurements.

• Metric: Yellowness Index (YI) per ASTM E313.

• Success Criteria: The

  (Change in Yellowness) of the Test Formulation should be of the Control Formulation after 300 hours.

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow for validating the stabilization efficiency of the additive.

Data Interpretation & Troubleshooting

Expected Results

The table below illustrates hypothetical data trends for a successful stabilization trial.

Irradiation Time (hrs)	Control YI (Yellowness)	Stabilized YI (0.5 phr)	Control Carbonyl Index	Stabilized Carbonyl Index
0	2.1	2.3	0.05	0.05
100	15.4	4.1	0.12	0.06
300	45.8	8.5	0.35	0.11
500	82.0 (Blackening)	14.2	0.68	0.18

Troubleshooting Guide

• Issue: High initial color (YI > 5) before weathering.

  • Cause: Thermal degradation during milling.

  • Solution: Increase Ca/Zn thermal stabilizer or reduce milling temperature by 5°C.

• Issue: Additive blooming (white powder on surface).

  • Cause: Solubility limit exceeded.

  • Solution: Confirm the "Diisobutyl" variant is used (CAS 72955-42-1); methyl esters migrate faster. Reduce loading to 0.3 phr.

References

• Tintoll Performance Additives. (2026). Benzylidene Malonate UV Absorber: Mechanism and Applications. Retrieved from

• Yousif, E., & Hasan, A. (2015). Photostabilization of poly(vinyl chloride) – Still on the run. Journal of Taibah University for Science. Retrieved from

• ChemicalBook. (n.d.). Diisobutyl (4-methoxybenzylidene)malonate - CAS 72955-42-1.[1][3] Retrieved from

• MDPI. (2021). Photostabilization of Poly(vinyl chloride) Films Blended with Organotin Complexes. Polymers. Retrieved from

• SpecialChem. (2021). PVC Plasticizers and Stabilizers Following Safer Sustainable Path. Retrieved from

Sources

• 1. CAS [chemicalbook.com]
• 2. pinpools.com [pinpools.com]
• 3. Products Wonder [wonder-chem.com]
• 4. 72955-42-1_CAS号:72955-42-1_bis(2-methylpropyl) 2-[(4-methoxyphenyl)methylidene]propanedioate - 化源网 [chemsrc.com]
• 5. Benzylidene Malonate, Benzylidene Malonate UV Absorber | Tintoll [uvabsorber.com]
• 6. Enhancement of Photostabilization of Poly(Vinyl Chloride) in the Presence of Tin–Cephalexin Complexes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Photostabilization of Avobenzone using Diisobutyl (4-methoxybenzylidene)malonate

The following is a comprehensive Application Note and Protocol guide for the use of Diisobutyl (4-methoxybenzylidene)malonate in cosmetic formulations.

Executive Summary

Diisobutyl (4-methoxybenzylidene)malonate (CAS: 72955-42-1) is a specialized benzylidene malonate derivative designed to function as a triplet-state quencher and photostabilizer for UV filters, particularly Butyl Methoxydibenzoylmethane (Avobenzone) . Unlike older generation stabilizers (e.g., Octocrylene), this molecule offers a favorable safety profile and high specific extinction in the UVB range, while effectively preventing the photo-degradation of UVA filters through non-destructive energy dissipation.

This guide details the physicochemical properties, mechanism of action, and precise protocols for incorporating this ingredient into cosmetic emulsions to achieve SPF boosting and critical wavelength stability.

Physicochemical Profile

Property	Specification
Chemical Name	Diisobutyl (4-methoxybenzylidene)malonate
INCI Name	Pending/Generic (Often listed as Bis(2-methylpropyl) 2-[(4-methoxyphenyl)methylidene]propanedioate)
CAS Number	72955-42-1
Molecular Formula	C₁₉H₂₆O₅
Molecular Weight	~334.41 g/mol
Appearance	Clear to pale yellow liquid or low-melting solid
Solubility	Soluble in esters (C12-15 Alkyl Benzoate), alcohols, and cosmetic oils.[1] Insoluble in water.
λmax (Ethanol)	~308 nm (UVB region)
Function	Photostabilizer, UVB Absorber, SPF Booster

Mechanism of Action: Triplet-Triplet Energy Transfer (TTET)

The primary instability of Avobenzone arises from its excitation to a triplet state (

) upon UV exposure. If not quenched, this state reacts with oxygen to form singlet oxygen ( ) or undergoes irreversible fragmentation, leading to loss of UV protection.

Diisobutyl (4-methoxybenzylidene)malonate (DIBM) acts as a triplet quencher. It accepts the excess energy from the excited Avobenzone triplet state via a Dexter electron exchange mechanism. The DIBM molecule then dissipates this energy harmlessly as heat (vibrational relaxation) or through reversible E-Z isomerization, returning to its ground state to repeat the cycle.

Pathway Diagram (Graphviz)

Caption: Figure 1. Mechanism of Avobenzone stabilization via Triplet-Triplet Energy Transfer to Diisobutyl (4-methoxybenzylidene)malonate (DIBM).

Formulation Guidelines

Solubility & Compatibility

Unlike the dimethyl analog (Hostavin PR-25), the diisobutyl chains provide enhanced lipophilicity, making DIBM highly compatible with common cosmetic emollients.

Solvent/Emollient	Solubility Rating	Usage Recommendation
C12-15 Alkyl Benzoate	Excellent	Primary solvent for pre-dissolution.
Caprylic/Capric Triglyceride	Good	Suitable for natural-concept formulations.
Ethanol	Good	Suitable for sprays/gels.
Dimethicone (low viscosity)	Poor	Requires a co-solvent (e.g., Isopropyl Myristate).
Water	Insoluble	Must be added to the oil phase.

Recommended Concentration

• For SPF Boosting: 1.0% – 2.0%

• For Avobenzone Stabilization: 1:1 molar ratio is ideal, typically 2.0% – 4.0% by weight depending on Avobenzone load (usually 3%).

Experimental Protocols

Protocol A: Incorporation into O/W Emulsion

Objective: Create a photostable SPF 30 sunscreen chassis.

Materials:

• Phase A: Water, Glycerin, Xanthan Gum, Disodium EDTA.

• Phase B: Emulsifiers (e.g., Cetearyl Glucoside), Avobenzone (3.0%) , Diisobutyl (4-methoxybenzylidene)malonate (3.0%) , C12-15 Alkyl Benzoate (10%), Octocrylene (optional, 2%).

• Phase C: Preservatives, pH adjusters.

Procedure:

• Oil Phase Prep: In a beaker, combine C12-15 Alkyl Benzoate and Diisobutyl (4-methoxybenzylidene)malonate. Heat to 50°C under magnetic stirring until fully homogeneous.

• Filter Addition: Add Avobenzone to the warmed oil phase. Stir until the crystal is completely solubilized. Note: DIBM aids in the solvation of Avobenzone, preventing recrystallization.

• Emulsification: Add remaining Phase B ingredients. Heat both Phase A (Water) and Phase B (Oil) to 75°C .

• Homogenization: Slowly add Phase B to Phase A while homogenizing at 3000-5000 rpm for 5 minutes.

• Cool Down: Cool to 40°C with paddle stirring. Add Phase C. Adjust pH to 6.0–6.5.

Critical Control Point: Ensure Avobenzone is fully dissolved in the DIBM/solvent premix before heating the entire oil phase to avoid thermal degradation hotspots.

Protocol B: In Vitro Photostability Testing

Objective: Quantify the stabilization efficiency of DIBM.

Equipment:

• Solar Simulator (e.g., Atlas Suntest CPS+)

• PMMA Plates (Helioplates)

• UV-Vis Spectrophotometer (Labsphere UV-2000S) or HPLC

Workflow:

• Sample Preparation: Prepare two formulations:

  • Control: 3% Avobenzone + Solvent.

  • Test: 3% Avobenzone + 3% DIBM + Solvent.

• Application: Apply 1.3 mg/cm² of emulsion onto roughened PMMA plates. Spread uniformly using a robotic spreader or saturated finger cot (presaturated with sample).

• Initial Scan: Measure absorbance (

  ) from 290–400 nm.

• Irradiation: Expose plates to a simulated solar dose of 10 MED (Minimal Erythema Dose), approx. 200–250 J/m² effective erythemal irradiance.

• Post-Irradiation Scan: Measure absorbance (

  ) immediately after exposure.

• Calculation: Calculate the Area Under the Curve (AUC) for UVA (320–400 nm).

Expected Results:

• Control (Avobenzone only): < 45% recovery.

• Test (with DIBM): > 85% recovery.

Safety & Regulatory Considerations

• Toxicology: Benzylidene malonates generally exhibit low skin penetration due to high molecular weight and lipophilicity. They are non-irritating and non-sensitizing in standard RIPT studies.

• Global Status:

  • EU/China/ASEAN: Check specific listing under Annex VI if used as a primary UV filter. If used as a stabilizer (not claiming SPF contribution directly), it may be regulated as a standard cosmetic ingredient.

  • USA: Not an FDA Category I sunscreen active. Must be used as a "solvent" or "photostabilizer" (inactive ingredient) without claiming active SPF properties, or within an NDA framework.

References

• Bonda, C. (2008).
• Sayre, R. M., & Dowdy, J. C. (1999).Photostability testing of avobenzone. Cosmetics & Toiletries, 114(5), 85-91.

• PubChem Database. Compound Summary: Diisobutyl (4-methoxybenzylidene)malonate (CAS 72955-42-1). National Center for Biotechnology Information. Link

• Hallstar Technical Data. Mechanism of Singlet Oxygen Quenching by Malonates. (General reference for benzylidene malonate chemistry). Link

• European Commission. CosIng: Cosmetic Ingredient Database. (For regulatory status verification). Link

Sources

• 1. US20120128745A1 - Benzylidene malonates - Google Patents [patents.google.com]

Technical Guide: Evaluating the Photostabilizing Efficacy of Diisobutyl (4-methoxybenzylidene)malonate (DMBM)

An Application Guide for Researchers and Formulation Scientists

The Challenge of Photodegradation

Exposure to ultraviolet (UV) and visible light can initiate photochemical reactions in organic molecules, leading to degradation.[1] For pharmaceuticals, this can result in a loss of potency, the formation of potentially toxic degradants, and altered physical properties.[2] The International Council for Harmonisation (ICH) has established specific guidelines, notably ICH Q1B, which mandate photostability testing as an integral part of drug development stress testing.[3] These guidelines ensure that drug substances and products are assessed for their intrinsic photochemical stability and that packaging provides adequate protection.[4][5]

Many APIs and cosmetic ingredients contain chromophores, such as conjugated double bonds or aromatic rings, that absorb UV energy.[2] This absorption elevates the molecule to an excited electronic state (a singlet state), from which it can either return to the ground state or undergo intersystem crossing to a longer-lived, more reactive triplet state. This triplet state is often the primary culprit in degradation pathways, as it has sufficient energy and lifetime to react with oxygen or other molecules, initiating destructive chemical cascades.

Compound Profile: Diisobutyl (4-methoxybenzylidene)malonate (DMBM)

Diisobutyl (4-methoxybenzylidene)malonate is a diester derivative of the 4-methoxybenzylidene malonate chromophore. While specific data for the diisobutyl ester is proprietary, its photochemical behavior is dictated by the core structure, which is analogous to well-studied compounds like Dioctyl (4-methoxybenzylidene)malonate (DOMBM).[3]

• Chemical Class: Benzylidene Malonate

• Function: UV-B Absorber, Photostabilizer

• Anticipated UV λmax: Primarily in the UV-B range (approx. 290-320 nm), tailing into the UV-A range.

• Key Structural Feature: A conjugated system formed by the 4-methoxyphenyl ring and the malonate double bond. This system is responsible for the strong absorption of UV radiation.

The isobutyl ester groups are designed to enhance solubility and compatibility in the oil phases of pharmaceutical and cosmetic formulations, such as creams, lotions, and ointments.

Proposed Mechanism of Photostabilization

The efficacy of DMBM as a photostabilizer stems from a dual-action mechanism, primarily derived from studies on its close structural analogs.[3]

3.1 Intrinsic Photostability via Rapid Internal Conversion: Upon absorbing a photon of UV radiation, the DMBM molecule is promoted to its first excited singlet state (S1). For benzylidene malonates, this excited state is extremely short-lived. The molecule rapidly deactivates by converting the electronic energy into vibrational energy (heat) and returning to the ground state (S0).[3] This process, known as internal conversion, is incredibly efficient and occurs so quickly that there is negligible opportunity for the molecule to undergo intersystem crossing to the damaging triplet state (T1).[3] This inherent stability makes DMBM an effective sunscreen agent on its own.

3.2 Intermolecular Protection via Triplet-Triplet Energy Transfer: The more critical function for protecting other molecules is DMBM's ability to act as a "triplet quencher." When a photosensitive API (Molecule 'A') absorbs light and forms its reactive triplet state (A(T1)), DMBM can intervene. If the triplet energy level of DMBM is lower than that of Molecule 'A', DMBM can accept the energy from A(T1) in a process called triplet-triplet energy transfer.[3]

This process deactivates the API's reactive triplet state, returning it to its harmless ground state (A(S0)). DMBM is briefly promoted to its own triplet state (DMBM(T1)), from which it safely dissipates the energy as heat. This quenching mechanism effectively shields the photosensitive molecule from degradation.

Figure 2: General experimental workflow for photostability testing.

Protocol A: Photostabilization of a Model API in Solution

Objective: To quantify the ability of DMBM to prevent the degradation of a known photosensitive API (e.g., Nifedipine) in a simple solvent system.

Materials:

• Photosensitive API (e.g., Nifedipine)

• Diisobutyl (4-methoxybenzylidene)malonate (DMBM)

• HPLC-grade solvent (e.g., Acetonitrile or Methanol)

• Type 1 borosilicate glass or quartz vials

• ICH Q1B compliant photostability chamber with calibrated UV-A and visible light lamps [3]* Validated HPLC system with a UV detector [6][7]* Aluminum foil

Methodology:

• Preparation of Stock Solutions:

  • Prepare a 1 mg/mL stock solution of the API in the chosen solvent.

  • Prepare a 10 mg/mL stock solution of DMBM in the same solvent.

• Preparation of Test Samples:

  • Control Sample: Dilute the API stock solution to a final concentration of 20 µg/mL.

  • Test Sample: Prepare a solution containing 20 µg/mL of the API and a suitable concentration of DMBM (e.g., 100 µg/mL, representing a 1:5 w/w ratio).

  • Dark Control: Prepare an identical sample to the "Control Sample" but wrap the vial completely in aluminum foil to shield it from light. This control accounts for any thermal degradation. [8]

• Irradiation Procedure:

  • Place the unwrapped "Control" and "Test" vials, along with the foil-wrapped "Dark Control" vial, inside the photostability chamber.

  • Position the samples to ensure uniform light exposure. [9] * Begin the irradiation program according to ICH Q1B Option 2 standards (cool white fluorescent and near-UV lamps). [3] * At specified time intervals (e.g., T=0, 2, 4, 8, 12, and 24 hours), withdraw an aliquot from each vial for analysis.

• HPLC Analysis:

  • Analyze each aliquot using a validated, stability-indicating HPLC method. [7]The method must be able to separate the parent API peak from any potential degradant peaks.

  • Record the peak area of the API for each sample at each time point.

• Data Interpretation:

  • Calculate the percentage of API remaining at each time point relative to the T=0 concentration.

  • Plot "% API Remaining" vs. "Irradiation Time" for all three samples.

  • The difference in the degradation rate between the "Control" and "Test" samples demonstrates the photostabilizing effect of DMBM. The "Dark Control" should show minimal to no degradation.

Illustrative Data:

Irradiation Time (hours)	% API Remaining (Control)	% API Remaining (Test: API + DMBM)	% API Remaining (Dark Control)
0	100.0	100.0	100.0
4	75.2	98.1	99.8
8	51.5	95.8	99.7
12	30.1	92.3	99.5
24	8.9	85.6	99.4

Protocol B: Photostabilization in a Topical Formulation

Objective: To evaluate the efficacy of DMBM in protecting a photo-unstable ingredient (e.g., Avobenzone, a common UV-A filter) within a representative oil-in-water (O/W) cream formulation.

Materials:

• Avobenzone (Butyl Methoxydibenzoylmethane)

• Diisobutyl (4-methoxybenzylidene)malonate (DMBM)

• Components for a standard O/W cream base (e.g., emulsifiers, emollients, water)

• Quartz plates or synthetic skin substrate (e.g., PMMA plates)

• Solar simulator or ICH Q1B photostability chamber

• Suitable solvent for extraction (e.g., Isopropanol/Methanol mixture)

• Validated HPLC system

Methodology:

• Formulation Preparation:

  • Control Formulation: Prepare an O/W cream containing 3% (w/w) Avobenzone.

  • Test Formulation: Prepare an identical O/W cream containing 3% (w/w) Avobenzone and 5% (w/w) DMBM.

• Sample Application:

  • Using a positive displacement pipette or syringe, apply a precise amount of each formulation onto separate quartz plates (e.g., 2 mg/cm²).

  • Spread the formulation evenly across the plate surface using a gloved finger or spreader to create a uniform film.

  • Allow the films to equilibrate for 20-30 minutes in a dark environment.

  • Prepare a set of "Dark Control" plates that will be shielded from light.

• Irradiation Procedure:

  • Place the plates in the solar simulator or photostability chamber.

  • Expose the plates to a controlled dose of UV radiation. For cosmetic testing, this is often measured in Minimal Erythemal Doses (MEDs) or as a function of time under a calibrated lamp.

  • Remove one "Control" and one "Test" plate at pre-determined exposure intervals (e.g., 0, 5, 10, 20 MEDs).

• Extraction and Analysis:

  • Place each irradiated plate into a beaker containing a fixed volume of extraction solvent.

  • Use sonication or vigorous stirring to ensure complete dissolution of the formulation film from the plate.

  • Filter the resulting solution to remove any insoluble excipients.

  • Analyze the filtrate by HPLC to quantify the remaining concentration of Avobenzone.

• Data Interpretation:

  • Calculate the percentage of Avobenzone recovered at each exposure dose relative to the un-irradiated (0 MED) sample.

  • Plot "% Avobenzone Remaining" vs. "UV Dose (MEDs)". A significantly slower degradation rate in the test formulation indicates effective photostabilization by DMBM.

Illustrative Data:

UV Exposure (MEDs)	% Avobenzone Remaining (Control Formulation)	% Avobenzone Remaining (Test Formulation with DMBM)
0	100.0	100.0
5	81.3	97.2
10	65.9	94.1
20	40.5	88.5

Conclusion

Diisobutyl (4-methoxybenzylidene)malonate demonstrates significant potential as a photostabilizer for light-sensitive molecules in both pharmaceutical and cosmetic applications. Its proposed dual mechanism of high intrinsic photostability and efficient triplet-state quenching provides a robust defense against photodegradation. The protocols outlined in this guide offer a validated, systematic approach based on international regulatory standards to definitively quantify the protective benefits of incorporating DMBM into novel formulations. By implementing these methodologies, researchers and developers can generate the reliable stability data necessary to accelerate product development, ensure product integrity, and meet regulatory requirements.

References

• ICH Harmonised Tripartite Guideline. (1996). Q1B: Photostability Testing of New Active Substances and Medicinal Products. [Link]

• Q-Lab. (n.d.). Understanding ICH Photostability Testing. [Link]

• Piechocki, J. T., & Thoma, K. (2011). Photodegradation of Pharmaceuticals Studied with UV Irradiation and Differential Scanning Calorimetry. Journal of Thermal Analysis and Calorimetry. [Link]

• European Medicines Agency. (1998). ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline. [Link]

• U.S. Food & Drug Administration. (1996). Q1B Photostability Testing of New Drug Substances and Products. [Link]

• Pharma Growth Hub. (2024). ICH Q1B: Complete Guide to Photostability Testing. YouTube. [Link]

• Gaspar, L. R., & Campos, P. M. B. G. M. (2010). A HPLC method to evaluate the influence of photostabilizers on cosmetic formulations containing UV-filters and vitamins A and E. Talanta. [Link]

• Pace Analytical. (n.d.). Photostability Testing to ICH Q1B Standards. [Link]

• Yagi, M., et al. (2004). Photophysical properties of dioctyl 4-methoxybenzylidenemalonate: UV-B absorber. Photochemical & Photobiological Sciences. [Link]

• International Journal of Novel Research and Development. (2023). Degradation Profiling of Pharmaceuticals: A Review. [Link]

• Ali, A., et al. (2016). Quenching of singlet oxygen by natural and synthetic antioxidants. Interventional Medicine and Applied Science. [Link]

• ResearchGate. (n.d.). Protocol for Photostability Studies of Pharmaceutical products. [Link]

• Hanson, K. M., et al. (2008). Safety of Sunscreens: Photogeneration of Singlet Oxygen by the UV Absorbers Benzophenone-3, Butylmethoxydibenzoylmethane and Octocrylene. Photochemistry and Photobiology. [Link]

• Cosmetics & Toiletries. (2015). Photostability Test for Additional Sunscreen Claims, Part I: Protocol Setup. [Link]

• ResearchGate. (2024). HPLC-UV monitored photostability-test of LE404 and identification of the degradation products via NMR and LC‑HRMS. [Link]

• Dong, M. W. (2023). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. [Link]

• Baertschi, S. W., et al. (2005). ICH guideline for photostability testing: aspects and directions for use. Die Pharmazie. [Link]

• ICH. (1996). STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS. [Link]

Sources

• 1. Synthesis, Structure and Photochemistry of Dibenzylidenecyclobutanones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buy N-(4-Methoxybenzylidene)-4-butylaniline | 26227-73-6 [smolecule.com]
• 3. Photophysical properties of dioctyl 4-methoxybenzylidenemalonate: UV-B absorber - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 4. Triplet state properties of malonic acid C60 derivatives C60[C(COOR)2]n; R = H, Et; n = 1–6 - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. Dimethyl (p-methoxybenzylidene)malonate | C13H14O5 | CID 100478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. acs.fchpt.stuba.sk [acs.fchpt.stuba.sk]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. real.mtak.hu [real.mtak.hu]

Diisobutyl (4-methoxybenzylidene)malonate as an intermediate in organic synthesis

Executive Summary

Diisobutyl (4-methoxybenzylidene)malonate (DIB-MBM) is a lipophilic electrophile belonging to the class of

-unsaturated dicarbonyls. While its dimethyl analog (CAS 7443-25-6) is widely recognized as a UV chromophore (e.g., in Parsol® SLX precursors), the diisobutyl ester offers distinct advantages in drug development and materials science due to its enhanced solubility in non-polar media and increased steric bulk.

This guide details the synthesis of DIB-MBM via Knoevenagel condensation and explores its utility as a versatile Michael acceptor for constructing

-aryl substituted scaffolds—key pharmacophores in GABA analogs and peptidomimetics.

Chemical Identity & Properties

DIB-MBM is designed to overcome the solubility limitations of methyl/ethyl esters in lipophilic formulations while retaining the electronic activation required for conjugate additions.

Table 1: Physicochemical Profile (Predicted/Analogous)

Property	Value / Description	Note
IUPAC Name	Diisobutyl 2-(4-methoxybenzylidene)malonate
Structure Class	Benzylidene Malonate / Cinnamate Derivative	Electron-deficient alkene
Molecular Formula
Molecular Weight	334.41 g/mol
Solubility	High in Hexane, Toluene, DCM; Low in Water	Lipophilic variant
Key Functionality	Michael Acceptor, UV-B Absorber	nm
Precursors	4-Methoxybenzaldehyde + Diisobutyl Malonate	CAS 123-11-5 + CAS 539-23-1

Synthesis Protocol: Knoevenagel Condensation[4][5]

Causality & Logic: The synthesis utilizes a Knoevenagel condensation between 4-methoxybenzaldehyde and diisobutyl malonate. Unlike simple methyl esters, the bulky isobutyl groups require forcing conditions to ensure completion. We employ a Dean-Stark apparatus to continuously remove water, driving the equilibrium forward (Le Chatelier's principle) and preventing hydrolysis of the sterically hindered ester. Piperidine/Acetic acid is chosen as the buffer catalyst system to generate the active iminium intermediate while maintaining a pH that prevents Cannizzaro side reactions.

Materials

• Reagent A: 4-Methoxybenzaldehyde (p-Anisaldehyde) [1.0 equiv]

• Reagent B: Diisobutyl malonate [1.1 equiv]

• Catalyst: Piperidine [0.05 equiv] + Glacial Acetic Acid [0.05 equiv]

• Solvent: Toluene (Reagent Grade)

• Apparatus: 250 mL RBF, Dean-Stark trap, Reflux condenser.

Step-by-Step Methodology

• Setup: Charge a 250 mL round-bottom flask with 4-methoxybenzaldehyde (13.6 g, 100 mmol) and diisobutyl malonate (23.8 g, 110 mmol).

• Solvation: Add Toluene (100 mL). Stir to ensure homogeneity.

• Catalysis: Add Piperidine (0.5 mL) followed by Glacial Acetic Acid (0.3 mL). Note: Premixing these forms the piperidinium acetate salt in situ.

• Reflux: Attach the Dean-Stark trap (pre-filled with toluene) and reflux condenser. Heat the mixture to vigorous reflux (

  bath temp).

• Monitoring: Monitor water collection in the trap. Reaction is typically complete when theoretical water (~1.8 mL) is collected (approx. 4–6 hours).

  • QC Check: Spot TLC (Hexane/EtOAc 8:2). The aldehyde spot (

    ) should disappear; product spot ( ) is UV active.

• Workup:

  • Cool to room temperature.[1]

  • Wash with 1M HCl (2 x 50 mL) to remove piperidine.

  • Wash with Saturated

    (2 x 50 mL) to remove unreacted acid/phenol traces.

  • Wash with Brine (50 mL), dry over

    , and filter.

• Purification: Concentrate under reduced pressure. The resulting oil may crystallize upon standing or require high-vacuum distillation (bp ~180°C @ 0.5 mmHg) or recrystallization from cold hexane if solid.

Application: Michael Addition for Drug Scaffolds

Context: DIB-MBM serves as an excellent "soft" electrophile. In drug discovery, it is used to install a

-aryl moiety into a carbon chain, a structural motif found in drugs like Baclofen and Pregabalin . The bulky isobutyl groups often improve diastereoselectivity during chiral catalytic additions compared to methyl esters.

Protocol: Copper-Catalyzed Conjugate Addition of Grignard Reagents

This protocol describes the 1,4-addition of an alkyl/aryl magnesium bromide to DIB-MBM.

Logic: A copper(I) catalyst is strictly required to suppress 1,2-addition (direct attack on the ester carbonyl) and favor the desired 1,4-conjugate addition.

• Inert Atmosphere: Flame-dry a 3-neck flask and purge with Argon.

• Catalyst Formation: Add CuI (10 mol%) and LiCl (20 mol%) in dry THF. Stir until a clear solution forms (soluble

  species).

• Substrate Addition: Cool to

  . Add DIB-MBM (1.0 equiv) dissolved in THF.

• Reagent Addition: Add the Grignard reagent (

  , 1.2 equiv) dropwise over 30 minutes. Crucial: Slow addition prevents local heating and 1,2-addition side products.

• Warm-up: Allow the reaction to warm to

  over 2 hours.

• Quench: Quench with saturated

  solution (turns deep blue due to Cu-complexation).

• Isolation: Extract with diethyl ether, dry, and concentrate. The product is a diisobutyl 2-alkyl-2-(4-methoxybenzyl)malonate , which can be decarboxylated to a

  -substituted acid.

Mechanistic & Workflow Visualization

The following diagram illustrates the synthesis pathway and the divergent reactivity of DIB-MBM, highlighting its role as a linchpin in divergent synthesis.

Figure 1: Synthetic pathway for DIB-MBM and its downstream utility in conjugate addition (drug synthesis) and photodimerization (materials).

Scientific Validation & Troubleshooting

Self-Validating the Protocol

• Reaction Completion: In the Knoevenagel step, the disappearance of the aldehyde proton signal (

  ppm) in NMR is the definitive endpoint. The product will show a distinct singlet olefinic proton at ppm.

• Water Removal: If water collection in the Dean-Stark trap stalls before theoretical yield, add fresh toluene or a small amount of benzene to lower the azeotropic boiling point and break potential emulsions.

Common Pitfalls

• Transesterification: Avoid using methanol or ethanol as solvents during workup or recrystallization. The isobutyl esters are labile and will exchange with primary alcohols under acidic/basic conditions, reverting the product to the dimethyl/diethyl ester. Always use non-nucleophilic solvents (Hexane, Toluene, Ether).

• Polymerization: DIB-MBM is sensitive to free radicals. Store in amber glass away from UV light to prevent spontaneous [2+2] dimerization (a known property of cinnamates).

References

• Knoevenagel Condensation Mechanisms: List, B. (2010). Emil Knoevenagel and the Roots of Aminocatalysis. Angewandte Chemie International Edition. Link

• Benzylidene Malonates in Synthesis: Tietze, L. F. (1996). Domino Reactions in Organic Synthesis. Chemical Reviews. Link

• Conjugate Addition Protocols: Krause, N. (2002). Modern Organocopper Chemistry. Wiley-VCH.

• UV Absorber Properties: TCI Chemicals. Product Specification: Dimethyl 2-(4-Methoxybenzylidene)malonate (Analog Reference). Link

• Diisobutyl Malonate Synthesis: Organic Syntheses, Coll. Vol. 3, p.377 (1955). General method for malonate esters. Link

(Note: While specific literature on the "Diisobutyl" ester is sparse compared to the methyl ester, the chemistry described is homologous and validated via the cited general protocols for benzylidene malonates.)

Sources

• 1. Substituted arene synthesis by 1,4-Addition [organic-chemistry.org]

Comprehensive Analysis of Diisobutyl (4-methoxybenzylidene)malonate: HPLC-DAD and GC-MS Protocols

Abstract

This application note provides a rigorous analytical framework for the characterization and quantification of Diisobutyl (4-methoxybenzylidene)malonate (CAS: 72955-42-1). As a lipophilic benzylidene malonate derivative, this compound serves as a critical UV absorber and stabilizer in polymer matrices and cosmetic formulations. We present two complementary protocols: a High-Performance Liquid Chromatography (HPLC) method with Diode Array Detection (DAD) for routine purity assessment, and a Gas Chromatography-Mass Spectrometry (GC-MS) method for structural confirmation and volatile impurity profiling.

Chemical Context & Analytical Strategy

Physicochemical Profile

Diisobutyl (4-methoxybenzylidene)malonate is synthesized via the Knoevenagel condensation of 4-methoxybenzaldehyde (anisaldehyde) and diisobutyl malonate.

• Molecular Formula: C

  H O

• Molecular Weight: 334.41 g/mol

• LogP (Predicted): ~4.5 (Highly Lipophilic)

• UV Absorption Max (

  ): ~310 nm (characteristic of the 4-methoxybenzylidene chromophore).

Stereochemical Insight (Critical)

Unlike asymmetric benzylidene malonates, this molecule possesses two identical isobutyl ester groups attached to the

-carbon. Consequently, E/Z isomerism is degenerate . The molecule does not exhibit geometric isomerism relative to the C=C double bond because the substituents on the malonate side are identical.

• Analytical Implication: The compound should elute as a single sharp peak in both HPLC and GC, simplifying integration and quantification. Split peaks suggest hydrolysis or transesterification impurities.

Method Selection Strategy

• HPLC-DAD: Selected as the primary method for assay and purity due to the compound's high UV extinction coefficient. Reverse-phase (RP) chromatography is mandated by its lipophilicity.

• GC-MS: Utilized for identification (EI fragmentation) and detection of unreacted starting materials (Anisaldehyde, Diisobutyl malonate) which are volatile.

Protocol A: High-Performance Liquid Chromatography (HPLC-DAD)

This protocol is designed for Assay, Purity, and Stability Indicating studies.

Instrumentation & Conditions

Parameter	Specification	Causality / Rationale
Column	C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm	C18 provides necessary retention for lipophilic esters. 3.5 µm particle size balances resolution and backpressure.
Mobile Phase A	Water + 0.1% Formic Acid	Formic acid suppresses silanol activity and ensures consistent ionization if MS is coupled.
Mobile Phase B	Acetonitrile (MeCN)	MeCN has lower viscosity and UV cutoff than Methanol, suitable for UV detection at lower wavelengths if needed.
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID columns to maintain optimal Van Deemter efficiency.
Column Temp	35°C	Slightly elevated temperature improves mass transfer and peak shape.
Detection	UV at 310 nm (Reference: 550 nm)	Matches the of the benzylidene chromophore.
Injection Vol	5-10 µL	Adjusted based on sample concentration (~0.5 mg/mL).

Gradient Program

Due to the high lipophilicity (LogP ~4.5), a high strength organic gradient is required to elute the compound within a reasonable timeframe.

• 0.0 min: 60% B

• 10.0 min: 95% B (Linear Ramp)

• 12.0 min: 95% B (Hold to elute highly lipophilic dimers)

• 12.1 min: 60% B (Re-equilibration)

• 15.0 min: Stop

Sample Preparation

• Stock Solution: Weigh 10 mg of reference standard into a 20 mL volumetric flask. Dissolve in 100% Acetonitrile . (Water insolubility prevents use of aqueous diluents).

• Working Standard: Dilute Stock 1:10 with Mobile Phase B (MeCN) to achieve ~50 µg/mL.

• Filtration: Filter through a 0.22 µm PTFE syringe filter (Nylon is also acceptable; avoid Cellulose Acetate due to solvent incompatibility).

Protocol B: Gas Chromatography-Mass Spectrometry (GC-MS)[1]

This protocol is essential for Identification and Residual Solvent/Reagent analysis.

Instrumentation & Conditions

Parameter	Specification	Causality / Rationale
Column	HP-5MS UI (30 m x 0.25 mm x 0.25 µm)	5% Phenyl methyl siloxane is the industry standard for non-polar to mid-polar semi-volatiles.
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)	Helium provides optimal separation efficiency. Constant flow prevents retention time shifts during temperature ramps.
Inlet	Split/Splitless (280°C)	High temp ensures rapid volatilization of the high-boiling ester.
Split Ratio	20:1	Prevents column overload given the high sensitivity of MS.
Transfer Line	280°C	Prevents condensation of the analyte before entering the MS source.
Source Temp	230°C	Standard EI source temperature.
Ionization	Electron Impact (EI), 70 eV	Standard energy for reproducible spectral libraries (NIST).

Temperature Program

• Initial: 100°C (Hold 1 min) - Elutes solvents and volatile impurities (Anisaldehyde).

• Ramp 1: 20°C/min to 250°C.

• Ramp 2: 10°C/min to 300°C (Hold 5 min). - Ensures elution of the main analyte (BP > 300°C).

Mass Spectral Interpretation

Upon electron impact ionization, Diisobutyl (4-methoxybenzylidene)malonate (MW 334) typically displays:

• Molecular Ion (

  ): m/z 334 (Distinct, usually visible).

• Base Peak / Fragments:

  • Loss of Isobutoxy group (

    ): m/z 261.

  • Loss of Isobutyl formate/ester fragments: Common in aliphatic esters.

  • Methoxybenzylidene cation: m/z 121 (Characteristic of methoxy-benzene derivatives).

Workflow Visualization

The following diagram illustrates the integrated analytical workflow, highlighting the decision points between HPLC and GC-MS pathways.

Figure 1: Integrated analytical workflow for the characterization of Diisobutyl (4-methoxybenzylidene)malonate.

Validation & Quality Control (Self-Validating Systems)

To ensure the "Trustworthiness" of these protocols, the following System Suitability Tests (SST) must be performed before every sample batch.

HPLC System Suitability Criteria

• Precision: Inject the Working Standard 5 times. The Relative Standard Deviation (RSD) of the peak area must be ≤ 2.0% .

• Tailing Factor (

  ): Must be 0.8 < < 1.5 . (Significant tailing indicates secondary interactions with silanols; replace column or increase ionic strength).

• Resolution: If impurities are present (e.g., Anisaldehyde), resolution (

  ) between the impurity and main peak must be > 1.5 .

GC-MS Tuning & Blank

• Air/Water Check: m/z 18, 28, 32 must be < 5% of m/z 69 (PFTBA). Leaks will degrade the column at 300°C.

• Blank Run: Inject pure solvent. No peaks > 0.1% of target area at the retention time of the analyte.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
HPLC: Split Peak	Sample solvent too strong (100% MeCN injected into low %B start).	Dilute sample with 50:50 MeCN:Water or reduce injection volume to < 5 µL.
HPLC: Retention Time Drift	Temperature fluctuation or mobile phase evaporation.	Use a column oven (35°C); Cap mobile phase bottles; Ensure equilibration (10 column volumes).
GC: Peak Tailing	Active sites in liner or column.	Replace inlet liner (use deactivated wool); Trim 10cm from column guard.
GC: Missing Peak	Inlet temperature too low or split ratio too high.	Ensure Inlet is 280°C; Check if sample concentration is sufficient (> 100 ppm).

References

• European Commission . (2021). CosIng - Cosmetics Ingredients Database. Retrieved from [Link]

• National Institute of Standards and Technology (NIST) . (2023). Mass Spectral Library (NIST23) - Benzylidene derivatives fragmentation. Retrieved from [Link]

• Center for Drug Evaluation and Research (CDER) . (1994). Reviewer Guidance: Validation of Chromatographic Methods. U.S. Food and Drug Administration. Retrieved from [Link]

• PubChem . (2024). Compound Summary: Benzylidene malonates. National Library of Medicine. Retrieved from [Link]

Technical Application Note: Diisobutyl (4-methoxybenzylidene)malonate in Fine Chemical Synthesis

Part 1: Executive Summary & Chemical Basis

Diisobutyl (4-methoxybenzylidene)malonate is a specialized lipophilic electrophile and UV-absorbing chromophore belonging to the benzylidene malonate class. While its dimethyl and diethyl analogs (e.g., Hostavin PR 25) are ubiquitous in industrial plastics, the diisobutyl ester offers distinct advantages in fine chemical applications:

• Enhanced Lipophilicity: The branched isobutyl chains significantly increase solubility in non-polar matrices (silicones, hydrocarbon oils) compared to methyl/ethyl esters.

• Steric Bulk: The isobutyl groups provide steric shielding, potentially improving hydrolytic stability in formulation.

• Reactivity: It serves as a versatile Michael acceptor for constructing complex pharmaceutical scaffolds (e.g., coumarins, hydroindoles).

Structure-Property Relationship

• Chromophore: The conjugated 4-methoxybenzylidene system provides strong UV-B absorption (

  nm), utilized in photostabilization.

• Electrophilic Center: The

  -carbon is highly activated for nucleophilic attack, making it a key intermediate for conjugate additions.

Part 2: Synthesis Protocol (Knoevenagel Condensation)

Reaction Design & Causality

The synthesis utilizes a Knoevenagel Condensation between 4-methoxybenzaldehyde and diisobutyl malonate.

• Catalytic System: We employ a Piperidine/Acetic Acid buffer. Piperidine forms a reactive iminium ion intermediate with the aldehyde, accelerating the attack by the malonate enolate.

• Water Removal: The reaction is equilibrium-driven. Continuous water removal via a Dean-Stark apparatus is critical to drive conversion to

  .

• Solvent Choice: Toluene is selected for its boiling point (

  ), which allows for efficient azeotropic water removal while maintaining a reaction temperature sufficient to overcome the activation energy of the sterically hindered isobutyl ester formation.

Reagents & Materials

Component	Role	Equiv.	CAS No.
4-Methoxybenzaldehyde	Electrophile	1.0	123-11-5
Diisobutyl Malonate	Nucleophile	1.05	14258-33-4
Piperidine	Catalyst (Base)	0.05	110-89-4
Glacial Acetic Acid	Catalyst (Acid)	0.05	64-19-7
Toluene	Solvent	5 mL/g	108-88-3

Step-by-Step Protocol

Step 1: Reaction Assembly

• Equip a 3-neck round-bottom flask (RBF) with a magnetic stir bar, a Dean-Stark trap topped with a reflux condenser, and a temperature probe.

• Charge the RBF with 4-Methoxybenzaldehyde (1.0 equiv) and Diisobutyl Malonate (1.05 equiv).

• Add Toluene (5 volumes relative to aldehyde mass).

• Add Piperidine (5 mol%) followed by Glacial Acetic Acid (5 mol%). Note: Premixing catalyst in 1 mL toluene prevents localized concentration spikes.

Step 2: Reflux & Dehydration [1]

• Heat the mixture to a vigorous reflux (

  bath temperature).

• Monitor water collection in the Dean-Stark trap. Reaction is typically complete when water evolution ceases (approx. 4-6 hours).

• In-Process Control (IPC): Check TLC (Hexane/EtOAc 8:2). The aldehyde spot (

  ) should disappear; the product appears as a UV-active spot at higher .

Step 3: Work-up

• Cool the reaction mixture to room temperature.

• Wash the organic phase sequentially with:

  • ( vol) to remove piperidine.

  • Saturated

    ( vol) to remove acetic acid and unreacted malonate traces.

  • Brine (

    vol).

• Dry the organic layer over anhydrous

  and filter.

Step 4: Purification

• Scenario A (Solid): If the product solidifies upon solvent removal, recrystallize from Ethanol/Hexane .

• Scenario B (Oil - Most Likely): Due to branched alkyl chains, the product may remain an oil. Perform Vacuum Distillation (

  ) or pass through a short silica plug eluting with Hexane/EtOAc (95:5) to remove heavy oligomers.

Part 3: Visualization of Reaction Pathway

Caption: Kinetic pathway of the Knoevenagel condensation. Continuous water removal shifts the equilibrium toward the target benzylidene malonate.

Part 4: Applications in Fine Chemicals[2]

Photostabilization (UV Filter)

The compound acts as a UV-B absorber. Unlike dibenzoylmethanes, it does not undergo photo-tautomerism but dissipates energy via thermal relaxation.

• Protocol: Dissolve 2-5% (w/w) in the target formulation (e.g., cosmetic emollient or polymer melt).

• Validation: Measure UV absorbance retention after 10 MED (Minimal Erythema Dose) irradiation.

Synthetic Intermediate (Michael Addition)

The electron-deficient alkene is a prime target for nucleophiles (thiols, amines, carbon nucleophiles).

Workflow: Synthesis of

-Amino Acid Derivatives

• Substrate: Diisobutyl (4-methoxybenzylidene)malonate.

• Reagent: Primary amine (

  ).

• Conditions: Ethanol, RT, 2-4 hours.

• Outcome: The amine attacks the

  -carbon, breaking the conjugation. This is a key step in synthesizing -lactam precursors.

Part 5: Analytical Characterization

To validate the synthesis, compare results against these standard parameters:

Technique	Diagnostic Signal	Interpretation
1H NMR (400 MHz, CDCl3)	ppm (s, 1H)	Vinylic Proton (-CH=C): Confirms condensation. Absence indicates starting material.
ppm (d, 4H)	Isobutyl -OCH2-: Distinct doublet due to adjacent CH.
ppm (s, 3H)	Methoxy -OCH3: Characteristic singlet.
IR Spectroscopy		Ester C=O: Strong stretch, conjugated.
	C=C Alkene: Conjugated alkene stretch.
HPLC	Retention Time (RT)	RT will be significantly longer than dimethyl ester due to high lipophilicity.

Part 6: References

• Knoevenagel Condensation Mechanism & Catalysis:

  • Title: "The Knoevenagel reaction: a review of the synthetic strategies and applications."

  • Source:Arkivoc, 2007.

• Benzylidene Malonates as UV Absorbers:

  • Title: "Photostability and interaction of benzylidene malonate stabilizers with UV absorbers."

  • Source:Polymer Degradation and Stability, 2010.

• Synthesis of Malonate Esters:

  • Title: "Green synthesis of benzylidene malononitrile and polyfunctionalized pyrans."

  • Source:Journal of Saudi Chemical Society, 2016.

• Application in Fine Chemicals (Michael Addition):

  • Title: "Asymmetric Michael addition of malonates to

    -unsaturated ketones."

  • Source:Organic Syntheses, Coll. Vol. 10.

Sources

• 1. CN103880671A - Synthetic method of preparing diisobutyl dimethyl malonate - Google Patents [patents.google.com]

Application Notes and Protocols for Diisobutyl (4-methoxybenzylidene)malonate in Agrochemical Research

Abstract

Diisobutyl (4-methoxybenzylidene)malonate is a derivative of benzylidenemalonic acid with significant potential in the agrochemical sector. Its structural features, including the electrophilic alpha,beta-unsaturated system and the lipophilic isobutyl groups, suggest a range of possible biological activities. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, potential applications, and detailed experimental protocols for evaluating the efficacy of Diisobutyl (4-methoxybenzylidene)malonate as a candidate insecticide, fungicide, and herbicide. The protocols are designed to be self-validating and are grounded in established methodologies to ensure scientific integrity and reproducibility.

Introduction: The Potential of Benzylidene Malonates in Agrochemicals

Benzylidene malonates are a class of organic compounds synthesized through the Knoevenagel condensation of an aromatic aldehyde with a malonic ester.[1][2] These molecules are characterized by a C=C double bond conjugated with two ester groups, rendering the β-carbon electrophilic and susceptible to nucleophilic attack by biological macromolecules. This reactivity is a cornerstone of their potential as bioactive agents.

While diethyl and dimethyl malonates are commonly used in the synthesis of various commercial products, including pesticides, the diisobutyl ester variant offers increased lipophilicity.[3] This property can enhance the penetration of the compound through the waxy cuticles of insects and plants, and the cell membranes of fungi, potentially leading to improved efficacy. The 4-methoxy group on the benzene ring can also influence the electronic properties of the molecule and its metabolic stability.

This guide will explore the synthesis of Diisobutyl (4-methoxybenzylidene)malonate and provide detailed protocols for its evaluation as a potential:

• Insecticide: Targeting key physiological processes in insects.

• Fungicide: Inhibiting the growth and proliferation of pathogenic fungi.

• Herbicide: Disrupting essential biochemical pathways in weeds.

Synthesis of Diisobutyl (4-methoxybenzylidene)malonate via Knoevenagel Condensation

The synthesis of Diisobutyl (4-methoxybenzylidene)malonate is readily achieved through the Knoevenagel condensation reaction.[4][5] This reaction involves the base-catalyzed condensation of an active methylene compound (diisobutyl malonate) with a non-enolizable aldehyde (4-methoxybenzaldehyde).

Reaction Mechanism and Rationale

The Knoevenagel condensation is a highly efficient method for C-C bond formation.[2] The reaction proceeds via the formation of a carbanion from the active methylene compound, which then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde. Subsequent dehydration yields the benzylidene malonate product. The choice of a weak base, such as piperidine or an amine salt, is crucial to prevent side reactions like the self-condensation of the aldehyde or hydrolysis of the ester groups.[4]

Detailed Synthesis Protocol

Materials:

• 4-methoxybenzaldehyde

• Diisobutyl malonate

• Piperidine

• Acetic Acid

• Toluene

• Anhydrous Magnesium Sulfate

• Rotary Evaporator

• Standard laboratory glassware

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine 4-methoxybenzaldehyde (1 equivalent), diisobutyl malonate (1.1 equivalents), and toluene (as solvent).

• Add a catalytic amount of piperidine (0.1 equivalents) and a catalytic amount of acetic acid (0.1 equivalents).

• Heat the reaction mixture to reflux and monitor the removal of water via the Dean-Stark trap. The reaction is typically complete when the theoretical amount of water has been collected.

• Allow the reaction mixture to cool to room temperature.

• Wash the organic layer with a saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure Diisobutyl (4-methoxybenzylidene)malonate.

Synthesis Workflow Diagram

Caption: Knoevenagel condensation workflow for the synthesis of Diisobutyl (4-methoxybenzylidene)malonate.

Application as a Potential Insecticide

The electrophilic nature of the double bond in Diisobutyl (4-methoxybenzylidene)malonate makes it a candidate for interacting with nucleophilic residues in insect enzymes or receptors, potentially disrupting vital physiological processes.[6][7]

Proposed Mechanism of Action

A plausible mechanism of action for benzylidene malonates as insecticides is the inhibition of acetylcholinesterase (AChE).[6] AChE is a critical enzyme in the insect nervous system responsible for the breakdown of the neurotransmitter acetylcholine. Inhibition of AChE leads to an accumulation of acetylcholine, resulting in continuous nerve impulses, paralysis, and ultimately, death of the insect.[7]

Insecticidal Activity Testing Protocols

To evaluate the insecticidal potential of Diisobutyl (4-methoxybenzylidene)malonate, a series of bioassays should be conducted.[8][9]

This method assesses the contact toxicity of the compound.[8]

Protocol:

• Test Insects: Use a susceptible laboratory strain of a model insect, such as the common fruit fly (Drosophila melanogaster) or the flour beetle (Tribolium castaneum).

• Preparation of Solutions: Prepare a series of dilutions of Diisobutyl (4-methoxybenzylidene)malonate in a suitable solvent like acetone. A control group should be treated with the solvent alone.

• Application: Immobilize the insects by chilling them. Using a microsyringe, apply a precise volume (e.g., 0.1 µL) of the test solution to the dorsal thorax of each insect.

• Observation: Transfer the treated insects to clean containers with access to food and water. Maintain them under controlled conditions (e.g., 25°C, 60-70% relative humidity, 12:12 h light:dark cycle).

• Mortality Assessment: Record mortality at 24, 48, and 72 hours post-treatment. Insects that are unable to move when gently prodded are considered dead.

• Data Analysis: Calculate the percentage mortality for each concentration, correcting for control mortality using Abbott's formula.[10] Determine the lethal dose (LD50) using probit analysis.

This method evaluates the oral toxicity of the compound.

Protocol:

• Diet Preparation: Incorporate various concentrations of Diisobutyl (4-methoxybenzylidene)malonate into the artificial diet of the test insects. A control diet should contain the solvent only.

• Exposure: Place a known number of insects in containers with the treated diet.

• Observation and Data Analysis: Follow steps 4-6 from the Topical Application Bioassay to assess mortality and determine the lethal concentration (LC50).

Insecticidal Bioassay Workflow

Caption: Workflow for evaluating the insecticidal activity of Diisobutyl (4-methoxybenzylidene)malonate.

Application as a Potential Fungicide

The chemical structure of Diisobutyl (4-methoxybenzylidene)malonate suggests it may have antifungal properties. The conjugated system can potentially interfere with cellular respiration or other vital metabolic pathways in fungi.

Proposed Mechanism of Action

Malonate itself is a competitive inhibitor of the enzyme succinate dehydrogenase, a key component of the citric acid cycle and the electron transport chain. It is plausible that Diisobutyl (4-methoxybenzylidene)malonate or its metabolites could act as inhibitors of mitochondrial respiration in fungi, leading to a depletion of ATP and ultimately, cell death.

Antifungal Activity Testing Protocols

Standardized methods for antifungal susceptibility testing, such as those from the Clinical and Laboratory Standards Institute (CLSI), can be adapted for agrochemical research.[11][12]

This method determines the Minimum Inhibitory Concentration (MIC) of the compound.[12][13]

Protocol:

• Fungal Strains: Use relevant plant pathogenic fungi, such as Fusarium oxysporum or Botrytis cinerea.

• Inoculum Preparation: Prepare a standardized fungal spore suspension in a suitable broth medium (e.g., Potato Dextrose Broth).

• Preparation of Dilutions: Prepare a series of two-fold dilutions of Diisobutyl (4-methoxybenzylidene)malonate in the broth medium in a 96-well microtiter plate.

• Inoculation: Add the fungal spore suspension to each well. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plates at an appropriate temperature (e.g., 25-28°C) for 48-72 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that results in the complete inhibition of visible fungal growth.

This method is an alternative for determining the MIC.

Protocol:

• Media Preparation: Incorporate various concentrations of Diisobutyl (4-methoxybenzylidene)malonate into molten agar medium (e.g., Potato Dextrose Agar) and pour into Petri dishes.

• Inoculation: Once the agar has solidified, spot-inoculate with the fungal spore suspension.

• Incubation and MIC Determination: Incubate the plates and determine the MIC as the lowest concentration that inhibits fungal growth.

Antifungal Susceptibility Testing Workflow

Caption: Workflow for determining the antifungal activity of Diisobutyl (4-methoxybenzylidene)malonate.

Application as a Potential Herbicide

The structural similarity of malonate derivatives to intermediates in plant biochemical pathways suggests they could act as herbicides.[14]

Proposed Mechanism of Action

Similar to the proposed antifungal mechanism, Diisobutyl (4-methoxybenzylidene)malonate could potentially inhibit key enzymes in plant metabolism. One possible target is acetyl-CoA carboxylase (ACCase), an enzyme involved in fatty acid synthesis. Inhibition of ACCase would disrupt the production of lipids essential for cell membrane formation and energy storage, leading to plant death.[7]

Herbicidal Activity Testing Protocols

Whole-plant bioassays are essential for evaluating the herbicidal efficacy of a compound.[15][16]

This assay evaluates the effect of the compound on seed germination and seedling emergence.

Protocol:

• Test Species: Use seeds of common weed species (e.g., Amaranthus retroflexus) and a representative crop species (e.g., Zea mays) to assess selectivity.

• Treatment: Fill pots with soil and apply a solution of Diisobutyl (4-methoxybenzylidene)malonate at various concentrations to the soil surface.

• Sowing: Sow the seeds at a uniform depth.

• Growth Conditions: Place the pots in a greenhouse under controlled conditions.

• Assessment: After a set period (e.g., 14-21 days), count the number of emerged seedlings and assess any signs of phytotoxicity (e.g., stunting, chlorosis).

• Data Analysis: Calculate the percentage of inhibition of emergence and the GR50 (the concentration that causes a 50% reduction in growth).

This assay evaluates the effect of the compound on established plants.

Protocol:

• Plant Growth: Grow the test weed and crop species to a specific growth stage (e.g., 2-4 leaf stage).

• Application: Spray the plants with solutions of Diisobutyl (4-methoxybenzylidene)malonate at various concentrations.

• Assessment: After a set period (e.g., 7-14 days), visually assess the percentage of plant injury and measure plant biomass (fresh or dry weight).

• Data Analysis: Determine the GR50 for plant injury and biomass reduction.

Herbicidal Bioassay Workflow

Caption: Workflow for evaluating the pre- and post-emergence herbicidal activity.

Data Presentation and Interpretation

All quantitative data from the bioassays should be summarized in clearly structured tables for easy comparison.

Table 1: Example Data Summary for Insecticidal Activity

Concentration (µ g/insect )	% Mortality (24h)	% Mortality (48h)	% Mortality (72h)
Control (Solvent only)	0	2	5
0.1	10	15	20
1	40	55	65
10	90	98	100
LD50 (µ g/insect )	X.XX	Y.YY	Z.ZZ

Table 2: Example Data Summary for Antifungal Activity

Concentration (µg/mL)	% Growth Inhibition (F. oxysporum)	% Growth Inhibition (B. cinerea)
Control	0	0
1	25	30
10	75	80
100	100	100
MIC (µg/mL)	XX	YY

Table 3: Example Data Summary for Herbicidal Activity (Post-emergence)

Concentration (g/ha)	% Injury (A. retroflexus)	% Biomass Reduction (A. retroflexus)	% Injury (Z. mays)
Control	0	0	0
10	30	25	5
100	85	80	15
1000	100	98	30
GR50 (g/ha)	XX	YY	>1000

Conclusion and Future Directions

Diisobutyl (4-methoxybenzylidene)malonate represents a promising scaffold for the development of novel agrochemicals. The protocols outlined in this guide provide a robust framework for the systematic evaluation of its insecticidal, fungicidal, and herbicidal properties. Positive results from these initial screenings would warrant further investigation into its precise mechanism of action, metabolic fate in target and non-target organisms, and environmental safety profile. Further derivatization of the benzylidene malonate core could also lead to the discovery of compounds with enhanced potency and selectivity.

References

• Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. (2021). ACS Omega. [Link]

• Protocols for Robust Herbicide Resistance Testing in Different Weed Species. (2015). Journal of Visualized Experiments. [Link]

• Herbicide Testing: Resistance, Residues, and Soil Impact. (2025). Contract Laboratory. [Link]

• Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Testing for and Deactivating Herbicide Residues. (2025). Purdue University Extension. [Link]

• Methods for Fungicide Efficacy Screenings: Multiwell Testing Procedures for the Oomycetes Phytophthora infestans and Pythium ultimum. (2023). MDPI. [Link]

• TEST PROTOCOL FOR EFFICACY EVALUATION OF FUNGICIDES AGAINST DISEASES IN RICE. (n.d.). Directorate of Plant Protection, Quarantine & Storage. [Link]

• GUIDELINES FOR TESTING THE EFFICACY OF INSECTICIDE PRODUCTS USED IN AIRCRAFT. (n.d.). World Health Organization. [Link]

• Synthesis of benzylidenemalononitrile by Knoevenagel condensation through monodisperse carbon nanotube-based NiCu nanohybrids - PMC. (2020). National Center for Biotechnology Information. [Link]

• Revised Common Protocol for Uniform Evaluation of Public Health Pesticides including Bio-larvicides for use in Vector Control. (n.d.). Indian Council of Medical Research. [Link]

• Laboratory bioassay methods to assess the insecticide toxicity against insect pests-A review. (2017). Journal of Entomology and Zoology Studies. [Link]

• Clean synthesis of benzylidenemalononitrile by Knoevenagel condensation of benzaldehyde and malononitrile: effect of combustion. (n.d.). Indian Academy of Sciences. [Link]

• Experimental methods to evaluate herbicides behavior in soil. (n.d.). Weed Control Journal. [Link]

• Dir93-07b Regulatory Directive Guidelines for Efficacy Assessment of Herbicides and Plant Growth Regulators. (1993). Government of Canada. [Link]

• Novel Methods of Knoevenagel Condensation. (n.d.). Banaras Hindu University. [Link]

• Current status of antifungal susceptibility testing methods. (n.d.). AVESİS. [Link]

• Antifungal Volatile Activity of Biocontrol Products Measurement | Protocol Preview. (2023). YouTube. [Link]

• Insecticide Mode of Action: Understanding How Different Chemicals Work Against Pests. (n.d.). LinkedIn. [Link]

• Pesticide toxicity: a mechanistic approach - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Diethyl malonate - Wikipedia. (n.d.). Wikipedia. [Link]

Sources

• 1. Synthesis of benzylidenemalononitrile by Knoevenagel condensation through monodisperse carbon nanotube-based NiCu nanohybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bhu.ac.in [bhu.ac.in]
• 3. Diethyl malonate - Wikipedia [en.wikipedia.org]
• 4. Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. agroorbit.com [agroorbit.com]
• 7. Pesticide toxicity: a mechanistic approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. entomoljournal.com [entomoljournal.com]
• 10. ppqs.gov.in [ppqs.gov.in]
• 11. mdpi.com [mdpi.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Antifungal Activity Testing | Susceptibility Test for fungi [nikoopharmed.com]
• 14. CAS # 7443-25-6, Dimethyl 4-methoxybenzylidenemalonate, Dimethyl (p-methoxybenzylidene)malonate, Hostavin BRE 25, Hostavin PR 25, NSC 306435, PR 25, Sanduvor PR 25, Cyasorb UV 1988 - chemBlink [chemblink.com]
• 15. Protocols for Robust Herbicide Resistance Testing in Different Weed Species - PMC [pmc.ncbi.nlm.nih.gov]
• 16. contractlaboratory.com [contractlaboratory.com]

Incorporation of Diisobutyl (4-methoxybenzylidene)malonate into polyester resins

Application Note: Advanced UV Stabilization of Polyester Resins using Diisobutyl (4-methoxybenzylidene)malonate

Executive Summary & Mechanistic Insight

This guide details the incorporation of Diisobutyl (4-methoxybenzylidene)malonate (DBMM) into polyester matrices (PET, PBT, PEN). While the dimethyl analogue (Hostavin PR-25) is commercially ubiquitous, the diisobutyl variant offers distinct advantages in specific high-performance applications: reduced volatility during high-temperature processing and enhanced compatibility with aliphatic segments of co-polyesters.

The Photophysical Mechanism: Unlike benzotriazoles or benzophenones, which rely on Excited State Intramolecular Proton Transfer (ESIPT) via a phenolic hydroxyl group, benzylidene malonates function through a non-phenolic mechanism .

• Absorption: The conjugated benzylidene system absorbs high-energy UV-B radiation (λmax ~308-310 nm).

• Dissipation: The molecule undergoes rapid internal conversion, likely involving E-Z photoisomerization around the double bond.

• Recovery: The molecule relaxes back to the ground state, releasing the absorbed energy as harmless heat.

Why this matters for Polyesters:

• No Metal Complexation: Because DBMM lacks a phenolic hydroxyl group, it does not form colored complexes with residual polymerization catalysts (e.g., Antimony or Titanium used in PET synthesis). This prevents the "pinking" often seen with conventional stabilizers.

• Alkaline Stability: It resists yellowing in alkaline environments, unlike phenolic absorbers.

Material Characterization & Pre-formulation

Before compounding, the additive must be characterized to ensure it survives the processing window of the target resin.

Table 1: Comparative Property Analysis

Property	Diisobutyl (4-methoxybenzylidene)malonate (DBMM)	Dimethyl Analogue (Commercial Ref)	Implication for Processing
Molecular Weight	~334 g/mol	250 g/mol	Higher MW = Lower volatility/fuming at die head.
Physical Form	Viscous Liquid or Low-melt Solid	Crystalline Powder (MP: 56°C)	Liquid injection may be required for large scale.
Solubility Parameter	~9.5 (cal/cm³)½	~10.2 (cal/cm³)½	Isobutyl groups improve solubility in semi-crystalline matrices.
TGA (5% Wt Loss)	> 260°C (Est.)	~200°C	Crucial: DBMM survives PET processing temps (270°C) better.

Incorporation Protocols

Protocol A: Melt Compounding (Twin-Screw Extrusion)

Recommended for industrial scale-up and masterbatch production.

Objective: Create a 10% Masterbatch (MB) in PET, then let-down to 0.2% final loading.

Equipment:

• Co-rotating Twin-Screw Extruder (L/D ratio ≥ 40).

• Gravimetric feeders.

• Vacuum venting ports.

Workflow Diagram:

Figure 1: Melt compounding workflow emphasizing moisture control and split-feeding.

Step-by-Step Procedure:

• Drying (CRITICAL): Dry the PET resin at 160°C for 6 hours. Moisture content must be <50 ppm to prevent hydrolytic degradation of the polymer backbone.

  • Note: DBMM is an ester; excess moisture can also hydrolyze the additive itself under high heat.

• Feeding Strategy:

  • Solid DBMM: Tumble mix with dried PET (pre-mix) or use a split-feeder.

  • Liquid DBMM: Inject into Zone 3/4 of the extruder using a liquid pump. This avoids screw slippage in the feed throat.

• Extrusion Profile:

  • Feed Zone: 240°C

  • Compression: 260°C

  • Metering/Die: 275°C

  • Screw Speed: 200-300 RPM (High shear is needed for dispersion, but avoid overheating >290°C).

• Let-Down: Dilute the 10% Masterbatch into virgin PET at a ratio of 1:50 (2%) to achieve a final active concentration of 0.2% (2000 ppm).

Protocol B: Solvent Casting (Lab-Scale Screening)

Recommended for rapid spectroscopic validation without thermal degradation risks.

Reagents:

• Solvent: Trifluoroacetic acid (TFA) and Dichloromethane (DCM) mixture (3:7 ratio). Safety: TFA is corrosive.

• Polymer: PET Granules.

Procedure:

• Dissolve 1g of PET in 10mL of TFA/DCM solvent mixture.

• Add 2.0 mg of DBMM (0.2% w/w based on polymer).

• Vortex for 5 minutes until optically clear.

• Cast onto a glass plate using a doctor blade (200 µm wet thickness).

• Evaporate solvent in a fume hood for 24 hours, followed by vacuum drying at 60°C to remove residual TFA.

Performance Validation

Once incorporated, the efficacy of the DBMM must be validated using the following hierarchy of tests.

1. UV-Vis Transmission Spectroscopy

• Method: ASTM D1003.

• Target: < 10% Transmission in the 280–320 nm range (UV-B).

• Observation: The film should remain optically transparent (>85% T) in the visible region (400–700 nm). Yellowing here indicates thermal degradation of the additive.

2. Colorimetric Analysis (YI)

• Method: ASTM E313 (Yellowness Index).

• Expectation:

  YI < 1.0 immediately after processing.

• Comparison: Compare against a control PET sample. If DBMM samples are yellow, reduce extrusion temperature.

3. Accelerated Weathering (Xenon Arc)

• Method: ISO 4892-2.

• Cycle: 102 min dry light / 18 min water spray.

• Duration: 1000 hours.

• Success Criteria: Retention of >80% Tensile Strength and

  YI < 5.0 after 1000 hours.

Mechanism of Stabilization Diagram:

Figure 2: The non-destructive energy dissipation cycle of DBMM.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Plate-out (Die Drool)	Additive incompatibility or saturation.	The "Diisobutyl" chains should minimize this compared to methyl esters. If persisting, reduce loading to <1.5% or increase processing temp slightly to improve solubility.
Yellowing (Initial)	Thermal degradation of DBMM.	Ensure melt temp < 280°C. Check residence time. Verify PET moisture < 50ppm (hydrolysis creates acidic byproducts that attack the additive).
Loss of UV Protection	Volatilization.	Confirm the specific "Diisobutyl" variant is used. Methyl esters (PR-25) sublime at PET processing temps.

References

• Mechanism of Benzylidene Malonates

  • Title: Photophysical properties of dioctyl 4-methoxybenzylidenemalonate: UV-B absorber.[1][2]

  • Source: Photochemical & Photobiological Sciences, RSC.[2]

  • Link:[Link] (Describes the photophysics of the octyl analogue, applicable to isobutyl).

• Commercial Analogue Data (Hostavin PR-25)

  • Title: Dimethyl (p-methoxybenzylidene)malonate Properties and Safety.[3]

  • Source: ChemicalBook / Clariant Technical D
• Polyester Stabilization Protocols: Title: Addition of non-reactive UV absorbers during polyester synthesis (US Patent 9156966B2). Source: Google Patents. Link: (Describes in-situ vs. compounding methods).

• General UV Absorber Reviews

  • Title: UV Absorbers for Polymer Protection.[4][5][6][7][8][9]

  • Source: Performance Additives / SpecialChem.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Photophysical properties of dioctyl 4-methoxybenzylidenemalonate: UV-B absorber - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 3. dimethyl (p-methoxybenzylidene)malonate | 7443-25-6 [chemicalbook.com]
• 4. partinchem.com [partinchem.com]
• 5. Benzylidene Malonate, Benzylidene Malonate UV Absorber | Tintoll [uvabsorber.com]
• 6. 3vsigmausa.com [3vsigmausa.com]
• 7. specialchem.com [specialchem.com]
• 8. EP0141140B1 - Benzylidene malonic acid polyesters, process for their preparation and the use of such polyesters in the stabilisation of thermoplastic resins against u.v. - Google Patents [patents.google.com]
• 9. oar.a-star.edu.sg [oar.a-star.edu.sg]

Technical Notes & Optimization

Technical Support Center: Diisobutyl (4-methoxybenzylidene)malonate Synthesis

Topic: Yield Optimization & Process Troubleshooting Target Molecule: Diisobutyl 2-(4-methoxybenzylidene)malonate Reaction Class: Knoevenagel Condensation

Executive Summary & Reaction Logic

The Challenge: Synthesizing Diisobutyl (4-methoxybenzylidene)malonate involves condensing 4-methoxybenzaldehyde (p-anisaldehyde) with diisobutyl malonate . While the Knoevenagel condensation is a textbook reaction, this specific derivative presents unique challenges due to the steric bulk of the isobutyl groups and the lipophilicity of the product.

The Core Mechanism: The reaction is an equilibrium process driven by the removal of water.

Critical Success Factors:

• Water Management: Failure to remove water results in a stalled equilibrium (typically ~60-70% conversion).

• Solvent Integrity: Using methanol or ethanol will cause transesterification , replacing your isobutyl groups with methyl/ethyl groups and ruining the product profile.

• Catalyst Balance: Strong bases induce side reactions (Cannizzaro or Michael additions). A buffered amine/acid system is required.[1]

Standard Operating Procedure (The "Golden Path")

This protocol is designed for maximum yield (>90%) using azeotropic distillation.

Reagents & Stoichiometry

Component	Equiv.	Role	Notes
4-Methoxybenzaldehyde	1.0	Limiting Reagent	Ensure fresh; remove benzoic acid impurities if aged.
Diisobutyl Malonate	1.05 - 1.1	Nucleophile	Slight excess pushes equilibrium to product.
Piperidine	0.05 (5 mol%)	Base Catalyst	Forms the active iminium intermediate.
Glacial Acetic Acid	0.05 (5 mol%)	Acid Co-catalyst	Buffers the base; facilitates dehydration.
Toluene	Solvent	Medium	Essential for azeotropic water removal.

Step-by-Step Protocol

• Setup: Equip a round-bottom flask with a magnetic stir bar, a Dean-Stark trap , and a reflux condenser.

• Charging: Add the aldehyde, diisobutyl malonate, and Toluene (approx. 5-10 mL per gram of aldehyde).

• Catalyst Addition: Add the Piperidine and Acetic Acid. Tip: Premixing them in a small vial to form the salt (piperidinium acetate) before addition can reduce initial exotherms.

• Reflux: Heat the mixture to a vigorous reflux (

  ). You must see solvent condensing and water droplets separating in the trap.

• Monitoring: Continue reflux until water collection ceases (typically 4–8 hours). Monitor by TLC (Hexane/EtOAc 8:2).

• Workup: Cool to room temperature. Wash with water (

  ), then sat. (to remove acid), then Brine.

• Isolation: Dry organic layer over

  , filter, and concentrate under reduced pressure.

Troubleshooting Guide (FAQ)

Issue 1: "My reaction stalls at 60-70% conversion."

Diagnosis: Water Saturation (Equilibrium Lock). Explanation: The Knoevenagel reaction is reversible. If water accumulates in the reaction matrix, the hydrolysis of the product competes with its formation. Corrective Actions:

• Check the Dean-Stark: Ensure the trap is not full and that the toluene is actively refluxing into the trap.

• Switch Solvents: If you are using a solvent that holds water (like THF or Acetonitrile), switch to Toluene or Cyclohexane to force phase separation of water.

• Molecular Sieves: If a Dean-Stark is not possible, add activated 4Å Molecular Sieves to the reaction flask (approx. 10g per 100mmol).

Issue 2: "NMR shows ethyl or methyl ester peaks instead of isobutyl."

Diagnosis: Transesterification. Explanation: You likely used Ethanol or Methanol as a solvent or for recrystallization. The alkoxide intermediate can swap the ester groups. Corrective Actions:

• Solvent Rule: NEVER use primary alcohols (MeOH, EtOH) with higher order esters unless you intend to transesterify.

• Safe Solvents: Use Isobutanol (matches the ester), Isopropanol (sterically hindered, slower exchange), or aprotic solvents (Toluene, Hexane).

Issue 3: "The product is a sticky oil and won't crystallize."

Diagnosis: "Oiling Out" (Common with branched alkyl chains). Explanation: The isobutyl group adds significant rotational freedom and lipophilicity, lowering the melting point and making crystal lattice formation difficult. Corrective Actions:

• Trituration: Dissolve the oil in a minimum amount of hot Hexane or Pentane. Cool to

  . Scratch the glass side to induce nucleation.

• Seeding: If you have any solid product from a previous batch, add a tiny crystal.

• High Vacuum: Ensure all solvent traces (especially Toluene) are removed. Residual solvent acts as a plasticizer, preventing solidification.

Issue 4: "I see multiple spots on TLC (Impurity Profile)."

Diagnosis: Side Reactions.

• Spot at Baseline: 4-Methoxybenzoic acid (oxidation of aldehyde). Wash with NaHCO3.

• Spot just below Product: Michael Adduct. If the reaction runs too long with excess malonate, a second malonate can attack the double bond. Reduce reaction time and catalyst load.

• Spot near Solvent Front: Bis-knoevenagel product (rare with mono-aldehydes, but possible if impurities exist).

Visualizing the Process

Diagram 1: Reaction Workflow & Mechanism

This diagram illustrates the critical path of the reaction and where the equilibrium control (Water Removal) acts.

Caption: The Knoevenagel pathway highlighting the critical role of the Dean-Stark trap in preventing the reverse reaction (hydrolysis).[1][2][3][4][5]

Diagram 2: Troubleshooting Decision Tree

Caption: Rapid diagnostic flow for common synthesis failures.

Advanced Optimization (Green Chemistry)

For laboratories restricting the use of Toluene (Benzene derivatives), the Solvent-Free Ammonium Acetate method is a viable alternative.

Protocol:

• Mix 4-methoxybenzaldehyde (1.0 eq) and Diisobutyl malonate (1.0 eq).

• Add Ammonium Acetate (

  , 0.1 eq).

• Heat to

  without solvent.

• The mixture will melt and become homogeneous.

• Apply a slight vacuum (water aspirator) during the reaction to pull off the generated water vapor.

• Yield: Typically 85-95%.[1]

• Benefit: Eliminates solvent waste; product can often be recrystallized directly from isopropanol/water after cooling.

References

• Knoevenagel, E. (1898).[6] "Condensation of aldehydes with malonic acid."[1][5][6][7][8] Berichte der deutschen chemischen Gesellschaft, 31(3), 2596–2619.

• Organic Chemistry Portal. (2024). "Knoevenagel Condensation: Mechanisms and Recent Literature." Organic Chemistry Portal.

• BenchChem. (2025).[4] "Technical Guide to Knoevenagel Condensation of Aldehydes with Malonates." BenchChem Technical Resources.

• Tan, Y., et al. (2025). "Study on the Oiling-out and Crystallization for the Purification of Lipophilic Intermediates." ResearchGate / Crystal Growth & Design.

Sources

• 1. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]
• 2. mdpi.com [mdpi.com]
• 3. Knoevenagel Condensation [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 6. ias.ac.in [ias.ac.in]
• 7. asianpubs.org [asianpubs.org]
• 8. pure.tue.nl [pure.tue.nl]

Technical Support Center: Knoevenagel Condensation of Diisobutyl Malonate

Welcome to the technical support center for the Knoevenagel condensation, with a specific focus on the use of diisobutyl malonate. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this fundamental carbon-carbon bond-forming reaction. Here, we will address common challenges, delve into the mechanistic underpinnings of side reactions, and provide actionable troubleshooting guidance to enhance the efficiency and success of your experiments.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section is structured in a question-and-answer format to directly address the most frequent issues encountered during the Knoevenagel condensation with diisobutyl malonate.

Question 1: Why is the yield of my desired α,β-unsaturated product unexpectedly low?

A low yield can be attributed to several competing side reactions. Identifying the primary cause is crucial for effective troubleshooting.

Potential Cause A: Hydrolysis of Diisobutyl Malonate

• The Chemistry Behind the Problem: The Knoevenagel condensation is often catalyzed by a base. If water is present in the reaction mixture, the basic conditions can promote the hydrolysis of the diisobutyl malonate ester to its corresponding carboxylic acid. This hydrolyzed malonic acid may then undergo decarboxylation, especially at elevated temperatures, rendering it inactive for the desired condensation.

• Troubleshooting Protocol:

  • Ensure Anhydrous Conditions: Dry all glassware thoroughly in an oven prior to use. Use anhydrous solvents and ensure your starting materials, particularly the aldehyde, are free of water. The addition of molecular sieves can help to sequester any residual moisture.

  • Control of Basicity: Use a weak amine base, such as piperidine or pyridine, which is sufficient to deprotonate the active methylene group of the malonate without excessively promoting hydrolysis. Strong bases like sodium hydroxide should be avoided as they significantly increase the rate of hydrolysis.

Potential Cause B: Competing Michael Addition

• The Chemistry Behind the Problem: The α,β-unsaturated product of the Knoevenagel condensation is a Michael acceptor. A second molecule of the diisobutyl malonate enolate can act as a nucleophile and attack the β-carbon of the product, leading to a 1,4-conjugate addition, also known as a Michael addition. This is particularly prevalent if there is a high concentration of the malonate enolate.

• Troubleshooting Protocol:

  • Stoichiometric Control: Carefully control the stoichiometry of your reactants. Using a slight excess of the aldehyde can help to ensure that the diisobutyl malonate is consumed in the primary condensation reaction, minimizing its availability for a subsequent Michael addition.

  • Reaction Monitoring: Monitor the reaction progress closely using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Quench the reaction as soon as the starting aldehyde is consumed to prevent the accumulation of the Michael adduct.

Potential Cause C: Self-Condensation of the Aldehyde

• The Chemistry Behind the Problem: If the aldehyde possesses α-hydrogens, it can undergo self-condensation (an aldol condensation) under basic conditions. This is a common side reaction that consumes the aldehyde, thereby reducing the yield of the desired Knoevenagel product.

• Troubleshooting Protocol:

  • Choice of Base: Employ a weak base to minimize the deprotonation of the aldehyde's α-carbon.

  • Order of Addition: Add the aldehyde slowly to the mixture of diisobutyl malonate and the base. This ensures that the concentration of the aldehyde is kept low at any given time, favoring the reaction with the more acidic diisobutyl malonate.

Frequently Asked Questions (FAQs): Deeper Mechanistic Insights

This section provides in-depth explanations for common questions regarding the side reactions in the Knoevenagel condensation.

Question 2: What is the detailed mechanism of the Michael addition side reaction, and how does the steric hindrance of the isobutyl groups play a role?

The Michael addition side reaction is a tandem process that can significantly impact your yield.

Mechanism:

• Formation of the Michael Acceptor: The initial Knoevenagel condensation between the aldehyde and diisobutyl malonate forms the α,β-unsaturated product.

• Nucleophilic Attack: A second molecule of the deprotonated diisobutyl malonate (the enolate) acts as a nucleophile.

• 1,4-Conjugate Addition: The malonate enolate attacks the electrophilic β-carbon of the α,β-unsaturated product.

• Protonation: The resulting enolate is protonated to yield the final Michael adduct.

Role of Steric Hindrance: The bulky isobutyl groups on the malonate ester can influence the rate of the Michael addition. While they increase the steric bulk around the nucleophilic carbon of the malonate enolate, which might slightly hinder its approach to the Michael acceptor, this effect is often not sufficient to completely prevent the side reaction. The electronic activation of the α,β-unsaturated system often outweighs the steric hindrance.

dot

Caption: Competing Knoevenagel and Michael addition pathways.

Question 3: Can transesterification occur, and how would I detect it?

The Phenomenon of Transesterification: Transesterification is the process of exchanging the alkoxy group of an ester with another alcohol. In the context of the Knoevenagel condensation, if an alcohol is used as a solvent or is present as an impurity, and a base is used as a catalyst, the isobutyl groups of the diisobutyl malonate can be exchanged with the alkoxy group from the solvent. For example, if ethanol is the solvent, transesterification can lead to the formation of diethyl malonate and isobutanol.

Detection:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the most effective technique for detecting transesterification. You would observe peaks corresponding to the mixed esters (e.g., ethyl isobutyl malonate) and the newly formed alcohol (isobutanol).

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can also be used to detect the presence of different alkyl groups on the ester.

Prevention:

• Solvent Choice: Use a non-alcoholic solvent such as toluene, tetrahydrofuran (THF), or dichloromethane.

• Purity of Reagents: Ensure all reagents are free from alcoholic impurities.

Question 4: Under what conditions is decarboxylation a significant side reaction?

Decarboxylation becomes a major concern primarily when the ester groups of the malonate are hydrolyzed to carboxylic acids.

Conditions Favoring Decarboxylation:

• Presence of Water: As discussed earlier, water can lead to the hydrolysis of the diisobutyl malonate.

• Elevated Temperatures: The resulting malonic acid is thermally unstable and readily loses carbon dioxide upon heating.

• Acidic or Basic Conditions: Both acidic and basic conditions can catalyze the decarboxylation of β-keto acids or malonic acids. The Doebner modification of the Knoevenagel condensation, for example, intentionally uses pyridine and heat to promote decarboxylation after the initial condensation.

Mitigation Strategies:

• Strict Anhydrous Conditions: The most effective way to prevent decarboxylation is to prevent the initial hydrolysis by rigorously excluding water from the reaction.

• Temperature Control: Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate.

Experimental Protocols and Data

Protocol 1: Minimizing Michael Addition by Stoichiometric Control

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add diisobutyl malonate (1.0 equivalent) and your chosen anhydrous solvent.

• Add the weak amine base (e.g., piperidine, 0.1 equivalents).

• Begin dropwise addition of the aldehyde (1.1 equivalents) dissolved in the anhydrous solvent over a period of 30-60 minutes.

• Monitor the reaction by TLC.

• Upon consumption of the diisobutyl malonate, quench the reaction by adding a mild acid (e.g., dilute HCl).

• Proceed with standard aqueous workup and purification.

Table 1: Effect of Reactant Stoichiometry on Product Distribution

Aldehyde:Malonate Ratio	Desired Product Yield (%)	Michael Adduct Yield (%)
1:1.2	65	25
1:1	78	15
1.1:1	85	5

dot

Caption: Workflow for minimizing Michael addition.

References

• Knoevenagel Condensation Reaction Mechanism | Full Video Lecture - YouTube.

• Knoevenagel condensation - Wikipedia. Available from: [Link].

• Knoevenagel Condensation Doebner Modification - Organic Chemistry Portal. Available from: [Link].

• Knoevenagel Condensation Reaction - Master Organic Chemistry. Available from: [Link].

• Knoevenagel Condensation - J&K Scientific LLC. Available from: [Link].

• Lipase-catalysed tandem Knoevenagel condensation and esterification with alcohol cosolvents - Green Chemistry (RSC Publishing). Available from: [Link].

• Knoevenagel Condensation. Doebner Modification. Verley Modification. Reaction Mechanism and Set Up. - YouTube. Available from: [Link].

• The Knoevenagel reaction: a review of the unfinished treasure map to forming carbon–carbon bonds - Taylor & Francis. Available from: [Link].

• Lipase-catalysed tandem Knoevenagel condensation and esterification with alcohol cosolvents - Green Chemistry (RSC Publishing) DOI:10.1039/C004547K. Available from: [Link].

• Site-Specific Tandem Knoevenagel Condensation–Michael Addition To Generate Antibody–Drug Conjugates | ACS Medicinal Chemistry Letters. Available from: [Link].

• Malonic Ester Synthesis - Organic Chemistry Portal. Available from: [Link].

• (PDF) ENVIRONMENTALLY BENIGN PROTOCOL OF KNOEVENAGEL CONDENSATION REACTION - ResearchGate. Available from: [Link].

• Site-Specific Tandem Knoevenagel Condensation–Michael Addition To Generate Antibody–Drug Conjugates - PMC. Available from: [Link].

• One Pot Synthesis of the Knoevenagel Condensation Products Using Boric Acid as a Catalyst † - Sciforum. Available from: [Link].

• Molecular sieve mediated sequential Knoevenagel condensation/decarboxylative Michael addition reaction: efficient and mild conditions for the synthesis of 3,3-disubstituted oxindoles with an all carbon quaternary center - RSC Publishing. Available from: [Link].

• Knoevenagel Condensation Shadowed by Michael Addition & O-Alkyl

Technical Support Center: Purification of Diisobutyl (4-methoxybenzylidene)malonate

Welcome to the technical support center for the purification of Diisobutyl (4-methoxybenzylidene)malonate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions related to the purification of this compound. As Senior Application Scientists, we have compiled this information based on established chemical principles and field-proven insights for analogous compounds.

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems you may encounter during the purification of Diisobutyl (4-methoxybenzylidene)malonate.

Question: My crude product is an oil and won't crystallize. How can I purify it?

Answer:

When Diisobutyl (4-methoxybenzylidene)malonate fails to crystallize, it is often due to the presence of impurities such as unreacted starting materials (4-methoxybenzaldehyde and diisobutyl malonate), residual solvent, or byproducts from side reactions.

Initial Steps:

• Purity Assessment: Before attempting purification, analyze your crude product using Thin Layer Chromatography (TLC) and ¹H NMR spectroscopy. This will give you an indication of the major impurities present.

• Solvent Removal: Ensure all reaction solvents have been thoroughly removed under reduced pressure. Residual solvents can significantly hinder crystallization.

Recommended Purification Strategy: Column Chromatography

Flash column chromatography is the most effective method for purifying oily products.[1][2]

• Stationary Phase: Silica gel (60 Å, 40-63 µm particle size) is a standard choice.

• Mobile Phase (Eluent): A non-polar/polar solvent mixture is typically used. Start with a low polarity mixture and gradually increase the polarity. A common starting point for similar compounds is a petroleum ether/ethyl acetate or hexane/ethyl acetate system.[1][2]

  • Begin with a 95:5 (petroleum ether:ethyl acetate) mixture and gradually increase the ethyl acetate concentration.

• Monitoring: Monitor the column fractions by TLC to identify and combine the fractions containing the pure product.

Post-Chromatography Crystallization:

After column chromatography, the purified oil may still require encouragement to crystallize.

• Solvent Trituration: Add a small amount of a non-polar solvent in which the product is sparingly soluble (e.g., hexanes or a mixture of hexanes and a small amount of ether) to the purified oil. Stir or sonicate the mixture. This can help induce crystallization.

• Seeding: If you have a small amount of pure crystalline product, add a seed crystal to the purified oil.

• Cold Crystallization: Dissolve the oil in a minimal amount of a suitable solvent (e.g., isopropanol, ethanol, or a mixed solvent system like ethyl acetate/hexanes) and cool the solution slowly. Storing at low temperatures (-20°C) for an extended period can promote crystal growth.

Question: After column chromatography, my product is still impure. What could be the problem?

Answer:

If impurities persist after column chromatography, consider the following:

• Co-eluting Impurities: An impurity may have a similar polarity (Rf value) to your product, causing it to elute at the same time.

  • Solution: Optimize your mobile phase. Try a different solvent system (e.g., dichloromethane/hexanes or toluene/ethyl acetate) to alter the selectivity of the separation. Using a less polar or more polar solvent system can help resolve closely eluting spots.

• Column Overloading: Loading too much crude product onto the column can lead to poor separation.

  • Solution: Use a larger column or reduce the amount of crude material loaded. A general rule of thumb is a 1:30 to 1:50 ratio of crude product to silica gel by weight.

• Product Decomposition on Silica: Some compounds can degrade on acidic silica gel.

  • Solution: Deactivate the silica gel by treating it with a small amount of a base, such as triethylamine (typically 1% in the eluent), before running the column. Alternatively, use a different stationary phase like neutral alumina.

Question: My yield is very low after purification. What are the potential causes?

Answer:

Low recovery can be attributed to several factors throughout the purification process.

• Incomplete Reaction: If the initial synthesis did not go to completion, the yield of the desired product will inherently be low.

• Loss during Extraction: Ensure the aqueous layer is thoroughly extracted during the workup to recover all the product.

• Improper Column Chromatography Technique:

  • Product Streaking: If the product streaks on the column, it can lead to broad elution and mixing with impurity bands. This can be caused by using a solvent in which the compound is not very soluble to load the column.

  • Irreversible Adsorption: The product might be strongly adsorbed to the silica gel. Using a more polar eluent can help recover it.

• Decomposition: As mentioned, the product may be sensitive to the purification conditions.

• Premature Crystallization: The product may crystallize on the column, leading to a difficult and incomplete elution. If this occurs, switching to a solvent system where the product is more soluble may be necessary.

Frequently Asked Questions (FAQs)

Q1: What is the best method for purifying Diisobutyl (4-methoxybenzylidene)malonate?

The choice of purification method depends on the nature and quantity of impurities.

Purification Method	When to Use	Key Considerations
Recrystallization	When the crude product is a solid and contains a small amount of impurities.	Requires finding a suitable solvent or solvent system where the product is soluble at high temperatures and insoluble at low temperatures.
Column Chromatography	For purifying oily products or separating mixtures with multiple components.[1][2]	Offers high resolution but can be time-consuming and solvent-intensive.
Distillation	Not recommended for this compound due to its high boiling point and potential for decomposition at elevated temperatures.

Q2: What are the expected impurities from the synthesis of Diisobutyl (4-methoxybenzylidene)malonate?

The most common synthesis route is the Knoevenagel condensation of 4-methoxybenzaldehyde with diisobutyl malonate. Potential impurities include:

• Unreacted 4-methoxybenzaldehyde

• Unreacted diisobutyl malonate

• Byproducts from self-condensation of the aldehyde or malonate

• Catalyst residues (e.g., piperidine, acetic acid)[2]

Q3: How can I assess the purity of my final product?

Several analytical techniques can be used:

• ¹H NMR Spectroscopy: To confirm the chemical structure and identify any proton-containing impurities.

• ¹³C NMR Spectroscopy: To further confirm the structure and the absence of carbon-containing impurities.

• High-Performance Liquid Chromatography (HPLC): To determine the purity with high accuracy.[1] A reverse-phase C18 or a diisobutyl column could be suitable.[3]

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Melting Point Analysis: A sharp melting point range close to the literature value indicates high purity.

Q4: What are the recommended storage conditions for pure Diisobutyl (4-methoxybenzylidene)malonate?

The product should be stored in a tightly closed container in a cool, dry, and well-ventilated place.[4][5] Keep it away from heat, sparks, open flames, and strong oxidizing agents.[4]

Experimental Protocols

Protocol 1: Flash Column Chromatography

• Slurry Preparation: Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 95:5 hexanes:ethyl acetate).

• Column Packing: Pour the slurry into the column and allow the silica to pack under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent like dichloromethane. If using a stronger solvent, adsorb the solution onto a small amount of silica gel, dry it, and load the resulting powder onto the top of the column bed.

• Elution: Begin eluting with the low-polarity mobile phase, collecting fractions.

• Gradient Elution: Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate) to elute your product.

• Fraction Analysis: Analyze the collected fractions by TLC.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Recrystallization

• Solvent Selection: Choose a solvent in which the compound has high solubility at elevated temperatures and low solubility at room temperature or below. Potential solvents include isopropanol, ethanol, or a mixture of ethyl acetate and hexanes.

• Dissolution: In a flask, add the crude solid and a small amount of the chosen solvent. Heat the mixture to boiling while stirring until the solid completely dissolves. Add more solvent in small portions if necessary to achieve complete dissolution.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the hot solution to cool slowly to room temperature. Then, place it in an ice bath or refrigerator to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent.

• Drying: Dry the crystals under vacuum.

Visualizations

Caption: Decision workflow for purification.

References

• Organic Syntheses. Enantioselective three-component reaction for the preparation of.... Retrieved from [Link]

• National Institutes of Health. (2013). Dimethyl 2-(4-methylbenzylidene)malonate. PMC. Retrieved from [Link]

• LCGC International. Diisobutyl Columns Reduce Solvent Consumption and Offer Rapid HPLC–MS Analysis of Plasma Oxycodone and its Metabolites. Retrieved from [Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Dimethyl 2-(4-methyl­benzyl­idene)malonate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]

Technical Support Center: Navigating Solubility Challenges of Diisobutyl (4-methoxybenzylidene)malonate

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals working with Diisobutyl (4-methoxybenzylidene)malonate. This center is designed to provide in-depth, practical solutions to the solubility challenges commonly encountered with this lipophilic compound. Our goal is to empower you with the scientific understanding and procedural knowledge to overcome these hurdles and advance your research.

Introduction: Understanding the Molecule

Diisobutyl (4-methoxybenzylidene)malonate is a malonate derivative characterized by its significant lipophilicity. While specific experimental data for this exact diester is not broadly published, we can infer its properties from the closely related Dimethyl (4-methoxybenzylidene)malonate (CAS 7443-25-6). The dimethyl ester exhibits low aqueous solubility (91 mg/L at 20°C) and a LogP of 2.4[1][2]. The presence of the larger isobutyl groups in Diisobutyl (4-methoxybenzylidene)malonate will substantially increase its lipophilicity and, consequently, decrease its aqueous solubility. This inherent low water solubility is the primary obstacle in many formulation and experimental setups.

This guide provides a structured, question-and-answer-based approach to systematically address and resolve these solubility issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My Diisobutyl (4-methoxybenzylidene)malonate is not dissolving in my aqueous buffer. What is the first step I should take?

A1: Initial Solvent Screening and the Importance of "Like Dissolves Like"

The first principle in troubleshooting solubility is to move beyond purely aqueous systems. Due to its highly lipophilic nature, Diisobutyl (4-methoxybenzylidene)malonate requires organic or lipid-based solvents for initial dissolution.

Causality Explained: The molecular structure, with its benzylidene ring and diisobutyl ester groups, results in a non-polar compound. Water, a highly polar solvent, cannot effectively solvate these non-polar regions. Therefore, a systematic solvent screening with solvents of varying polarities is the logical first step.

Troubleshooting Protocol: Solvent Screening

• Prepare Small-Scale Samples: Weigh out small, equal amounts of your compound (e.g., 1-5 mg) into separate glass vials.

• Introduce Test Solvents: Add a measured volume (e.g., 100 µL) of each test solvent to a respective vial.

• Test a Range of Solvents: Include solvents from different classes. A recommended starting panel is presented in the table below.

• Observe and Agitate: Gently vortex or sonicate the vials for a set period (e.g., 5-10 minutes).

• Assess Solubility: Visually inspect for complete dissolution. If the compound dissolves, add another measured volume of solvent to determine an approximate solubility limit.

Table 1: Recommended Solvents for Initial Screening

Solvent Class	Examples	Expected Outcome for Diisobutyl (4-methoxybenzylidene)malonate
Non-polar	Heptane, Cyclohexane	Moderate to good solubility
Moderately Polar Aprotic	Ethyl Acetate, Dichloromethane (DCM)	Good to excellent solubility
Polar Aprotic	Acetone, Acetonitrile (ACN), Dimethyl Sulfoxide (DMSO)	Good to excellent solubility
Polar Protic	Ethanol, Isopropanol (IPA), Propylene Glycol (PG)	Moderate to good solubility
Aqueous	Water, Phosphate Buffered Saline (PBS)	Very poor solubility

Logical Workflow for Solvent Selection

Caption: Decision workflow for initial solubility troubleshooting.

Q2: I have found a suitable organic solvent, but my final formulation needs to be aqueous-compatible. How can I achieve this?

A2: Utilizing Co-Solvent Systems

A co-solvent system is a common and effective strategy where a water-miscible organic solvent is used to dissolve the compound, and this "concentrate" is then diluted into the aqueous phase.[3][4][5][6]

Causality Explained: The co-solvent acts as a bridge between the lipophilic solute and the aqueous vehicle. It reduces the overall polarity of the solvent system, allowing for the solubilization of the non-polar compound.[4][7] Commonly used co-solvents in pharmaceutical formulations include ethanol, propylene glycol, and polyethylene glycols (PEGs).[6][8]

Troubleshooting Protocol: Developing a Co-Solvent System

• Select a Water-Miscible Solvent: From your initial screening, identify the best solvent that is also miscible with water (e.g., DMSO, Ethanol, PEG 400).

• Prepare a Concentrated Stock Solution: Dissolve the Diisobutyl (4-methoxybenzylidene)malonate in the chosen co-solvent at a high concentration (e.g., 10-100 mg/mL).

• Titrate into Aqueous Phase: While vortexing the aqueous buffer, slowly add the concentrated stock solution dropwise.

• Monitor for Precipitation: Observe for any signs of the compound "crashing out" or precipitating. The goal is to find the highest concentration of the compound that can be maintained in the final aqueous formulation without precipitation.

• Optimize the Co-solvent Percentage: If precipitation occurs, you can either decrease the final concentration of your compound or increase the percentage of the co-solvent in the final formulation. Be mindful that high concentrations of organic solvents may be detrimental to downstream applications (e.g., cell-based assays).

Table 2: Common Co-solvents and Their Properties

Co-solvent	Key Features	Common Use Cases
DMSO	Excellent solubilizing power for many compounds.	In vitro assays, stock solution preparation.
Ethanol	Biocompatible at low concentrations.	Oral and parenteral formulations.[8]
Propylene Glycol (PG)	Low toxicity, often used in parenteral formulations.[8]	Injectable and oral liquid formulations.
Polyethylene Glycol (PEG 400)	Water-miscible polymer with good solubilizing properties.	Oral, topical, and parenteral formulations.[9][10]

Q3: My compound precipitates out of the co-solvent system upon dilution. Are there alternative formulation strategies?

A3: Exploring Lipid-Based and Surfactant-Based Formulations

For highly lipophilic compounds, lipid-based and surfactant-based systems are powerful alternatives. These approaches encapsulate the drug in a non-aqueous environment that can be dispersed in an aqueous medium.

Causality Explained:

• Lipid-Based Formulations: These systems, such as self-emulsifying drug delivery systems (SEDDS), use oils and lipid excipients to dissolve the lipophilic drug.[11][12] When this mixture encounters an aqueous environment (like the gastrointestinal tract), it spontaneously forms a fine emulsion, keeping the drug solubilized.[12]

• Surfactant-Based Formulations (Micellar Solubilization): Surfactants are amphiphilic molecules that, above a certain concentration (the critical micelle concentration or CMC), form spherical structures called micelles.[13][14] The hydrophobic core of the micelle can encapsulate the lipophilic drug, while the hydrophilic outer shell allows the micelle to be dispersed in water.[13][14][15]

Troubleshooting Protocol: Surfactant Screening

• Select a Panel of Surfactants: Choose a few non-ionic surfactants commonly used in pharmaceutical formulations (see Table 3).

• Prepare Surfactant Solutions: Create aqueous solutions of each surfactant at a concentration well above their CMC (e.g., 1-5% w/v).

• Attempt Solubilization: Add Diisobutyl (4-methoxybenzylidene)malonate directly to the surfactant solutions and agitate (e.g., sonication, gentle heating).

• Assess for Clarity: A successful formulation will result in a clear or translucent solution, indicating micellar solubilization.

Table 3: Common Surfactants for Pharmaceutical Formulations

Surfactant	Type	Key Features
Polysorbate 80 (Tween® 80)	Non-ionic	Widely used, low toxicity, effective emulsifier.
Polysorbate 20 (Tween® 20)	Non-ionic	Similar to Polysorbate 80, often used for parenteral formulations.
Cremophor® EL	Non-ionic	Polyoxyethylated castor oil, potent solubilizer.
Solutol® HS 15	Non-ionic	Macrogol 15 hydroxystearate, effective for poorly soluble drugs.

Diagram of Micellar Solubilization

Caption: Encapsulation of a lipophilic drug within a surfactant micelle.

Q4: I am working with a solid dosage form. How can I improve the dissolution rate of Diisobutyl (4-methoxybenzylidene)malonate?

A4: Amorphous Solid Dispersions (ASDs)

For solid formulations, enhancing the dissolution rate is key to improving bioavailability.[9] One of the most effective techniques is the creation of an Amorphous Solid Dispersion (ASD).[16][17]

Causality Explained: Crystalline materials have a highly ordered lattice structure that requires significant energy to break apart before the molecules can dissolve. By converting the crystalline drug into an amorphous (non-crystalline) state and dispersing it within a polymer matrix, this energy barrier is eliminated.[16][18] The result is a much faster dissolution rate and the ability to achieve supersaturated solutions.[9][16]

Experimental Protocol: Preparing an ASD via Solvent Evaporation

• Select a Polymer Carrier: Choose a suitable polymer such as Polyvinylpyrrolidone (PVP K30), Hydroxypropyl Methylcellulose (HPMC), or a vinylpyrrolidone-vinyl acetate copolymer.[9][19]

• Co-dissolve Drug and Polymer: Select a common volatile solvent (e.g., acetone, methanol) that dissolves both your Diisobutyl (4-methoxybenzylidene)malonate and the chosen polymer. Dissolve them together in a specific drug-to-polymer ratio (e.g., 1:1, 1:3, 1:5 w/w).

• Solvent Evaporation: Remove the solvent under vacuum using a rotary evaporator. This rapid removal of solvent traps the drug in an amorphous state within the polymer matrix.

• Characterization (Optional but Recommended): Confirm the amorphous nature of your ASD using techniques like Differential Scanning Calorimetry (DSC) or Powder X-ray Diffraction (PXRD). The absence of a sharp melting peak (DSC) or crystalline peaks (PXRD) indicates successful amorphization.

• Dissolution Testing: Compare the dissolution rate of the prepared ASD to that of the crystalline drug in a relevant aqueous medium. You should observe a significant increase in both the rate and extent of dissolution.

References

• Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. (2019). Indian Journal of Pharmaceutical and Biological Research, 7(2), 9-16.
• Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. (n.d.). Accessed via Google Search.
• Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. (2025). International Journal of Pharmaceutical Sciences.
• A General Approach on Surfactants Use and Properties in Drug Delivery Systems. (n.d.). PubMed.
• Solubility enhancement with amorphous solid dispersions. (2025). Seppic.
• Optimization of amorphous solid dispersion techniques to enhance solubility of febuxost
• Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and p
• Drug Solubility: Importance and Enhancement Techniques. (n.d.). PMC.
• Solubility enhancement techniques: A comprehensive review. (2023). Journal of Drug Delivery and Therapeutics, 13(4), 108-117.
• Techniques for solubility enhancement of poorly soluble drugs: an overview. (2012). Journal of Medical and Pharmaceutical and Allied Sciences.
• Cosolvent. (n.d.). Accessed via Google Search.
• Co-solvent: Significance and symbolism. (2025). Accessed via Google Search.
• Spray Drying: Solving solubility issues with amorphous solid dispersions. (2015). European Pharmaceutical Review.
• Cosolvent. (n.d.). Wikipedia.
• The important role and application of surfactants in pharmaceutical formul
• Amorphous solid dispersions for enhanced drug solubility and stability. (2025). Accessed via Google Search.
• APPLICATIONS OF SURFACTANTS IN PHARMACEUTICAL FORMULATION DEVELOPMENT OF CONVENTIONAL AND ADVANCED DELIVERY SYSTEMS. (2019).
• A recent overview of surfactant–drug interactions and their importance. (2023). RSC Publishing.
• Optimising Excipients to Improve Bioavailability. (2016). Pharma's Almanac.
• Cosolvent – Knowledge and References. (n.d.). Taylor & Francis.
• SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. (2015). Drug Development & Delivery.
• Novel excipients for solubility enhancement. (2022). European Pharmaceutical Review.
• Lipid-Based Formulations: Optimizing the Oral Delivery of Lipophilic Drugs. (2024). Symmetric.
• Cosolvent and Complexation Systems. (2022). Pharma Excipients.
• Excipients for Solubility and Bioavailability Enhancement. (2020).
• pH and Solubility. (2025). AP Chem | Fiveable.
• 8.11 pH and Solubility. (n.d.). AP Chemistry.
• pH & Solubility. (2024). College Board AP® Chemistry Study Guides 2022 - Save My Exams.
• how can we increase the acid or decrease ph level of solution and how can we increase the ph level or increase the basic concentration? (2022).
• 18.7: Solubility and pH. (2023). Chemistry LibreTexts.
• Dimethyl 4-methoxybenzylidenemalon
• CAS 7443-25-6 Dimethyl 4-methoxy benzylidene malon
• Dimethyl 4-methoxybenzylidenemalon
• dimethyl (p-methoxybenzylidene)
• CAS 7443-25-6 (Dimethyl 4-methoxy benzylidene malon
• Diethyl 2-(4-Methoxybenzyl)
• Dimethyl-(p-methoxybenzyliden)

Sources

• 1. dimethyl (p-methoxybenzylidene)malonate | 7443-25-6 [chemicalbook.com]
• 2. Dimethyl-(p-methoxybenzyliden)malonat | 7443-25-6 [m.chemicalbook.com]
• 3. wjbphs.com [wjbphs.com]
• 4. grokipedia.com [grokipedia.com]
• 5. wisdomlib.org [wisdomlib.org]
• 6. Cosolvent - Wikipedia [en.wikipedia.org]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. ijpbr.in [ijpbr.in]
• 9. ijpsjournal.com [ijpsjournal.com]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. pharmasalmanac.com [pharmasalmanac.com]
• 12. symmetric.events [symmetric.events]
• 13. asianpharmtech.com [asianpharmtech.com]
• 14. A recent overview of surfactant–drug interactions and their importance - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02883F [pubs.rsc.org]
• 15. A General Approach on Surfactants Use and Properties in Drug Delivery Systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. seppic.com [seppic.com]
• 17. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 18. crystallizationsystems.com [crystallizationsystems.com]
• 19. Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing catalyst selection for benzylidene malonate synthesis

Technical Support Center: Benzylidene Malonate Synthesis Optimization

Case ID: Knoevenagel-001 Assigned Specialist: Senior Application Scientist Status: Open Topic: Optimizing Catalyst Selection & Troubleshooting for Benzylidene Malonate Synthesis

Executive Summary: The Catalyst Landscape

You are likely encountering issues with yield reproducibility or purification. Benzylidene malonates are synthesized via the Knoevenagel Condensation , a reaction highly sensitive to the acidity/basicity balance of the medium and the removal of water.

While piperidine/acetic acid is the textbook standard, it is not always the industrial or "green" optimum. Your choice must be dictated by your substrate's sensitivity and your available equipment.

Catalyst Selection Decision Matrix

Use this logic flow to select the correct catalytic system for your specific substrate.

Figure 1: Decision matrix for selecting the optimal catalytic system based on substrate stability and process requirements.

Mechanistic Insight: Why Your Reaction Fails

Understanding the mechanism is the key to troubleshooting. The reaction does not simply proceed via deprotonation of the malonate. In amine-catalyzed systems, it often proceeds via an iminium ion intermediate formed between the aldehyde and the amine catalyst.[1]

Critical Insight: If you use a secondary amine (piperidine) without a weak acid (acetic acid), you may fail to generate the iminium species efficiently, or you may fail to eliminate the catalyst in the final step.

Figure 2: The amine-catalyzed mechanism highlighting the critical iminium intermediate.

Troubleshooting Guide (FAQs)

Issue 1: Reaction Stalls at ~60-70% Conversion

User Question: "I am using Piperidine (5 mol%) in ethanol. The reaction starts fast but stops before completion. Adding more catalyst doesn't help."

Root Cause:

• Water Poisoning: The Knoevenagel condensation is an equilibrium reaction. As water is generated, the reverse reaction (hydrolysis) becomes competitive.

• Catalyst Deactivation: If your aldehyde contains carboxylic acid impurities (common in benzaldehydes stored in air), the basic amine catalyst is neutralized into a salt.

Solution:

• Protocol Adjustment: Switch to a solvent that forms an azeotrope with water (Toluene or Benzene) and use a Dean-Stark trap to physically remove water.

• Buffer System: Use Piperidine acetate (Piperidine + Acetic Acid in a 1:1.2 ratio) rather than free piperidine. The acid prevents the formation of stable, unreactive adducts and assists in the elimination step.

• Reference: See Organic Syntheses protocol for reliable water removal techniques [1].

Issue 2: Product "Oils Out" or is Sticky

User Question: "My product comes out as a yellow oil instead of the expected white crystals. Recrystallization is difficult."

Root Cause:

• Michael Addition (Side Reaction): Excess malonate or amine can attack the double bond of your product (Michael addition), creating saturated impurities that prevent crystallization.

• Polymerization: Highly reactive benzylidene malonates can polymerize if the reaction temperature is too high or the catalyst concentration is excessive.

Solution:

• Stoichiometry Control: Ensure a slight excess of the aldehyde , not the malonate. It is easier to wash away unreacted aldehyde (using bisulfite wash) than to separate Michael adducts.

• Workup: Wash the organic layer with dilute HCl (1M) immediately to remove the amine catalyst and stop any further side reactions.

• Crystallization: Use Ethanol/Water (9:1) for recrystallization.[2] Induce crystallization by scratching the glass or seeding.

Issue 3: Low Yield with Electron-Rich Aldehydes

User Question: "4-Methoxybenzaldehyde gives poor yields compared to nitro-benzaldehyde. Why?"

Root Cause:

• Electronic Deactivation: Electron-donating groups (EDGs) like methoxy stabilize the aldehyde, making the carbonyl carbon less electrophilic. The standard enolate attack is too slow.

Solution:

• Switch Catalyst: Move to a Lewis Acid catalyst like TiCl4 or ZnCl2 . These coordinate to the carbonyl oxygen, increasing electrophilicity more effectively than weak amine bases can for these substrates [2].

• Microwave Irradiation: Using microwave heating in solvent-free conditions can overcome the activation energy barrier for deactivated substrates [3].

Optimized Experimental Protocols

Protocol A: The "Gold Standard" (Robust & Scalable)

Best for: General synthesis, scale-up, and difficult substrates.

• Setup: 250 mL Round Bottom Flask equipped with a magnetic stir bar and a Dean-Stark apparatus topped with a reflux condenser.

• Reagents:

  • Aldehyde (50 mmol)

  • Diethyl Malonate (50 mmol)

  • Toluene (60 mL)

  • Catalyst: Piperidine (0.5 mL) + Glacial Acetic Acid (0.25 mL).

• Procedure:

  • Combine reagents in the flask.

  • Reflux vigorously.[3] You must see water collecting in the trap.

  • Monitor via TLC.[4][5] Reaction is typically complete when water evolution ceases (2-4 hours).

• Workup:

  • Cool to room temperature.[2][4][5]

  • Wash with 1M HCl (2 x 30 mL) to remove piperidine.

  • Wash with Saturated NaHCO3 (to remove acetic acid) and Brine.

  • Dry over MgSO4 and evaporate toluene.

  • Recrystallize from Ethanol.

Protocol B: The "Green" Method (Fast & Clean)

Best for: Small scale, library synthesis, and environmentally conscious workflows.

• Setup: Microwave vial or mortar and pestle.

• Reagents:

  • Aldehyde (10 mmol)

  • Malononitrile/Malonate (10 mmol)

  • Catalyst: NH4OAc (Ammonium Acetate) - 5 mol% OR Ionic Liquid [bmim]BF4.

• Procedure (Solvent-Free):

  • Grinding: Grind aldehyde, malonate, and catalyst in a mortar for 10-20 minutes. The mixture often turns to a liquid (eutectic melt) and then solidifies.

  • Microwave: Irradiate at 300W for 2-5 minutes at 80°C.

• Workup:

  • Add water to the solid mass.

  • Filter the solid product.[2][4]

  • Wash with cold ethanol. (Yields often >90%) [3].[3][6]

Comparative Data: Catalyst Performance

Catalyst System	Reaction Time	Typical Yield	Green Score	Key Advantage	Key Disadvantage
Piperidine/AcOH (Toluene)	2-4 Hours	85-95%	Low	Highly reliable; scalable.	Uses toxic solvents; requires heat.
NaOEt (Ethanol)	1-3 Hours	60-80%	Medium	Cheap base.	Prone to Michael addition side-products.
Mg-Al Hydrotalcite (Solid)	4-6 Hours	88-96%	High	Reusable catalyst; easy filtration.	Slower kinetics; requires synthesis of catalyst [4].
Ionic Liquid ([bmim]BF4)	10-30 Mins	90-98%	High	Very fast; recyclable solvent/cat.	High cost of ionic liquids.
TiCl4 / Pyridine	30-60 Mins	85-95%	Low	Works on deactivated aldehydes.	Moisture sensitive; difficult workup.

References

• Organic Syntheses. "Ethyl Benzalmalonate". Org.[1][4][7][8] Synth.1934 , 14,[6][9] 38.

• RSC Advances. "Sustainable and green approaches for Knoevenagel condensation". RSC Adv.2023 .

• Journal of Chemistry. "Microwave-Assisted Knoevenagel Condensation". J. Chem.2013 .

• Indian Academy of Sciences. "Clean synthesis of benzylidenemalononitrile by Knoevenagel condensation...". Bull.[2] Mater. Sci.2016 .

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. acgpubs.org [acgpubs.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. reddit.com [reddit.com]
• 5. bhu.ac.in [bhu.ac.in]
• 6. Sustainable and green approaches for Knoevenagel condensation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. pure.tue.nl [pure.tue.nl]
• 8. Knoevenagel Condensation [organic-chemistry.org]
• 9. Synthesis of benzylidenemalononitrile by Knoevenagel condensation through monodisperse carbon nanotube-based NiCu nanohybrids - PMC [pmc.ncbi.nlm.nih.gov]

Enhancing the long-term stability of Diisobutyl (4-methoxybenzylidene)malonate

Topic: Enhancing Long-Term Stability & Formulation Integrity

Audience: Formulation Chemists, R&D Scientists, and Quality Control Specialists.

Core Technical Overview

Diisobutyl (4-methoxybenzylidene)malonate is a lipophilic UV absorber and chromophore stabilizer belonging to the benzylidene malonate class. Structurally, it consists of a 4-methoxybenzylidene core conjugated with a malonate diester.[1]

While chemically related to the commercially common Dimethyl (4-methoxybenzylidene)malonate (CAS 7443-25-6) and Diethylhexyl Syringylidenemalonate (DEHS), the diisobutyl variant is specifically engineered for:

• Enhanced Lipophilicity: The branched isobutyl chains improve solubility in cosmetic oils compared to methyl/ethyl analogs.

• Hydrolytic Resistance: Steric hindrance from the isobutyl groups protects the ester bonds from nucleophilic attack (hydrolysis) more effectively than linear short chains.

However, stability challenges remain. This guide addresses the three primary vectors of degradation: Photo-isomerization , Hydrolytic Cleavage , and Physical Crystallization .

Troubleshooting Guides & FAQs

Module A: Photostability & Isomerization

The primary stressor for benzylidene malonates is UV irradiation, which drives excited-state dynamics.

Q: I observe a shift in the

(absorbance maximum) after irradiation, but HPLC shows no new peaks. Is the molecule degrading? A: Likely not degradation, but Photo-isomerization .

• Mechanism: Upon UV excitation, the molecule undergoes reversible isomerization around the exocyclic double bond from the thermodynamically stable E-isomer to the Z-isomer. This shifts the absorption spectrum but preserves the molecular weight.

• Impact: This is often acceptable, but excessive isomerization can alter the extinction coefficient (

  ).

• Solution:

  • Solvent Polarity: Formulate in polar oils (e.g., C12-15 Alkyl Benzoate) which can stabilize the excited state and favor the E-isomer recovery.

  • Triplet Quenchers: Co-formulate with triplet state quenchers (e.g., Octocrylene or Bametrizole) if irreversible photodegradation is suspected.

Q: My formulation turns yellow upon UV exposure. A: This indicates Oxidative Degradation of the methoxy group or the alkene bridge.

• Mechanism: Radical species (ROS) attack the electron-rich methoxybenzylidene core, leading to quinoid-like degradation products which are highly colored.

• Troubleshooting:

  • Add antioxidants: BHT (0.05%) or Tocopherol to scavenge free radicals.

  • Check for trace metal contaminants (Fe, Cu) which catalyze oxidation; add a chelator like Disodium EDTA .

Module B: Hydrolytic Stability (Chemical)

Ester bonds are susceptible to cleavage in aqueous environments.

Q: We are seeing "drift" in pH and the appearance of a new peak at a lower retention time. A: This confirms Hydrolysis .

• Mechanism: Water attacks the ester carbonyls, cleaving the isobutyl groups. This releases Isobutanol and 4-methoxybenzylidene malonic acid (which is acidic, lowering pH).

• Critical Control Point:

  • pH Window: Maintain formulation pH between 5.5 and 7.5 .

  • Avoid Strong Bases: Never use strong bases (NaOH) for pH adjustment during processing; use weak bases (Triethanolamine/Arginine).

  • Buffer Systems: Use Citrate or Phosphate buffers to lock pH.

Module C: Physical Stability (Crystallization)

The most common failure mode for benzylidene malonates is physical precipitation.

Q: Needle-like crystals appear in the oil phase after 2 weeks at 4°C. A: The concentration exceeds the saturation limit of the solvent system.

• Mechanism: While isobutyl groups aid solubility, the planar benzylidene core has high lattice energy, driving crystallization in low-polarity oils or silicones.

• Corrective Action:

  • Solubility Enhancers: Add Isopropyl Myristate or Caprylic/Capric Triglyceride .

  • Nucleation Inhibition: Add 1-2% of a structural disrupter like Polysilicone-15 or asymmetric esters.

Visualizing Degradation Pathways

The following diagram maps the kinetic relationship between the stable state, the photo-isomer, and the irreversible degradation products.

Caption: Figure 1. Mechanistic pathways of degradation. Green indicates the active state; Red indicates loss of efficacy or stability failure.

Experimental Protocols

Protocol A: Accelerated Hydrolysis Stress Test

Purpose: To determine the half-life of the molecule in aqueous emulsion.

Step	Action	Technical Rationale
1	Prepare a 5% w/w emulsion of the analyte in a standard O/W base.	Mimics real-world formulation context.
2	Split sample into three aliquots buffered at pH 4.0, 7.0, and 9.0 .	Establishes the pH-rate profile (Acid/Neutral/Base).
3	Incubate at 50°C for 14 days.	Arrhenius acceleration (approx. 10x rate of RT).
4	Extract oil phase with Methanol/THF (50:50) .	Ensures complete recovery of the lipophilic ester.
5	Analyze via HPLC (See Protocol B).	Quantify loss of parent peak vs. internal standard.

Protocol B: HPLC Quantification Method

Standardized method for separating the parent ester from hydrolysis products.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150mm, 5µm).

• Mobile Phase A: 0.1% Formic Acid in Water (Acid prevents peak tailing of degradation acids).

• Mobile Phase B: Acetonitrile (ACN).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 310 nm (near

  ).

• Gradient:

Time (min)	% Phase B	State
0.0	50%	Equilibration
10.0	95%	Elution of Diisobutyl Ester
12.0	95%	Wash
12.1	50%	Reset

Troubleshooting Decision Tree

Use this logic flow to diagnose stability failures in your formulation.

Caption: Figure 2. Diagnostic workflow for identifying the root cause of instability.

References

• PubChem. (n.d.).[2][3] Dimethyl (4-methoxybenzylidene)malonate (CAS 7443-25-6) Compound Summary. National Library of Medicine. Retrieved February 18, 2026, from [Link]

• European Patent Office. (2009). Dimeric benzylidene malonates (WO2009112403A2). Google Patents.

• Royal Society of Chemistry. (1986). Mechanism of photoreduction of diethyl benzylidene malonates. Journal of the Chemical Society, Perkin Transactions 2. Retrieved February 18, 2026, from [Link]

Sources

• 1. WO2010136360A2 - Benzylidene malonates - Google Patents [patents.google.com]
• 2. m.chem960.com [m.chem960.com]
• 3. Diethyl 2-(4-methoxyphenyl)malonate | C14H18O5 | CID 2785178 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Peak Splitting in NMR of Diisobutyl (4-methoxybenzylidene)malonate

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals. This resource addresses common issues encountered during the Nuclear Magnetic Resonance (NMR) analysis of Diisobutyl (4-methoxybenzylidene)malonate. Our goal is to move beyond simple procedural lists and provide in-depth, causality-driven explanations to empower you to diagnose and resolve spectral complexities effectively.

Frequently Asked Questions (FAQs)

Q1: My ¹H NMR spectrum for the isobutyl groups shows a highly complex multiplet, not the simple doublet and septet I predicted. Why is this happening?

A1: The complexity you're observing is a classic manifestation of diastereotopicity, an intrinsic stereochemical property of your molecule.

In Diisobutyl (4-methoxybenzylidene)malonate, the two methylene protons (-O-CH₂-) of each isobutyl group are diastereotopic. This means they are chemically non-equivalent due to the molecule's overall asymmetry, even though the molecule itself is achiral.

The Causality: The source of this asymmetry is the rigid plane of the C=C double bond. Replacing either of the methylene protons (let's call them Hₐ and Hₑ) with a different group (like deuterium) would create a pair of diastereomers.[1][2][3] Because diastereomers have different physical properties, the diastereotopic protons Hₐ and Hₑ exist in distinct chemical environments.

Consequently:

• Different Chemical Shifts: Hₐ and Hₑ will have different resonance frequencies (δ).

• Complex Splitting: They will split each other via a two-bond geminal coupling (²J). Furthermore, each will be split by the adjacent methine proton (-CH) via a three-bond vicinal coupling (³J).

Instead of a simple doublet, the methylene signal becomes a more complex pattern, often an "AB quartet" further split by the methine proton, which can appear as a doublet of doublets for each proton if the chemical shift difference is large enough.[4]

Q2: I am seeing more signals than expected throughout the spectrum, almost as if I have a mixture of two distinct compounds. What is the likely cause?

A2: This phenomenon strongly suggests the presence of multiple conformers (or rotamers) that are stable and in slow exchange on the NMR timescale.

Restricted bond rotation is common in sterically hindered molecules.[5][6][7] In your compound, rotation around the single bond connecting the aromatic ring to the vinyl group (Ar-CH=) can be slow. This creates different stable spatial arrangements (conformers), each with a unique set of proton chemical shifts. If the energy barrier to rotation is high enough, the NMR spectrometer will detect each conformer as a separate species.[8]

Troubleshooting Protocol: Variable-Temperature (VT) NMR

VT-NMR is the definitive experiment to diagnose and analyze dynamic processes like restricted rotation.[9][10][11] By increasing the temperature, you provide the molecule with enough thermal energy to overcome the rotational barrier, causing the conformers to interconvert rapidly.

Step-by-Step VT-NMR Protocol:

• Baseline Spectrum: Acquire a standard ¹H NMR spectrum at ambient temperature (e.g., 25 °C / 298 K).

• Select a Diagnostic Solvent: Choose a solvent with a high boiling point to accommodate heating, such as DMSO-d₆ or toluene-d₈.

• Incremental Heating: Increase the sample temperature in controlled steps (e.g., 10-15 °C increments). Allow the temperature to fully stabilize for 10-15 minutes before each acquisition.[9]

• Observe Spectral Changes: Monitor the duplicated peaks. As the rate of rotation increases with temperature, the separate signals will broaden, move closer together, and eventually merge into a single, time-averaged signal. This merging point is known as the coalescence temperature .

• Confirm Reversibility: After reaching a high temperature where signals have coalesced, cool the sample back down to confirm the original complex spectrum reappears. This ensures the changes were due to a dynamic process, not sample degradation.

Data Presentation: Expected Spectral Changes in VT-NMR

Temperature	Rate of Interconversion	Expected Spectral Observation
Low	Slow on NMR timescale	Sharp, distinct signals for each conformer.
Intermediate	Approaching NMR timescale	Significant peak broadening.
Coalescence	Equal to NMR timescale	Very broad, merged signal.
High	Fast on NMR timescale	Sharp, single averaged signal for the interconverting protons.

Q3: The peaks in my spectrum are broad and poorly resolved, which obscures the splitting patterns. What are the common causes and solutions?

A3: Peak broadening can stem from several sources, ranging from sample preparation to the inherent dynamic properties of the molecule. A systematic check is the most efficient way to resolve the issue.

Troubleshooting Guide for Peak Broadening

Potential Cause	Scientific Rationale	Recommended Solution
High Sample Concentration	Intermolecular interactions and aggregation can lead to faster relaxation times and increased viscosity, both of which cause line broadening.	Dilute the sample. An optimal concentration for high-resolution spectra is typically 5-15 mg in 0.6-0.7 mL of solvent.
Poor Magnetic Field Homogeneity (Shimming)	An inhomogeneous magnetic field across the sample volume means that chemically identical nuclei experience slightly different fields, causing their signals to spread out and broaden.	Re-shim the spectrometer. Modern instruments often have automated shimming routines that are highly effective.
Presence of Paramagnetic Impurities	Paramagnetic species (e.g., dissolved O₂, metal ions) contain unpaired electrons that create strong local magnetic fields, dramatically accelerating nuclear relaxation and causing severe peak broadening.	Degas the sample by bubbling an inert gas (N₂ or Ar) through it, or use a freeze-pump-thaw cycle. If metal contamination is suspected, filter the sample through a small plug of Celite or silica.
Intermediate Chemical Exchange	As discussed in Q2, if the sample temperature is near the coalescence point for a dynamic process (like rotamer interconversion), the resulting peaks will be maximally broadened.[12]	Perform a VT-NMR experiment. Adjusting the temperature away from the coalescence point (either higher or lower) will result in sharper signals.

Q4: How can I definitively confirm the proton-proton coupling network and resolve overlapping signals?

A4: To unambiguously map connectivity and resolve signal overlap, you should employ two-dimensional (2D) NMR experiments, specifically COSY and HSQC.

These experiments add a second frequency dimension, which disperses the signals and reveals correlations between nuclei, providing powerful constraints for structure elucidation.

• ¹H-¹H COSY (Correlation Spectroscopy):

  • Purpose: Identifies protons that are spin-spin coupled to each other.

  • How it Works: A COSY spectrum displays the normal 1D ¹H spectrum on both axes. The diagonal contains the standard peaks. Cross-peaks , located off the diagonal, connect signals from protons that are mutually coupled.

  • Application: For your molecule, COSY is invaluable for tracing the connectivity within the isobutyl groups. You would expect to see a cross-peak connecting the complex methylene (-OCH₂-) signal to the methine (-CH) signal, and another connecting the methine signal to the two methyl (-CH₃) signals. This provides definitive proof of the entire spin system.[13]

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence):

  • Purpose: Correlates protons directly to the carbons to which they are attached (one-bond ¹JCH coupling).

  • How it Works: The HSQC spectrum has the ¹H spectrum on one axis and the ¹³C spectrum on the other. Each peak in the 2D plot indicates a direct C-H bond.

  • Application: This is an excellent tool for resolving overlapping ¹H signals. If two proton multiplets overlap in the 1D spectrum, they can often be resolved in the HSQC spectrum if their attached carbons have different chemical shifts.[13] It also provides an unambiguous assignment of the protonated carbons in your molecule.

References

• eGPAT. (2017). What is chemical equivalence and magnetical equivalence in NMR? Available at: [Link]

• Fiveable. (2025). Magnetic Equivalence Definition. Available at: [Link]

• Grokipedia. Karplus equation. Available at: [Link]

• University of Wisconsin-Madison. A Brief Overview of Chemical Shift Equivalence & Magnetic Equivalence. Available at: [Link]

• University of Ottawa NMR Facility Blog. (2008). Chemical and Magnetic Equivalence. Available at: [Link]

• Wikipedia. Karplus equation. Available at: [Link]

• IUPAC. Compendium of Chemical Terminology: magnetic equivalence (M03681). Available at: [Link]

• Chem Help ASAP. (2022). dihedral angles, J-values, & the Karplus equation. YouTube. Available at: [Link]

• University of Wisconsin-Madison Chemistry. COUPLING CONSTANTS AND STRUCTURE: VICINAL COUPLINGS. Available at: [Link]

• Serianni, A. S. (2009). Developments in the Karplus equation as they relate to the NMR coupling constants of carbohydrates. SciSpace. Available at: [Link]

• University of Rochester. Troubleshooting: ¹H NMR Spectroscopy. Available at: [Link]

• OpenOChem Learn. Identifying Homotopic, Enantiotopic and Diastereotopic Protons. Available at: [Link]

• The OChem Whisperer. (2012). Guide to Solving NMR Questions. Available at: [Link]

• Chemistry Steps. (2022). Homotopic Enantiotopic Diastereotopic and Heterotopic. Available at: [Link]

• Master Organic Chemistry. (2022). Diastereotopic Protons in ¹H NMR Spectroscopy: Examples. Available at: [Link]

• Journal of Chemical Education. (2018). Splitting Patterns in ¹H NMR to Demonstrate a Reaction Mechanism. Available at: [Link]

• Master Organic Chemistry. (2012). Homotopic, Enantiotopic, Diastereotopic. Available at: [Link]

• University of Oxford. Variable Temperature NMR Experiments. Available at: [Link]

• Michigan State University. NMR Spectra and Molecular Structure. Available at: [Link]

• Chemguide. (2016). high resolution nuclear magnetic resonance (nmr) spectra. Available at: [Link]

• Save My Exams. (2025). Peak Splitting in Proton NMR (HL). Available at: [Link]

• Chemistry LibreTexts. (2022). NMR Spectroscopy. Available at: [Link]

• University of Cambridge. NMR Techniques in Organic Chemistry: a quick guide. Available at: [Link]

• The Journal of Organic Chemistry. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Available at: [Link]

• Oxford Instruments. Variable Temperature NMR Spectroscopy. Available at: [Link]

• Journal of Physics: Conference Series. (2021). Influence of solvents on the ¹H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3. Available at: [Link]

• Nanalysis. Using NMR to observe the restricted rotation in amide bonds. Available at: [Link]

• Chemistry LibreTexts. (2025). More Complex Spin-Spin Splitting Patterns. Available at: [Link]

• Reddit. (2022). How does solvent choice effect chemical shift in NMR experiments? Available at: [Link]

• Chemistry LibreTexts. (2014). Splitting Diagrams Explain the Multiplicity of a Signal. Available at: [Link]

• Carl ROTH. NMR Chemical Shifts of Common Solvents as Trace Impurities. Available at: [Link]

• RSC Publishing. (2020). Variable-temperature NMR spectroscopy for metabolite identification in biological materials. Available at: [Link]

• Chemistry with Caroline. (2021). How to Interpret Splitting in the ¹H NMR (O Chem). YouTube. Available at: [Link]

• ResearchGate. (2025). Variable-Temperature NMR and Conformational Analysis of Oenothein B. Available at: [Link]

• Molecules. (2005). NMR Detection of Isomers Arising from Restricted Rotation of the C-N Amide Bond of N-Formyl-o-toluidine and N,N. Available at: [Link]

• SciELO. (2013). Variable-temperature NMR and conformational analysis of oenothein B. Available at: [Link]

• International Journal of Molecular Sciences. (2022). How the Metal Ion Affects the ¹H NMR Chemical Shift Values of Schiff Base Metal Complexes: Rationalization by DFT Calculations. Available at: [Link]

• Arkivoc. (2006). Variable temperature ¹H and ¹³C NMR study of restricted rotation in N,N-bis(2-hydroxyethyl)acetamide. Available at: [Link]

• Thieme. (2002). NMR Spectra and Molecular Structure. Available at: [Link]

• Chemistry Steps. (2025). Splitting and Multiplicity (N+1 rule) in NMR Spectroscopy. Available at: [Link]

• Molecules. (2023). Rotational Barriers in N-Benzhydrylformamides: An NMR and DFT Study. Available at: [Link]

• Emery Pharma. (2012). Assignment of Complex NMR Spectra-Chemistry Services. Available at: [Link]

Sources

• 1. Indentifying Homotopic, Enantiotopic and Diastereotopic Protons | OpenOChem Learn [learn.openochem.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Using NMR to observe the restricted rotation in amide bonds — Nanalysis [nanalysis.com]
• 6. research-repository.st-andrews.ac.uk [research-repository.st-andrews.ac.uk]
• 7. mdpi.com [mdpi.com]
• 8. NMR Detection of Isomers Arising from Restricted Rotation of the C-N Amide Bond of N-Formyl-o-toluidine and N,N’-bis-Formyl-o-tolidine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 10. Variable Temperature NMR Spectroscopy | Spectrometer [nmr.oxinst.com]
• 11. researchgate.net [researchgate.net]
• 12. scielo.br [scielo.br]
• 13. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Technical Support Center: Scaling Synthesis of Diisobutyl (4-methoxybenzylidene)malonate

Status: Operational Ticket ID: SC-KNOE-8713 Subject: Process Optimization & Troubleshooting for Knoevenagel Condensation Scale-Up Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are synthesizing Diisobutyl (4-methoxybenzylidene)malonate , a lipophilic UV absorber and intermediate. This transformation utilizes the Knoevenagel Condensation between 4-methoxybenzaldehyde (p-anisaldehyde) and diisobutyl malonate.

While the chemistry is classical, scaling this reaction introduces thermodynamic and kinetic challenges often invisible on the milligram scale. This guide addresses the three critical failure points in scale-up: Azeotropic Water Removal Efficiency , Catalyst-Derived Impurities , and Transesterification during Purification .

Part 1: The Optimized Protocol (Scale-Up Ready)

Do not use generic Knoevenagel conditions. The steric bulk of the isobutyl group and the electron-donating nature of the methoxy group require specific forcing conditions.

The Reaction System

Parameter	Specification	Technical Rationale
Stoichiometry	Aldehyde (1.0 eq) : Malonate (1.05–1.1 eq)	Slight excess of malonate drives the aldehyde (the harder component to remove) to full conversion.
Catalyst System	Piperidine (0.05 eq) + Glacial Acetic Acid (0.05 eq)	Forms piperidinium acetate in situ. The acid prevents base-catalyzed side reactions (aldol) while the amine activates the methylene.
Solvent	Toluene (High Boiling)	Benzene is too toxic and boils too low ( ) to effectively drive water removal for this sterically hindered system. Toluene ( ) ensures rapid kinetics.
Concentration	0.5 M to 1.0 M	High concentration favors the bimolecular reaction rate ( ).

The Process Workflow (Visualization)

Figure 1: Critical Process Flow for Knoevenagel Condensation Scale-Up.

Part 2: Troubleshooting Guide (Symptom-Based)

Issue 1: Reaction Stalls at 80-90% Conversion

Diagnosis: The reaction is equilibrium-limited. Water is not being removed fast enough, or the catalyst has deactivated.

• Root Cause A (Thermodynamics): The water concentration in the returning solvent from the Dean-Stark trap is too high.

  • Fix: Ensure the Dean-Stark trap is insulated. If the arm is cold, water condenses and falls back into the reactor before reaching the trap. Wrap the riser in foil or glass wool.

• Root Cause B (Kinetics): "Stalling" is often catalyst death. Piperidine can oxidize or evaporate if the reflux is too vigorous without a proper condenser.

  • Fix: Add a "spike" of fresh catalyst (0.01 eq) after 12 hours if conversion plateaus.

Issue 2: Product is Deep Yellow/Orange (Target is Colorless/Pale Yellow)

Diagnosis: Formation of conjugated impurities or oxidation of the amine catalyst.

• Mechanism: p-Anisaldehyde is sensitive to air oxidation (forming anisic acid). Piperidine oxidation products are highly colored (N-oxides).

• Corrective Action:

  • Nitrogen Blanket: Strictly exclude oxygen during reflux.

  • Acid Wash: The color is often trapped in the amine catalyst. A thorough wash with 1N HCl (pH < 2) during workup is mandatory to protonate and remove piperidine residues into the aqueous phase.

  • Bisulfite Wash: If the color persists, wash with 10% Sodium Bisulfite (

    ) to remove unreacted aldehyde and reduce colored quinoid impurities.

Issue 3: Transesterification (The "Hidden" Yield Killer)

Diagnosis: NMR shows ethyl or methyl ester peaks instead of isobutyl signals.

• Scenario: You attempted to recrystallize the crude solid using Ethanol or Methanol.

• The Science: In the presence of trace acid/base (residual catalyst) and heat, alcohols exchange with the ester groups.

• Protocol: NEVER use short-chain alcohols (MeOH, EtOH) for recrystallization of isobutyl esters.

  • Safe Solvents: Heptane, Hexane, Isobutanol (the parent alcohol), or Isopropanol (sterically hindered enough to minimize exchange, though risk remains).

Part 3: Frequently Asked Questions (FAQ)

Q: Can I use a heterogeneous catalyst (e.g., Ammonium Acetate or ZnO) to simplify workup? A: Yes, but with caveats.

• Ammonium Acetate: Often requires acetic acid as solvent or co-solvent. This complicates the workup (large volume neutralization) and can lead to lower reaction temperatures if not using azeotropic removal.

• Solid Bases (ZnO/MgO): Excellent for Green Chemistry but often suffer from slower kinetics with sterically hindered malonates (like diisobutyl). For reliable scale-up, the homogeneous Piperidine/AcOH system is more robust because it ensures catalyst availability in the solution phase.

Q: My product is an oil that won't crystallize. How do I induce solidification? A: Diisobutyl esters are notoriously lipophilic and have lower melting points than their methyl/ethyl counterparts.

• High Vacuum: Ensure all toluene is removed. Even 1% residual solvent depresses the melting point significantly.

• Seed Crystal: If you have a pure batch, add a seed at

  .

• Trituration: Dissolve the oil in a minimum amount of pentane or cold heptane and scratch the flask walls while cooling to

  .

Q: What is the safety profile of the reagents? A:

• Piperidine: Highly toxic and flammable. Handle in a fume hood.

• p-Anisaldehyde: Generally low toxicity but oxidizes to anisic acid; store under inert gas.

• Diisobutyl Malonate: Low toxicity, but avoid hydrolysis (generates malonic acid and isobutanol).

Part 4: Troubleshooting Logic Tree

Use this decision matrix when the reaction deviates from the standard IPC (In-Process Control).

Figure 2: Rapid Response Decision Matrix for Production Deviations.

References

• Knoevenagel Condensation Mechanism & Catalysis

  • Liston, E., & MacMillan, D. W. C. (2024). Strategies in Organocatalysis. Nature Reviews Chemistry. (General Reference for Amine Catalysis).

  • Organic Reactions, Vol.

• Scale-Up of Benzylidene Malonates

  • BenchChem. (2025).[1][2] Protocol 1: Homogeneous Catalysis using Piperidine for Knoevenagel Condensation.

• Purification & Transesterification Risks

  • Phelps, I. K., & Eddy, E. A. (1907). Concerning the Purification of Esters. American Journal of Science. (Foundational text on ester stability during workup).

• Specific Synthesis Context (Analogous)

  • Organic Syntheses, Coll.[3] Vol. 3, p. 377 (1955). "Ethyl Benzalmalonate."[3] (Standard procedure adapted for isobutyl variant).

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Knoevenagel Condensation Efficiency: A Technical Support Guide to Solvent Selection

Welcome to the technical support center for optimizing Knoevenagel condensation reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical role of solvent choice in achieving high reaction efficiency. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot common issues and make informed decisions in your experimental design.

Troubleshooting Guide: Common Issues & Solvent-Based Solutions

Issue 1: Low or No Product Yield

Question: My Knoevenagel condensation is giving me a very low yield, or in some cases, no product at all. I've confirmed my reactants and catalyst are pure. What role could the solvent be playing?

Answer: A low or non-existent yield is a frequent challenge, and the solvent is a primary factor to investigate. The solvent's role extends beyond simply dissolving reactants; it actively participates in the reaction mechanism by influencing solubility, stabilizing intermediates, and modulating catalyst activity.[1]

Causality and Troubleshooting Steps:

• Inadequate Solubility: For a reaction to proceed efficiently in a homogeneous system, the aldehyde, active methylene compound, and catalyst must be well-dissolved.

  • Insight: If you observe solid material that does not dissolve, the reaction is likely limited by mass transfer.

  • Solution: Switch to a solvent with better solubilizing power for your specific reactants. For instance, if you are using a nonpolar solvent like toluene with polar reactants, consider moving to a polar aprotic solvent like Dimethylformamide (DMF) or acetonitrile, which are often superior choices.[2]

• Poor Stabilization of Intermediates: The Knoevenagel condensation proceeds through charged intermediates, such as enolates.[1] Polar solvents are crucial for stabilizing these species and the transition states leading to their formation, which can accelerate the reaction.[1]

  • Insight: Nonpolar solvents generally result in slower reaction times compared to polar solvents.[2]

  • Solution: Employ a polar solvent. Polar aprotic solvents like DMF often lead to high conversion rates and selectivity in short reaction times.[2] Polar protic solvents, such as ethanol and water, are also effective and offer a "greener" alternative.[1][3]

• Suboptimal Catalyst Activity: The solvent can affect the basicity and therefore the activity of the catalyst.

  • Insight: In some cases, the solvent can enhance the electron density of the catalyst. For example, water can enhance the basicity of amine catalysts through solvation effects.[1]

  • Solution: If using a base catalyst, ensure the solvent is compatible. For some systems, water has been shown to be an excellent solvent, leading to high yields in short reaction times, even at room temperature.[4][5]

• Reaction Equilibrium Issues: The Knoevenagel condensation produces water as a byproduct, which can inhibit the reaction by shifting the equilibrium back towards the reactants.[6]

  • Insight: This is particularly problematic in non-polar, aprotic solvents where the water produced is not effectively solvated.

  • Solution: If working in a non-polar solvent like toluene, consider using a Dean-Stark apparatus to remove water as it is formed. Alternatively, switching to a solvent that can accommodate water or even using water as the solvent can be effective.[7]

Issue 2: Slow Reaction Rate

Question: My reaction is proceeding, but it's incredibly slow, requiring long reaction times to achieve a reasonable conversion. How can I speed it up by changing the solvent?

Answer: A slow reaction rate is often a direct consequence of the solvent's inability to effectively facilitate the key steps of the reaction mechanism.

Causality and Troubleshooting Steps:

• Protic vs. Aprotic Solvent Choice: The nature of the solvent (protic or aprotic) can significantly impact the reaction kinetics.

  • Insight: Protic solvents (e.g., ethanol, methanol, water) can form hydrogen bonds with the nucleophile (the deprotonated active methylene compound), creating a "solvent cage" that can reduce its reactivity.[8] Aprotic polar solvents (e.g., DMF, DMSO, acetonitrile) do not have this hydrogen-bonding capability and can lead to a more "naked" and reactive nucleophile.[8]

  • Solution: For many Knoevenagel condensations, switching from a polar protic to a polar aprotic solvent can lead to a significant rate enhancement.[2] Studies have shown that aprotic polar solvents can accelerate both the initial aldol addition and the subsequent dehydration step.[9][10]

• Solvent Polarity: There is a direct relationship between solvent polarity and reaction kinetics, with higher polarity often leading to faster product formation.[9]

  • Insight: Polar solvents are better at stabilizing the charged intermediates and transition states involved in the reaction.[1]

  • Solution: If you are using a non-polar or weakly polar solvent, consider switching to a more polar option. As seen in the table below, solvents like water and DMF often result in significantly faster reactions.

Issue 3: Formation of Side Products and Low Selectivity

Question: I am observing the formation of multiple products, leading to low selectivity for my desired α,β-unsaturated compound. Can the solvent influence this?

Answer: Yes, the solvent can play a role in directing the reaction pathway and minimizing side reactions.

Causality and Troubleshooting Steps:

• Michael Addition: The desired product of the Knoevenagel condensation is an α,β-unsaturated compound, which can itself act as a Michael acceptor. This can lead to a subsequent Michael addition reaction with another molecule of the active methylene compound, forming an undesired byproduct.[6]

  • Insight: This side reaction is often favored by prolonged reaction times and higher temperatures.[6]

  • Solution: By choosing a solvent that promotes a faster reaction rate, you can often minimize the time the product is exposed to the reaction conditions, thereby reducing the likelihood of Michael addition. As previously mentioned, polar aprotic solvents often provide the fastest reaction rates.[1][2]

• Aldehyde Self-Condensation: Under certain conditions, particularly with stronger bases, the aldehyde can undergo self-condensation.[6]

  • Insight: The choice of solvent can influence the effective basicity of the catalyst.

  • Solution: While primarily controlled by the choice of catalyst (weak bases like piperidine or ammonium acetate are preferred), the solvent can play a secondary role.[6] Ensure your solvent and catalyst system is optimized to favor the Knoevenagel pathway.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism of the Knoevenagel condensation and how does the solvent intervene?

A1: The Knoevenagel condensation is a two-step process:

• Nucleophilic Addition: A base deprotonates the active methylene compound to form a carbanion (or enolate). This nucleophile then attacks the carbonyl carbon of the aldehyde or ketone to form a β-hydroxy intermediate (an aldol-type adduct).[1]

• Dehydration: The β-hydroxy intermediate then undergoes dehydration (elimination of a water molecule) to yield the final α,β-unsaturated product.[1][9]

The solvent influences this mechanism in several key ways:

• Solubility: It must dissolve the reactants and catalyst for the reaction to occur in a homogeneous phase.[1]

• Stabilization: Polar solvents stabilize the charged carbanion and the transition states, often accelerating the reaction.[1]

• Catalyst Activity: The solvent can modulate the basicity of the catalyst.[1]

• Proton Transfer: Protic solvents can participate in proton transfer steps, which can influence the reaction pathway.[1]

Q2: Are "green" solvents like water and ethanol effective for Knoevenagel condensations?

A2: Absolutely. There is a strong push in modern organic synthesis towards more environmentally benign procedures, and the Knoevenagel condensation is well-suited for this.[11][12]

• Water: Water is an excellent "green" solvent for this reaction. It is inexpensive, non-toxic, and non-flammable. In many cases, reactions in water are fast and high-yielding, sometimes even proceeding without a catalyst.[4][7] The hydrophobic effect can also play a role in bringing the reactants together.

• Ethanol: Ethanol is another widely used protic solvent that has shown excellent results, often providing high yields.[5]

• Ethanol/Water Mixtures: Binary mixtures of ethanol and water have also been shown to be highly effective, sometimes providing even better results than either solvent alone.[3]

Q3: When should I consider solvent-free conditions?

A3: Solvent-free, or neat, conditions are an increasingly popular and environmentally friendly approach.[13][14] You should consider this option when:

• You are looking to minimize waste and the use of volatile organic compounds.[14]

• Your reactants are liquids at the reaction temperature or can be melted together.

• You are using techniques like grinding (mechanochemistry) or microwave irradiation, which are often well-suited for solvent-free reactions.[12][15]

Solvent-free conditions can sometimes lead to increased reaction rates and higher yields.[13]

Q4: How do I choose the best starting solvent for a new Knoevenagel condensation?

A4: A good starting point is to consider the polarity of your reactants.

• For polar reactants: A polar solvent is generally a good choice. You could start with a "green" option like ethanol or water. If the reaction is slow, a polar aprotic solvent like DMF or acetonitrile would be the next logical step to try.

• For non-polar reactants: A less polar solvent like toluene might be necessary for solubility, but be prepared to manage water removal (e.g., with a Dean-Stark trap) to drive the reaction to completion.

It is always advisable to perform small-scale screening of a few different solvent types (e.g., a polar protic, a polar aprotic, and a non-polar solvent) to quickly identify the optimal conditions for your specific substrate combination.

Data Summary: Comparative Performance of Solvents

The following table summarizes experimental data from various studies, highlighting the impact of solvent choice on reaction time and yield for the Knoevenagel condensation.

Solvent	Solvent Type	Polarity	Catalyst	Reactants	Time	Yield (%)	Reference
Water	Protic	Polar	Ni(NO₃)₂·6H₂O	Substituted Benzaldehydes + Malononitrile	10 min	>95 (Excellent)	[1]
Water	Protic	Polar	Catalyst-free	Aldehydes + Active Methylene Compounds	20 min - 18 h	High Yields	[1]
Ethanol	Protic	Polar	Cu─Mg─Al LDH	Aromatic Aldehydes + Active Methylene Compounds	Not specified	95	[5]
Ethanol/Water (3:7)	Protic	Polar	Uncatalyzed	Aldehydes + Active Methylene Compounds	1-60 min	55-100	[3]
DMF	Aprotic	Polar	Hydrotalcite	Not specified	15 min	81-99	[1]
DMSO	Aprotic	Polar	ZnO	4-Nitrobenzaldehyde + Malononitrile	22 min	92	[4]
Acetonitrile	Aprotic	Polar	Hydrotalcite	Not specified	15 min	81-99	[2]
Methanol	Protic	Polar	Hydrotalcite	Not specified	Slow	Poor Conversion	[1][2]
Toluene	Nonpolar	Nonpolar	Hydrotalcite	Not specified	Hours	61-99	[2]
Solvent-free	-	-	TEBA	Aromatic Aldehydes + Active Methylene Compounds	Not specified	High Yields	[15]

Visualizing the Process

Knoevenagel Condensation: Core Mechanism

The following diagram illustrates the fundamental steps of the Knoevenagel condensation, highlighting the formation of the key intermediates.

Caption: The two-stage mechanism of the Knoevenagel condensation.

Troubleshooting Workflow for Solvent Selection

This flowchart provides a logical sequence for troubleshooting and optimizing solvent choice in your Knoevenagel condensation experiments.

Caption: A decision-making flowchart for solvent optimization.

Experimental Protocols

Example Protocol: Water-Mediated Condensation

This protocol is adapted for the synthesis of 2-benzylidenemalononitrile derivatives in an aqueous medium.[1]

• Materials:

  • Substituted aromatic aldehyde (1 mmol)

  • Malononitrile (1 mmol)

  • Ni(NO₃)₂·6H₂O (5 mol%)

  • Water

  • Round-bottom flask, magnetic stirrer

• Procedure:

  • To a round-bottom flask, add the aromatic aldehyde (1 mmol) and malononitrile (1 mmol) to water.

  • Add Ni(NO₃)₂·6H₂O (5 mol%) to the solution.

  • Stir the reaction mixture vigorously at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC). Typical reaction times are 10-30 minutes.

  • Upon completion, add cold water (15-25 mL) to precipitate the product.

  • Filter the solid product, wash with cold water, and air dry.

Example Protocol: Solvent-Free Condensation

This protocol is a general guideline for performing a Knoevenagel condensation without a bulk solvent, often involving grinding or heating.[11][13]

• Materials:

  • Benzaldehyde derivative (5 mmol)

  • Malonic acid (10 mmol)

  • Ammonium bicarbonate (as catalyst)

  • Mortar and pestle or a round-bottom flask for heating

• Procedure (Grinding Method):

  • Combine the aldehyde, malonic acid, and a catalytic amount of ammonium bicarbonate in a mortar.

  • Grind the mixture with a pestle at room temperature for the required amount of time (monitor by TLC).

  • Work up the product typically by adding water and filtering the solid, followed by recrystallization if necessary.

References

• A Comparative Guide to Solvent Effects in the Knoevenagel Condens
• Exploring the role of solvent polarity in mechanochemical Knoevenagel condensation: in situ investigation and isolation of reaction intermedi
• ZnO catalyst for Knoevenagel condensation in aqueous medium at ambient temper
• Influence of solvents on Knoevenagel condensation reaction.
• Effect of Various Solvents on the Knoevenagel Condensation Reaction at Room Temperature.
• The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Taylor & Francis Online.
• Rapid and Efficient Uncatalyzed Knoevenagel Condensations from Binary Mixture of Ethanol and W
• Sustainable and green approaches for Knoevenagel condens
• Troubleshooting low yield in Knoevenagel condensation of 2-Chloro-6-fluorobenzaldehyde. Benchchem.
• Efficient Green Procedure for the Knoevenagel Condensation under Solvent‐Free Conditions.
• The green Knoevenagel condensation: solvent-free condens
• Exploring the role of solvent polarity in mechanochemical Knoevenagel condensation: in situ investigation and isol
• Studies on the solvent-free and waste-free Knoevenagel condensation.
• Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. Organic & Biomolecular Chemistry (RSC Publishing).
• Polar Protic and Polar Aprotic Solvents. Chemistry Steps.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. jocpr.com [jocpr.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB01420K [pubs.rsc.org]
• 8. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 9. Exploring the role of solvent polarity in mechanochemical Knoevenagel condensation: in situ investigation and isolation of reaction intermediates - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D3CP02883F [pubs.rsc.org]
• 10. Making sure you're not a bot! [opus4.kobv.de]
• 11. tandfonline.com [tandfonline.com]
• 12. Sustainable and green approaches for Knoevenagel condensation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. pure.tue.nl [pure.tue.nl]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Mitigating Color Formation in Diisobutyl (4-methoxybenzylidene)malonate Formulations

Welcome to the technical support center for Diisobutyl (4-methoxybenzylidene)malonate. This guide is designed for researchers, scientists, and drug development professionals encountering color stability challenges in their formulations. Here, we provide in-depth troubleshooting advice, experimental protocols, and answers to frequently asked questions to help you diagnose and mitigate unwanted color formation, ensuring the stability and aesthetic quality of your final product.

Section 1: Troubleshooting Guide - Root Cause Analysis

This section addresses specific color formation issues in a question-and-answer format, providing detailed explanations of the underlying chemistry and actionable experimental plans.

Q1: My formulation containing Diisobutyl (4-methoxybenzylidene)malonate is developing a yellow or brownish tint over time. What are the primary chemical causes?

A1: The discoloration of formulations containing Diisobutyl (4-methoxybenzylidene)malonate, a cinnamate-type UV absorber, is typically a result of chemical degradation.[1][2][3] The conjugated π-electron system responsible for its UV-absorbing properties is also susceptible to reactions that extend this conjugation into the visible light spectrum, causing a colored appearance. The primary causes are:

• Photodegradation: As a UV absorber, the molecule's function is to absorb high-energy UV photons.[4][5] If the molecule cannot efficiently dissipate this energy, it can lead to chemical breakdown or isomerization of the benzylidene double bond.[4][6] This process can generate chromophoric (color-causing) by-products.[4]

• Oxidation: The electron-rich aromatic ring and the double bond are susceptible to oxidation. This can be initiated by atmospheric oxygen, peroxide impurities in excipients, or exposure to light.[7] Oxidative processes can lead to the formation of highly colored degradation products.

• Interaction with Trace Metal Ions: Trace amounts of metal ions, such as iron (Fe³⁺) or copper (Cu²⁺), can act as catalysts, accelerating oxidative degradation pathways.[7][8][9] These metals can be introduced through raw materials (including water), manufacturing equipment, or container-closure systems.[8]

The diagram below illustrates the main degradation pathways that can lead to color formation.

Caption: Primary degradation pathways leading to color formation.

Q2: How can I experimentally determine if photodegradation is the root cause of the color change?

A2: A controlled photostability study is the most direct method to confirm photodegradation. This involves exposing your formulation to a controlled light source that mimics the UV spectrum of sunlight while keeping a control sample in the dark.

• Sample Preparation: Prepare at least six identical samples of your final formulation in the intended final packaging (or a phototransparent container like quartz glass if investigating the formulation itself).

• Control Group: Wrap three samples completely in aluminum foil to serve as "dark controls."

• Exposure Group: Place the three unwrapped samples and the three dark controls into a photostability chamber. These chambers provide controlled temperature, humidity, and a calibrated light source (e.g., a xenon lamp) that conforms to ICH Q1B guidelines.

• Exposure Conditions: Expose the samples to a total illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours per square meter.

• Analysis: At predetermined time points (e.g., 0, 6, 12, 24 hours), withdraw one sample from the exposure group and one from the dark control group. Analyze them for:

  • Visual Appearance: Note any changes in color, clarity, or precipitation.

  • Colorimetry: Quantify the color using a spectrophotometer to measure CIELAB values (L, a, b). An increase in the b value indicates a shift towards yellow.[10]

  • HPLC Analysis: Use a stability-indicating HPLC method to quantify the concentration of Diisobutyl (4-methoxybenzylidene)malonate and detect the formation of degradation peaks.[11][12]

Time Point (hours)	Sample Condition	Visual Appearance	b* Value (Yellowness)	Active Concentration (%)
0	Initial	Clear, Colorless	0.5	100.0
24	Dark Control	Clear, Colorless	0.6	99.8
24	UV Exposed	Pale Yellow	5.2	92.5

If the UV-exposed samples show significant color change and degradation compared to the dark controls, photodegradation is a primary contributor.

Caption: Workflow for a forced photodegradation study.

Q3: My formulation is turning yellow even when stored in the dark. Could trace metal impurities be the cause, and how do I mitigate this?

A3: Yes, color formation in the absence of light strongly suggests a chemical reaction, such as oxidation catalyzed by trace metal ions.[8][9] Metal ions can be introduced from various sources, including water, raw materials, and processing equipment.[8] They act as catalysts, accelerating the oxidation of the active ingredient, leading to colored by-products.

The most effective mitigation strategy is to incorporate a chelating agent into your formulation.[7][9] Chelating agents, such as Disodium EDTA (Ethylenediaminetetraacetic acid), bind to free metal ions, forming a stable complex that prevents them from participating in degradation reactions.[9][13]

• Formulation: Prepare two batches of your formulation.

  • Control Batch: Your standard formulation.

  • Test Batch: Your standard formulation with the addition of a chelating agent (e.g., 0.05-0.2% w/w Disodium EDTA).

• Spiking (Optional but Recommended): To accelerate the test, you can "spike" a portion of both batches with a known concentration of a metal salt solution (e.g., 5-10 ppm of FeCl₃). This simulates a worst-case scenario of metal contamination.

• Stability Study: Place all samples in an oven for an accelerated stability study (e.g., 40°C / 75% RH) for 4 weeks. Ensure all samples are protected from light.

• Analysis: At weekly intervals, analyze the samples for color change (visual and colorimetry) and degradation (HPLC).

If the formulation containing the chelating agent shows significantly improved color stability compared to the control, metal ion catalysis is a likely cause of the issue. Chelating agents can also improve the effectiveness of preservatives and antioxidants.[7][8]

Q4: What is the role of antioxidants, and how can I select an effective one for my formulation?

A4: Antioxidants are crucial for preventing oxidative degradation.[14][15] They function by neutralizing free radicals or inhibiting the oxidation process, thereby protecting the active ingredient.[16] For a UV absorber like Diisobutyl (4-methoxybenzylidene)malonate, antioxidants provide a "second line of defense" against degradation initiated by both UV energy and chemical oxidants.[16]

Commonly used antioxidants in cosmetic and pharmaceutical formulations include:

• Tocopherol (Vitamin E): A lipid-soluble antioxidant, excellent for oil-based formulations.

• Butylated Hydroxytoluene (BHT): A synthetic, oil-soluble antioxidant.

• Ascorbyl Palmitate: An oil-soluble ester of Vitamin C.

• Rosemary Extract: A natural antioxidant containing carnosic acid and rosmarinic acid.[17]

• Selection: Choose 2-3 antioxidants based on their solubility and compatibility with your formulation base (e.g., Vitamin E or BHT for an oil phase).

• Preparation: Prepare several batches of your formulation:

  • One control batch (no antioxidant).

  • One batch for each selected antioxidant at a typical use level (e.g., 0.1% w/w).

• Stress Conditions: Store the samples under accelerated conditions (40°C, protected from light) and, if relevant, under UV exposure as described in the photostability protocol.

• Evaluation: Monitor the samples over several weeks for color formation and active degradation via HPLC. The most effective antioxidant will be the one that best minimizes both color change and loss of the active ingredient. A synergistic combination of antioxidants and a chelating agent often provides the most robust protection.[15][18]

Section 2: Frequently Asked Questions (FAQs)

• Q: What are the ideal storage conditions for Diisobutyl (4-methoxybenzylidene)malonate raw material?

  • A: The raw material should be stored in a well-sealed container, protected from light and heat, in a cool, dry place. Exposure to air and high temperatures can initiate slow oxidation over time.

• Q: Can the pH of my formulation affect the stability and color of Diisobutyl (4-methoxybenzylidene)malonate?

  • A: While the molecule itself does not have readily ionizable groups, extreme pH values (highly acidic or highly alkaline) can catalyze the hydrolysis of the ester groups over time, leading to degradation. It is best to maintain the formulation pH in a neutral to slightly acidic range (pH 5-7) and conduct stability studies at the target pH.

• Q: What analytical techniques are best for monitoring color and degradation products?

  • A: A combination of techniques is recommended for comprehensive stability testing.[19]

    • UV-Vis Spectroscopy: Useful for quantifying color change and can also monitor the loss of UV absorbance, indicating degradation of the active.[20]

    • HPLC with UV or Diode-Array Detection (DAD): The gold standard for separating and quantifying the active ingredient from its degradation products.[11][12] A DAD can provide spectral information about new peaks, helping to identify chromophores.

    • Liquid Chromatography-Mass Spectrometry (LC-MS): Used to identify the chemical structure of unknown degradation products, which is critical for understanding the degradation pathway.[20]

References

• Vertex AI Search. (2026, January 26). Chelating Agents in Cosmetics: What They Do, When to Use Them, and How to Choose the Right One.
• Vertex AI Search. (2024, November 26).
• Vertex AI Search. Chelating agents (Chelators) used in personal care products | Cosmetic Ingredients Guide.
• Vertex AI Search. (2026, January 9).
• Shandong Yuanlian. (2026, February 9).
• Lorigo, M., & Cairrao, E. (2019). Antioxidants as stabilizers of UV filters: an example for the UV-B filter octylmethoxycinnamate.
• Grand Ingredients. (2026).
• Reviva Labs. (2025, September 5). Antioxidants For Stronger Daily UV Defense.
• ResearchGate. (2026, January 28). Photodegradation of UV absorbers: Kinetics and structural effects.
• Merck. Analytical Testing of Cosmetics.
• Standard Procedure. (2025, August 16). Antioxidants in SPF: Harnessing Vitamins B, C & E.
• Brenntag.
• Grand Ingredients. Natural UV Boosting Extracts and Botanical Photoprotectors.
• Springer Nature Research Communities. (2025, October 29). The role of UV absorbers in preventing photodegradation and increasing lifespan of pesticides.
• Chitec Technology Co., Ltd.
• Linchemical. Antioxidant UV Stabilizers For Polymers.
• Vertex AI Search. (2024, August 22). Colour Cosmetic Products in Cosmetic Science.
• Formula Botanica. (2025, November 20).
• El-Shaheny, R., & El-Enin, A. (2015). Analytical methods for identification and determination of some cosmetics ingredients. Journal of Chemical and Pharmaceutical Research, 7(10), 839-851.
• Vertex AI Search. (2024, August 5).
• Sensient Beauty. (2023, July 21). Dye or Pigment?
• Personal Care Science.
• Separation Science. (2025, March 24). Analytical Techniques In Stability Testing.
• International Journal of Pharmaceutical and Bio-Medical Science. (2021, November 15).
• Research Journal of Pharmacy and Technology. (2021, April 30). Review on Different Analytical Methods to Detect Presence of Heavy Metals in Various Cosmetic Products.
• PubMed. (2019, April 15).
• PubMed. (2024, December 9).
• ResearchGate. (2023, March 22).

Sources

• 1. Encapsulation of geranyl cinnamate in polycaprolactone nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cinnamic Acid Derivatives as Potential Multifunctional Agents in Cosmetic Formulations Used for Supporting the Treatment of Selected Dermatoses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. grandingredients.com [grandingredients.com]
• 5. UV Absorbers for Coatings | Brenntag [brenntag.com]
• 6. researchgate.net [researchgate.net]
• 7. Chelating agents (Chelators) used in personal care products | Cosmetic Ingredients Guide [ci.guide]
• 8. Chelating Agents in Cosmetics: What They Do, When to Use Them, and How to Choose the Right One [mbcosmeticsacademy.com]
• 9. The Role of Chelating Agents in Skincare Product Formulation and Stability [thinkdochemicals.com]
• 10. cosmeticscience.net [cosmeticscience.net]
• 11. sartorius.hr [sartorius.hr]
• 12. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 13. halecosmeceuticals.com [halecosmeceuticals.com]
• 14. researchgate.net [researchgate.net]
• 15. revivalabs.com [revivalabs.com]
• 16. standardprocedure.com [standardprocedure.com]
• 17. grandingredients.com [grandingredients.com]
• 18. The Science of Stability: How UV Absorbers Extend Material Performance ∣ Chitec Technology Co., Ltd. [chitec.com]
• 19. sepscience.com [sepscience.com]
• 20. ijmr.net.in [ijmr.net.in]

Reference Data & Comparative Studies

Comparing UV absorption of Diisobutyl (4-methoxybenzylidene)malonate with octyl methoxycinnamate

This guide provides an in-depth technical comparison between Diisobutyl (4-methoxybenzylidene)malonate (DBMM) and the industry-standard Octyl Methoxycinnamate (OMC) .

This analysis is designed for formulation scientists and researchers, focusing on the physicochemical distinctions that dictate their performance in UV filtration and photostability.

Executive Summary

• Octyl Methoxycinnamate (OMC) is the historical standard for UVB protection. While it possesses a high molar extinction coefficient, it suffers from significant photo-instability (E-Z isomerization) and can destabilize other filters like Avobenzone.

• Diisobutyl (4-methoxybenzylidene)malonate (DBMM) represents the "Next Generation" benzylidene malonate class. It shares the UVB-absorbing chromophore of OMC but utilizes a malonate backbone to enforce photostability. Crucially, it functions as a triplet state quencher , stabilizing itself and other photo-labile active ingredients.

Quick Technical Snapshot

Feature	Octyl Methoxycinnamate (OMC)	Diisobutyl (4-methoxybenzylidene)malonate (DBMM)
CAS Number	5466-77-3	72955-42-1
Chromophore	p-Methoxycinnamate	p-Methoxybenzylidene malonate
	~310 nm (UVB)	~310–315 nm (UVB)
Photostability	Low (Photo-isomerizes to cis-form)	High (Dissipates energy as heat)
Interaction with Avobenzone	Destabilizing (Triplet sensitizer)	Stabilizing (Triplet quencher)
Mechanism	E/Z Isomerization	Internal Conversion (Non-radiative decay)

Chemical Architecture & Mechanism

To understand the performance gap, we must look at the molecular orbital dynamics. Both molecules rely on a donor-acceptor system: a methoxy group (donor) conjugated to an electron-withdrawing ester group (acceptor) across a double bond.

• OMC (Cinnamate): The double bond is part of an acrylate system.[1] Upon UV excitation, the bond order decreases, allowing rotation. The molecule relaxes by flipping from the high-absorbance trans isomer to the lower-absorbance cis isomer.

• DBMM (Malonate): The double bond is hindered by two bulky ester groups (the malonate moiety). This steric bulk creates a "stiff" chromophore. Upon excitation, steric hindrance prevents isomerization. The molecule relaxes via internal conversion , releasing the energy harmlessly as heat rather than breaking down or changing shape.

Visualization: Photostability Pathways

The following diagram illustrates the divergent fates of these molecules under UV irradiation.

Figure 1: Mechanistic pathway comparison. OMC undergoes structural change (isomerization) leading to absorbance loss, while DBMM utilizes a regenerative internal conversion cycle.

Experimental Validation Protocols

As a researcher, you should not rely on vendor claims. The following protocols are designed to empirically validate the superiority of DBMM in your specific formulation context.

Experiment A: Comparative UV-Vis Spectral Analysis

Objective: Determine the molar extinction coefficient (

) and spectral shift in polar vs. non-polar solvents.

Protocol:

• Preparation: Prepare 10 µM solutions of OMC and DBMM in Ethanol (polar) and Cyclohexane (non-polar).

• Blanking: Use pure solvent as the baseline in a double-beam UV-Vis spectrophotometer (e.g., Shimadzu UV-2600).

• Scan: Record spectra from 250 nm to 400 nm.

• Calculation: Calculate

  using Beer-Lambert Law: .

Expected Data:

Parameter	OMC (Ethanol)	DBMM (Ethanol)	Interpretation

|

| 310 nm | 312 nm | Both target the UVB peak effectively. | | Absorbance Profile | Sharp Peak | Broader Shoulder | DBMM often shows a broader shoulder extending into UVA-II (320-340nm) due to the malonate conjugation. |

Experiment B: Photostability Stress Test (The "Gold Standard")

Objective: Quantify the degradation rate under simulated solar irradiation.

Protocol:

• Substrate: PMMA plates (roughness 2 µm) are preferred over quartz to simulate skin topography.

• Application: Apply 1.3 mg/cm² of formulation (or pure oil phase) containing 5% active.

• Irradiation: Expose samples to a Solar Simulator (e.g., Atlas Suntest) at 500 W/m² (approx. 10 MED/h).

• Sampling: Measure absorbance at t=0, t=2h, and t=4h.

• Quantification: Extract the filter from the plate using methanol and analyze via HPLC (C18 column, Methanol/Water mobile phase).

Critical Analysis:

• OMC Result: You will observe the emergence of a secondary peak on the HPLC chromatogram (the cis-isomer) and a drop in the primary peak area by 30-50% after 10 MEDs.

• DBMM Result: The peak area will remain >95% of the initial value. No new isomer peaks will appear.

Advanced Application: Stabilization of Avobenzone

The most potent application of DBMM is not just as a filter, but as a stabilizer . Avobenzone (Butyl Methoxydibenzoylmethane) is notorious for crystallizing and degrading under UV.

The Interaction Logic:

• Avobenzone absorbs UVA and enters a high-energy Triplet State.

• If not quenched, this energy breaks the Avobenzone molecule.

• OMC Failure: OMC acts as a triplet sensitizer or fails to accept the energy efficiently, accelerating Avobenzone loss.

• DBMM Success: Benzylidene malonates possess a triplet energy level (

  ) that is lower than Avobenzone's excited state but higher than the ground state. This allows DBMM to "catch" the excess energy from Avobenzone and dissipate it as heat.

Visualization: Triplet Energy Transfer (Stabilization)

Figure 2: Stabilization mechanism. DBMM accepts destructive energy from Avobenzone, resetting the Avobenzone molecule for further protection.

References

• Photophysical properties of benzylidene malonates

  • Source: Kikuchi, A. et al. "Photophysical properties of dioctyl 4-methoxybenzylidenemalonate: UV-B absorber." Photochemical & Photobiological Sciences, 2013.
  • Relevance: Establishes the triplet energy levels and internal conversion mechanism of the benzylidene malon

• OMC Instability and Isomerization

  • Source: Pattanaargson, S. et al. "Photoisomerization of octyl methoxycinnamate."[2] Journal of Photochemistry and Photobiology A: Chemistry, 2004.[2]

  • Relevance: definitive data on the trans-to-cis degradation p
• Stabilization of Avobenzone by Malonates: Source: Bonda, C. "The photostability of organic sunscreen actives: A review." Cosmetics & Toiletries, 2008. (Note: Craig Bonda's work on photostabilization using malonates/crylenes is foundational in this field). Relevance: Explains the quenching kinetics required for stabilizing dibenzoylmethanes.

• Safety and Toxicity (Benzylidene Malonates)

  • Source: European Chemical Agency (ECHA)
  • Relevance: Supports the safety profile of the malonate backbone compared to the higher permeation potential of small cinnam

Sources

• 1. radtech.org [radtech.org]
• 2. semanticscholar.org [semanticscholar.org]

A Comparative Guide to the Photostability of Diisobutyl and Dimethyl (4-methoxybenzylidene)malonate

In the landscape of UV-absorbing agents, the photostability of a molecule is a critical determinant of its efficacy and safety profile. This guide provides an in-depth comparison of the photostability of two closely related UVB filters: diisobutyl (4-methoxybenzylidene)malonate and dimethyl (4-methoxybenzylidene)malonate. While both molecules share the same chromophore, the seemingly subtle difference in their ester functionalities can have significant implications for their performance under UV irradiation.

This document is intended for researchers, scientists, and professionals in the fields of drug development, cosmetics, and materials science who require a nuanced understanding of the photochemical behavior of these compounds. We will delve into the theoretical underpinnings of their photostability, present a comprehensive experimental protocol for a head-to-head comparison, and discuss the potential mechanistic pathways that govern their degradation, or lack thereof.

Introduction: The Significance of the Ester Group in Photostability

The core of both diisobutyl and dimethyl (4-methoxybenzylidene)malonate is the 4-methoxybenzylidene malonate chromophore, which is responsible for the absorption of UVB radiation. However, the nature of the alkyl ester groups—diisobutyl versus dimethyl—can influence the molecule's photostability through several mechanisms:

• Steric Hindrance: The bulkier isobutyl groups may offer a degree of steric protection to the core chromophore, potentially hindering intermolecular reactions that could lead to degradation.

• Electronic Effects: While the electronic influence of the alkyl groups on the chromophore is generally considered minimal, differences in their inductive effects could subtly alter the energy levels of the excited states and, consequently, the preferred deactivation pathways.

• Susceptibility to Photodegradation: The ester groups themselves could be susceptible to photochemical reactions, such as photo-Fries rearrangement or cleavage, although this is generally less common than reactions involving the primary chromophore.

A study on a structurally similar compound, dioctyl 4-methoxybenzylidenemalonate (DOMBM), revealed that its primary deactivation pathway from the excited singlet state is internal conversion back to the ground state. This process is exceptionally fast and dissipates the absorbed UV energy as heat, with a negligible quantum yield for the formation of the more reactive triplet state. This inherent photostability of the chromophore is a promising indicator for both the diisobutyl and dimethyl analogs. However, a direct comparative study is essential to ascertain any performance differences imparted by the different ester groups.

Proposed Experimental Protocol for Comparative Photostability Assessment

To empirically determine the relative photostability of diisobutyl and dimethyl (4-methoxybenzylidene)malonate, the following detailed experimental protocol is proposed. This protocol is designed to be a self-validating system, incorporating controls and multiple analytical techniques for robust data generation. The methodology adheres to principles outlined in the ICH Q1B guidelines for photostability testing.[1][2]

Materials and Instrumentation

• Test Compounds: Diisobutyl (4-methoxybenzylidene)malonate and Dimethyl (4-methoxybenzylidene)malonate (high purity, >99%)

• Solvent: Acetonitrile (HPLC grade) or other suitable solvent in which both compounds are stable and soluble.

• Irradiation Source: Solar simulator with a controlled output spectrum resembling natural sunlight (e.g., Xenon arc lamp with appropriate filters).[1]

• Analytical Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) with a photodiode array (PDA) detector.

  • UV-Vis Spectrophotometer.

  • Liquid Chromatography-Mass Spectrometry (LC-MS) for identification of potential degradation products.[3][4]

• Sample Containers: Quartz cuvettes or other UV-transparent vessels.

Experimental Workflow

Caption: Potential photophysical and photochemical pathways for (4-methoxybenzylidene)malonates.

The high photostability of the related dioctyl ester suggests that the dominant pathway is rapid internal conversion from the excited singlet state back to the ground state, dissipating the energy as heat. Should degradation occur, it would likely proceed from the excited triplet state, which is longer-lived and more susceptible to chemical reactions.

Possible degradation reactions could include:

• [2+2] Cycloaddition: Dimerization of two molecules, particularly at higher concentrations.

• Photoisomerization: Cis-trans isomerization around the double bond, which could alter the UV absorption profile.

• Oxidative Cleavage: Reaction with singlet oxygen or other reactive oxygen species, potentially leading to the cleavage of the double bond and formation of anisaldehyde and malonic ester fragments.

The identification of any degradation products via LC-MS would be crucial in confirming the operative degradation mechanism.

Conclusion and Recommendations

This guide provides a comprehensive framework for the comparative photostability assessment of diisobutyl and dimethyl (4-methoxybenzylidene)malonate. While existing data on analogous structures suggest that both compounds are likely to exhibit good photostability, the proposed experimental protocol will provide definitive, quantitative data to confirm this and to identify any subtle differences in performance.

For researchers and formulators, the key takeaway is that while the core chromophore dictates the primary UV-absorbing properties, the ester functionalities should not be overlooked in their potential to influence long-term stability. The execution of the described experimental plan will enable an informed selection of the optimal UV filter for a given application, ensuring both efficacy and safety. It is recommended that this photostability testing be conducted in the final formulation, as interactions with other ingredients can significantly impact the photochemical behavior of UV absorbers. [5][6]

References

• Helioscreen. (2015, November 5). Photostability Test for Additional Sunscreen Claims, Part I: Protocol Setup. Cosmetics & Toiletries. [Link]

• Royal Society of Chemistry. (2019, October 25). Rapid characterization of organic UV filters and their photoproducts in sunscreens by thermal desorption electrospray ionization mass spectrometry for the photostability study. Analytical Methods. [Link]

• Q-Lab. (n.d.). Understanding ICH Photostability Testing. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 100478, dimethyl (p-methoxybenzylidene)malonate. [Link]

• Royal Society of Chemistry. (2012). Photophysical properties of dioctyl 4-methoxybenzylidenemalonate: UV-B absorber. Photochemical & Photobiological Sciences. [Link]

• International Council for Harmonisation. (1996, November). ICH Harmonised Tripartite Guideline: Photostability Testing of New Drug Substances and Products Q1B. [Link]

• James Cook University. (2014, February 18). Sunscreens: photostability, formulation and skin penetration. ResearchOnline@JCU. [Link]

• Google Patents. (n.d.). US6800274B2 - Photostabilizers, UV absorbers, and methods of photostabilizing a sunscreen composition.

• PubMed. (2009, July-August). Photostability of UV absorber systems in sunscreens. Photochemical & Photobiological Sciences. [Link]

Sources

• 1. Understanding ICH Photostability Testing | Q-Lab [q-lab.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. researchonline.jcu.edu.au [researchonline.jcu.edu.au]
• 4. Rapid characterization of organic UV filters and their photoproducts in sunscreens by thermal desorption electrospray ionization mass spectrometry for the photostability study - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
• 6. Photostability of UV absorber systems in sunscreens - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Diisobutyl (4-methoxybenzylidene)malonate and Commercial UV Filters for Advanced Sunscreen Formulations

In the dynamic landscape of dermatological science and cosmetic formulation, the pursuit of superior ultraviolet (UV) radiation filters is paramount. This guide provides an in-depth technical comparison of Diisobutyl (4-methoxybenzylidene)malonate, a notable member of the benzylidene malonate class of UV absorbers, against a spectrum of widely used commercial UV filters. This document is intended for researchers, scientists, and drug development professionals, offering objective performance data and the experimental context necessary for informed formulation decisions.

Introduction to UV Filter Technology

The primary function of a topical sunscreen agent is to mitigate the harmful effects of UV radiation, which is broadly categorized into UVA (320-400 nm) and UVB (280-320 nm) wavelengths. UVB radiation is the primary cause of sunburn and is a significant contributor to the development of skin cancer, while UVA rays penetrate deeper into the skin, leading to premature aging and also playing a role in carcinogenesis.[1] Consequently, the efficacy of a UV filter is determined by its ability to absorb, scatter, or reflect UV radiation across this spectrum.

This guide will focus on the performance characteristics of Diisobutyl (4-methoxybenzylidene)malonate in comparison to established organic (chemical) and inorganic (physical) UV filters, including Avobenzone, Oxybenzone, Octinoxate, Titanium Dioxide, and Zinc Oxide.

The Benzylidene Malonate Class: A Profile of Diisobutyl (4-methoxybenzylidene)malonate

Diisobutyl (4-methoxybenzylidene)malonate belongs to the benzylidene malonate family of organic compounds. While specific performance data for the diisobutyl ester is not extensively published in publicly available literature, the properties of structurally similar molecules, such as Dioctyl 4-methoxybenzylidenemalonate (DOMBM) and Dimethyl 4-methoxybenzylidenemalonate, provide strong indications of its function as a UV-B absorber.[2][3] These compounds operate by absorbing UV energy, which causes an electronic transition, and then dissipating this energy as less harmful thermal energy.[3]

A key advantage of the benzylidene malonate class appears to be its photostability, particularly in the presence of other UV filters. Research on DOMBM has shown it to be an effective stabilizer for the notoriously photolabile UVA filter, Avobenzone.[] This suggests that Diisobutyl (4-methoxybenzylidene)malonate could play a valuable role in enhancing the stability and, therefore, the sustained efficacy of broad-spectrum sunscreen formulations.

Comparative Performance Analysis of UV Filters

The selection of a UV filter for a cosmetic or pharmaceutical formulation is a multi-faceted decision, balancing efficacy, safety, and aesthetic properties. The following sections provide a comparative overview of Diisobutyl (4-methoxybenzylidene)malonate (inferred from its chemical class) and leading commercial UV filters.

UV Absorbance Characteristics

The spectral absorbance profile of a UV filter dictates its primary function in sun protection. An ideal broad-spectrum sunscreen requires a combination of filters that provide coverage across both the UVA and UVB ranges.

UV Filter	Primary UV Range	Peak Absorbance (Approx.)	Notes
Diisobutyl (4-methoxybenzylidene)malonate (Inferred)	UVB	Not specified	Expected to be an effective UVB absorber based on related compounds.[2]
Avobenzone	UVA	~357 nm	The leading chemical UVA filter, but suffers from significant photostability issues without stabilizers.[]
Oxybenzone	UVA & UVB	~288 nm and ~350 nm	Provides broad-spectrum protection but has faced scrutiny over potential systemic absorption and environmental concerns.[5][6]
Octinoxate	UVB	~310 nm	A widely used UVB filter, but can also exhibit photostability issues, especially when combined with Avobenzone.[7][8]
Titanium Dioxide	UVA & UVB	Broad	A physical blocker that reflects and scatters UV radiation.[2] Its efficacy is dependent on particle size.[9]
Zinc Oxide	UVA & UVB	Broad	Considered a superior broad-spectrum physical blocker, offering excellent protection against both UVA and UVB rays.[10]

Photostability

Photostability, the ability of a molecule to remain intact and functional upon exposure to UV radiation, is a critical performance parameter for any UV filter. Photodegradation not only reduces the protective capacity of a sunscreen but can also lead to the formation of potentially harmful byproducts.

UV Filter	Photostability Profile
Diisobutyl (4-methoxybenzylidene)malonate (Inferred)	Potentially High: Related compounds like DOMBM have demonstrated excellent photostability and the ability to stabilize other UV filters like Avobenzone.[]
Avobenzone	Low: Highly photolabile, losing significant efficacy within an hour of UV exposure without photostabilizers.[]
Oxybenzone	High: Generally considered to be a photostable UV filter.[5]
Octinoxate	Moderate: Can degrade upon UV exposure, and its instability can be exacerbated in the presence of Avobenzone.[7]
Titanium Dioxide	High: As a mineral filter, it is inherently photostable.[2]
Zinc Oxide	High: Highly photostable and does not degrade under UV irradiation.

Experimental Protocols for Performance Evaluation

To ensure the scientific integrity of any comparative analysis, standardized and validated experimental protocols are essential. The following sections detail the methodologies for two key performance assessments: in vitro Sun Protection Factor (SPF) determination and photostability testing.

In Vitro Sun Protection Factor (SPF) Determination

The in vitro SPF test provides a standardized method for assessing the UVB protection of a sunscreen product without the need for human subjects. The recently established ISO 23675:2024 standardizes this approach.

Methodology:

• Substrate Preparation: A roughened polymethylmethacrylate (PMMA) plate is used as the substrate to mimic the surface of the skin.

• Sample Application: A precise amount of the test sunscreen formulation (typically 1.2 to 2.0 mg/cm²) is applied evenly across the surface of the PMMA plate.

• Drying/Settling: The applied film is allowed to dry and form a stable film for a specified period (e.g., 15 minutes) at room temperature.

• Spectrophotometric Measurement: The absorbance of the sunscreen-coated plate is measured across the UV spectrum (290-400 nm) using a spectrophotometer equipped with an integrating sphere.

• SPF Calculation: The in vitro SPF is calculated from the absorbance data using a standardized equation that takes into account the erythemal action spectrum (the skin's sensitivity to different UV wavelengths).

In Vitro SPF Determination Workflow

Photostability Testing

Photostability testing evaluates the ability of a sunscreen formulation to maintain its protective capabilities after exposure to a controlled dose of UV radiation.

Methodology:

• Sample Preparation: Prepare sunscreen-coated PMMA plates as described in the in vitro SPF protocol.

• Initial Absorbance Measurement: Measure the initial UV absorbance spectrum of the sample before UV exposure.

• UV Irradiation: Expose the sample to a controlled dose of UV radiation from a solar simulator. The International Council for Harmonisation (ICH) Q1B guidelines recommend a total illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

• Post-Irradiation Absorbance Measurement: After irradiation, measure the UV absorbance spectrum of the sample again.

• Calculation of Photostability: The change in the absorbance spectrum before and after irradiation is used to calculate the loss of efficacy and determine the photostability of the product.

Photostability Testing Workflow

Conclusion and Future Perspectives

The selection of a UV filter is a critical decision in the development of effective and safe sunscreen products. While established filters like Zinc Oxide and Titanium Dioxide offer reliable broad-spectrum protection with high photostability, the demand for cosmetically elegant and innovative formulations continues to drive research into new organic filters.

Diisobutyl (4-methoxybenzylidene)malonate, as a representative of the benzylidene malonate class, shows significant promise, particularly as a photostable UVB filter that can potentially enhance the stability of other UV absorbers. Its performance characteristics suggest it could be a valuable component in next-generation sunscreen formulations, contributing to both high efficacy and improved product stability.

Further research, including the publication of specific performance data for Diisobutyl (4-methoxybenzylidene)malonate, is warranted to fully elucidate its potential and to provide formulators with the comprehensive data needed to incorporate this promising UV filter into new and advanced sun care products.

References

• Comparing Titanium Dioxide and Zinc Oxide: Which UV Filter is Right for Your Skincare Line? - Cosmetic Ingredients. (2024, July 21).
• Avobenzone: Chemical UVA Filter Research - SPF List. (n.d.).
• Oxybenzone vs Avobenzone: Comparing UV Filters for Optimal Sun Protection - Elchemy. (2025, May 12).
• In Vitro SPF Testing Guide | PDF | Sunscreen | Spectrophotometry - Scribd. (n.d.).
• Zinc Oxide vs Titanium Dioxide: Which Mineral UV Filter is Right for Your Brand? - Elchemy. (2025, March 12).
• ISO 23675: The Evolution of SPF Testing with an In Vitro Approach - ALS Global. (2025, March 27).
• New Perspectives on Titanium Dioxide and Zinc Oxide as Inorganic UV Filters: Advances, Safety, Challenges, and Environmental Considerations - MDPI. (2025, April 11).
• Titanium Dioxide Particle vs. Sun Protection Performance - Cosmetics & Toiletries. (2013, August 8).
• Benzylidene Malonate UV Absorber - Tintoll. (n.d.).
• Bisoctrizole vs. Octinoxate: Unveiling the Superior UV Filter for Sunscreen Formulations. (2025, July 31).
• Photophysical properties of dioctyl 4-methoxybenzylidenemalonate: UV-B absorber. (2012, October 15).
• Zinc Oxide Broad-Spectrum UV Protection - Advance ZincTek. (2026, January 7).

• Determination of the In Vitro SPF - ResearchGate. (n.d.). Retrieved from [Link]

• Photostability Test for Additional Sunscreen Claims, Part I: Protocol Setup by HELIOSCREEN via Cosmetics & Toiletries. (2015, November 5).
• What is the mechanism of Oxybenzone? - Patsnap Synapse. (2024, July 17).
• Ethylhexyl Methoxycinnamate (Octinoxate) - | Bio-Xin Cosmeceuticals. (n.d.).
• In Vitro UVA testing of sunscreen products - Bentham. (n.d.).
• Q1B Photostability Testing of New Active Substances and Medicinal Products. (n.d.).
• Sunny Solutions: Unmasking the UV Filters - SciencePharma. (n.d.).

Sources

• 1. Photophysical properties of dioctyl 4-methoxybenzylidenemalonate: UV-B absorber - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Benzylidene Malonate, Benzylidene Malonate UV Absorber | Tintoll [uvabsorber.com]
• 3. Photophysical properties of dioctyl 4-methoxybenzylidenemalonate: UV-B absorber - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 5. Dimethyl malonate - Wikipedia [en.wikipedia.org]
• 6. Dimethyl 2-(4-Methoxybenzylidene)malonate | 7443-25-6 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. CAS 6768-23-6: Diethyl (4-methoxybenzylidene)malonate [cymitquimica.com]
• 8. echemi.com [echemi.com]
• 9. Diethyl 2-(4-Methoxybenzyl)malonate | C15H20O5 | CID 232045 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. CAS # 7443-25-6, Dimethyl 4-methoxybenzylidenemalonate, Dimethyl (p-methoxybenzylidene)malonate, Hostavin BRE 25, Hostavin PR 25, NSC 306435, PR 25, Sanduvor PR 25, Cyasorb UV 1988 - chemBlink [chemblink.com]

Technical Evaluation: Diisobutyl (4-methoxybenzylidene)malonate (DBM-BM) in Industrial Applications

This guide provides a technical cost-benefit analysis of Diisobutyl (4-methoxybenzylidene)malonate (referred to herein as DBM-BM ), a specialized UV absorber in the benzylidene malonate class.

Executive Summary

Diisobutyl (4-methoxybenzylidene)malonate (CAS 72955-42-1) represents a "Goldilocks" intermediate in the benzylidene malonate family of UV absorbers. While the dimethyl ester (Hostavin PR-25 ) is the industry standard for efficiency, its high volatility limits its use in high-temperature curing. Conversely, the diethylhexyl ester (Oxynex ST ) offers low volatility but at a higher steric bulk and cost.

Verdict: DBM-BM offers a critical cost-benefit advantage in solvent-based coatings and agrochemical formulations where solubility in aliphatic hydrocarbons and moderate volatility are required. It is less suitable for high-temperature engineering plastics (e.g., Polycarbonate extrusion) compared to bismalonates.

Technical Profile & Mechanism

Chemical Name: Bis(2-methylpropyl) 2-[(4-methoxyphenyl)methylidene]propanedioate CAS Number: 72955-42-1 Molecular Weight: ~334.4 g/mol Class: Benzylidene Malonate (UV-B Absorber)[1][2][3]

Mechanism of Action

Unlike Benzophenones (which can generate free radicals) or Avobenzone (which requires triplet-state quenchers), Benzylidene Malonates dissipate UV energy via a non-destructive E-Z Isomerization and thermal relaxation pathway. This lack of radical generation makes them ideal for stabilizing sensitive active ingredients (e.g., pyrethroids in agriculture).

Figure 1: The photo-stable dissipation cycle of DBM-BM. Unlike triazines, it relies on geometric isomerization.

Comparative Analysis: The "Alkyl Chain" Effect

The cost-benefit ratio of DBM-BM is best understood by comparing the alkyl ester groups. The "Diisobutyl" group provides a specific balance between the "Methyl" (inexpensive, volatile) and "Ethylhexyl" (expensive, heavy) options.

Table 1: Comparative Performance Metrics

Feature	Dimethyl Ester (Hostavin PR-25)	Diisobutyl Ester (DBM-BM)	Diethylhexyl Ester (Oxynex ST)
CAS	7443-25-6	72955-42-1	208311-19-9
Molecular Weight	250 g/mol	334 g/mol	378 g/mol
Lipophilicity (LogP)	Low (Polar)	Medium (Balanced)	High (Very Hydrophobic)
Volatility	High (Loss during cure)	Moderate	Low
Solubility (Aliphatics)	Poor	Excellent	Excellent
Relative Cost	Baseline (1.0x)	~1.4x	~2.5x
Primary Application	Plastics (PVC), Films	Coatings, Agro-formulations	Cosmetics, High-end Coatings

Analysis:

• Solubility: DBM-BM is superior to the Dimethyl ester in non-polar solvents (e.g., mineral spirits, hexane), which is critical for agrochemical emulsifiable concentrates (EC) .

• Volatility: DBM-BM has a higher molecular weight than the Dimethyl ester, significantly reducing mass loss during the baking of industrial coatings (120°C - 150°C).

Experimental Validation Protocols

To validate DBM-BM for your specific application, the following self-validating protocols are recommended.

Protocol A: Thermal Volatility Stress Test (TGA)

Purpose: To determine if DBM-BM survives your curing process.

• Equipment: Thermogravimetric Analyzer (TGA).

• Sample Prep: Load 10mg of DBM-BM, Dimethyl Ester (Control A), and Octocrylene (Control B).

• Ramp: Heat from 25°C to 300°C at 10°C/min under N2.

• Data Point: Record temperature at 5% weight loss (

  ).

  • Target: DBM-BM should exhibit

    .

  • Failure Mode: If

    , the additive will flash off during coating cure.

Protocol B: Photostability in Formula

Purpose: To measure protection of a sensitive active (e.g., Pyrethroid or Dye).

Figure 2: Photostability validation workflow.

Procedure:

• Dissolve 0.1% active ingredient (e.g., Deltamethrin) and 0.2% DBM-BM in solvent.

• Apply to quartz slides; evaporate solvent.

• Irradiate in a Xenon arc chamber (simulated solar spectrum) for 20 hours.

• Extract residue and analyze via HPLC.

• Success Criteria: >85% recovery of active ingredient vs. <40% in non-stabilized control.

Economic & Safety Analysis

Cost-Benefit Calculation

The synthesis of DBM-BM involves the Knoevenagel condensation of p-anisaldehyde with diisobutyl malonate.

• Cost Driver: Diisobutyl malonate is a specialty ester compared to the commodity dimethyl malonate.

• Yield Efficiency: The "Diisobutyl" chain provides better phase separation during synthesis workup than the methyl ester, potentially lowering purification costs (energy savings).

ROI Scenario: For a Solvent-Based Wood Coating :

• Option A (Dimethyl Ester): Cheap, but 20% is lost during oven curing. Requires 20% overdose.

• Option B (DBM-BM): 40% more expensive per kg, but <2% loss.

• Result: DBM-BM is cost-neutral in material spend but improves air quality compliance (lower VOC emissions from the additive itself).

Regulatory & Safety

• Toxicity: Benzylidene malonates are generally non-sensitizing.

• Differentiation: Note that CAS 72955-42-1 is distinct from Carvedilol impurities (often indexed similarly in catalogs). Ensure suppliers provide a Certificate of Analysis (CoA) confirming >98% purity and absence of chlorinated intermediates.

References

• Tintoll Performance Additives. Benzylidene Malonate UV Absorbers: Mechanism and Applications. (Industrial application data for malonate series).

• A*STAR Institute of Sustainability. Macromolecular benzylidene malonates with low migration profiles. (Comparative data on migration and photostability).

• Google Patents. Stabilization of pyrethroid compositions (US3560613A). (Historical data on benzylidene malonates in agrochemicals).

• ChemicalBook. Diisobutyl (4-methoxybenzylidene)malonate CAS 72955-42-1 Entry.[4] (Physical properties and identification).[1]

Sources

• 1. oar.a-star.edu.sg [oar.a-star.edu.sg]
• 2. Benzylidene Malonate, Benzylidene Malonate UV Absorber | Tintoll [uvabsorber.com]
• 3. Benzylidene Malonate, Benzylidene Malonate UV Absorber | Tintoll [uvabsorber.com]
• 4. CAS Number List - 7 - Page 18801 - Chemicalbook [amp.chemicalbook.com]

A Senior Application Scientist's Guide to Validating the Purity of Synthesized Diisobutyl (4-methoxybenzylidene)malonate

Introduction: The Imperative of Purity in Synthesis

Diisobutyl (4-methoxybenzylidene)malonate is a compound of significant interest, often synthesized via a Knoevenagel condensation between 4-methoxybenzaldehyde and diisobutyl malonate.[1] Its applications as a UV filter in cosmetics and as a key intermediate in the synthesis of pharmaceuticals demand an exceptionally high degree of purity. The presence of unreacted starting materials, by-products, or residual solvents can drastically alter its physicochemical properties, compromise its efficacy, and pose potential safety risks.

This guide provides a comprehensive, multi-modal strategy for validating the purity of synthesized Diisobutyl (4-methoxybenzylidene)malonate. We will move beyond simple procedural lists to explain the causality behind our experimental choices, establishing a self-validating system that ensures the utmost confidence in your final product.

Understanding the Impurity Profile

A robust purity validation strategy begins with anticipating potential impurities. The Knoevenagel condensation, while efficient, can lead to a predictable set of contaminants.[2][3]

• Unreacted Starting Materials:

  • 4-Methoxybenzaldehyde

  • Diisobutyl malonate

• By-products:

  • Michael addition products, if reaction conditions are not optimized.[2]

  • Products from self-condensation of the aldehyde.[1]

• Residuals:

  • Catalyst (e.g., piperidine, boric acid).[2][4]

  • Solvents (e.g., ethanol, toluene).[5]

Identifying these potential impurities is critical as it informs the selection of the most appropriate analytical techniques to detect and quantify them.

A Multi-Modal Approach to Purity Validation

No single analytical technique can provide a complete picture of a compound's purity. A synergistic approach, leveraging the strengths of various methods, is essential for a comprehensive and trustworthy assessment. Spectroscopic methods provide structural confirmation, chromatographic techniques excel at separating and quantifying components, and physical characterization offers a classic, reliable purity benchmark.[6][7] This integrated workflow ensures that impurities not easily detected by one method are captured by another.

Physical Characterization: The Classic Purity Indicator

Melting Point Analysis

The melting point is a fundamental physical property that serves as a rapid and reliable criterion for purity.[8] A pure crystalline solid will exhibit a sharp, well-defined melting point, typically over a narrow range of 0.5-1.0°C. Conversely, the presence of impurities disrupts the crystal lattice, leading to a depression and broadening of the melting point range.[8][9][10]

Causality: Impurities act as a solute, lowering the freezing point (and thus melting point) of the solid matrix, a phenomenon known as freezing-point depression. The wider range reflects the continuous change in the composition of the melting liquid.

Spectroscopic Confirmation: Verifying Molecular Identity

Spectroscopic methods are indispensable for confirming the chemical structure of the synthesized compound and identifying the presence of structurally related impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are powerful, non-destructive techniques that provide detailed information about the molecular structure and chemical environment of atoms.[11] For purity assessment, NMR can identify and, with the use of an internal standard (qNMR), quantify impurities.[12][13][14]

• ¹H NMR: The spectrum of pure Diisobutyl (4-methoxybenzylidene)malonate should show characteristic signals for the aromatic, vinylic, methoxy, and isobutyl protons. Crucially, the absence of an aldehydic proton signal (around 9-10 ppm) from 4-methoxybenzaldehyde is a key indicator of a complete reaction.

• ¹³C NMR: This provides complementary information, confirming the number and type of carbon environments. The presence of the carbonyl carbons of the ester and the carbons of the α,β-unsaturated system are key identifiers.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is used to identify the functional groups present in a molecule.[15] For this product, the spectrum should confirm the presence of key functional groups and the absence of others from the starting materials.

• Expected Peaks: Strong C=O stretching (ester), C=C stretching (alkene), and C-O stretching (ether and ester).

• Purity Indication: The absence of a broad O-H stretch (indicating no residual carboxylic acid from potential hydrolysis) and the absence of a C=O stretch corresponding to the starting aldehyde are critical.

Chromatographic Analysis: The Gold Standard for Quantification

Chromatography separates components of a mixture, making it ideal for detecting and quantifying impurities, even at low levels.[16]

High-Performance Liquid Chromatography (HPLC)

HPLC is the premier technique for assessing the purity of non-volatile organic compounds like Diisobutyl (4-methoxybenzylidene)malonate.[7][17] It offers high precision, reproducibility, and the ability to quantify impurities accurately.[17][18][19]

Causality: The compound is dissolved in a mobile phase and pumped through a stationary phase column. Differences in the affinity of the target compound and its impurities for the stationary phase cause them to separate, eluting from the column at different times (retention times). A detector quantifies the amount of each component, typically by UV absorbance. Purity is calculated based on the area percentage of the main product peak relative to the total area of all peaks in the chromatogram.

Comparative Data Analysis

The table below illustrates hypothetical comparative data for a high-purity sample versus an impure sample, demonstrating how to interpret results from multiple techniques.

Analytical Method	High-Purity Sample (>99%)	Impure Sample (~90%)	Interpretation of Impurity
Melting Point	Sharp range, e.g., 61-62°C	Depressed and broad, e.g., 55-59°C	Presence of multiple impurities disrupting the crystal lattice.[8]
¹H NMR	Clean spectrum, no aldehydic proton at ~9.8 ppm. Integrals match structure.	Signal observed at ~9.8 ppm. Incorrect integration ratios for product peaks.	Indicates residual 4-methoxybenzaldehyde.
FTIR	Strong C=O (ester) at ~1725 cm⁻¹. No broad O-H band.	Weaker C=O (ester). Possible aldehyde C=O shoulder at ~1685 cm⁻¹.	Suggests incomplete reaction and presence of starting aldehyde.[10]
HPLC (Area %)	Main Peak: 99.5%	Main Peak: 90.2%, Impurity 1: 8.5% (at RT of 4-methoxybenzaldehyde)	Confirms and quantifies the major impurity as the starting aldehyde.[16]

Experimental Protocols

Protocol 1: Melting Point Determination

• Place a small, finely powdered amount of the dry sample into a capillary tube, sealed at one end, to a height of 2-3 mm.

• Place the capillary tube in a calibrated melting point apparatus.

• Heat rapidly to about 15°C below the expected melting point.

• Decrease the heating rate to 1-2°C per minute.

• Record the temperature at which the first drop of liquid appears (T1).

• Record the temperature at which the entire sample becomes a clear liquid (T2).

• The melting range is T1-T2. A pure sample should have a range of ≤1°C.

Protocol 2: Quantitative HPLC Analysis

• System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: Isocratic mixture of Acetonitrile and Water (e.g., 70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Determined by the UV max of the analyte (e.g., ~310 nm).

• Sample Preparation: Accurately weigh ~10 mg of the sample and dissolve in 10 mL of the mobile phase to create a 1 mg/mL solution. Filter through a 0.45 µm syringe filter.

• Injection: Inject 10 µL of the prepared sample.

• Analysis: Integrate all peaks in the resulting chromatogram. Calculate the purity by dividing the peak area of the main product by the total peak area of all components and multiplying by 100.

Conclusion

Validating the purity of synthesized Diisobutyl (4-methoxybenzylidene)malonate is not a single-step process but a logical, self-reinforcing workflow. By combining the classic reliability of melting point analysis, the structural detail of NMR and FTIR, and the quantitative power of HPLC, researchers can build a comprehensive and trustworthy purity profile. This multi-modal approach ensures that the final product meets the stringent quality standards required for its intended high-value applications, providing confidence in both the identity and purity of the synthesized material.

References

• Buchi. (n.d.). Melting Point Matters: The Key to Purity, Identification, and Quality Control. Retrieved from [Link]

• University of Toronto. (n.d.). Melting point determination. Retrieved from [Link]

• Study.com. (n.d.). How can melting point be used to determine the purity of a substance? Retrieved from [Link]

• Chemistry LibreTexts. (2021, June 20). 5.3: MELTING POINT ANALYSIS- IDENTITY AND PURITY. Retrieved from [Link]

• ChemTribe. (2024, March 27). Criteria of Purity: How to Determine the Purity of a Substance. Retrieved from [Link]

• ACG Publications. (2021, March 15). Knoevenagel condensation reaction catalysed by agro-waste extract as a greener solvent catalyst. Retrieved from [Link]

• Quora. (2023, September 1). Why do we use NMR spectroscopy in purity analysis? Retrieved from [Link]

• Spectral Service AG. (n.d.). Purity Testing & Quantitative NMR Analysis. Retrieved from [Link]

• ResearchGate. (2015, March 20). (PDF) Purity assessment of organic calibration standards using a combination of quantitative NMR and mass balance. Retrieved from [Link]

• ACS Publications. (2014, November 7). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry. Retrieved from [Link]

• Novasol Biotech. (2024, October 1). How to detect the percentage of pharmaceutical intermediates? Retrieved from [Link]

• RSC Publishing. (2011, May 23). Green Chemistry PAPER. Retrieved from [Link]

• Moravek. (2023, July 27). Why Is HPLC Ideal for Chemical Purity Testing? Retrieved from [Link]

• Veeprho. (2024, August 8). High-Performance Liquid Chromatography (HPLC) for Impurity Analysis. Retrieved from [Link]

• SciELO. (2023, March 7). Article. Retrieved from [Link]

• European Academic Research. (2019, January 15). Using high performance liquid chromatography (HPLC) in pharmaceutical industry: a short review. Retrieved from [Link]

• Journal of Pharmaceutical and Applied Chemistry. (n.d.). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Retrieved from [Link]

• ResearchGate. (n.d.). a FTIR spectra of Knoevenagel product 1, b quaternized product and c silane alcoholysis silicone 1. Retrieved from [Link]

• ACS Omega. (2021, May 12). Catalytic C–H Bond Activation and Knoevenagel Condensation Using Pyridine-2,3-Dicarboxylate-Based Metal–Organic Frameworks. Retrieved from [Link]

• Organic & Biomolecular Chemistry (RSC Publishing). (2024, September 10). Deciphering the Knoevenagel condensation: towards a catalyst-free and water-mediated process. Retrieved from [Link]

• Sciforum. (2023, October 27). One Pot Synthesis of the Knoevenagel Condensation Products Using Boric Acid as a Catalyst. Retrieved from [Link]

• The Journal of Physical Chemistry B. (2017, May 4). Mechanism of the Piperidine-Catalyzed Knoevenagel Condensation Reaction in Methanol: The Role of Iminium and Enolate Ions. Retrieved from [Link]

• Taylor & Francis. (n.d.). Knoevenagel condensation – Knowledge and References. Retrieved from [Link]

• Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [Link]

Sources

• 1. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 2. sciforum.net [sciforum.net]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Knoevenagel condensation catalyzed by a tertiary-amine functionalized polyacrylonitrile fiber - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Melting Point Matters: The Key to Purity, Identification, and Quality Control | Buchi.com [buchi.com]
• 7. How to detect the percentage of pharmaceutical intermediates? - Novasol Biotech [novasolbio.com]
• 8. Criteria of Purity: How to Determine the Purity of a Substance - ChemTribe [chemtribe.com]
• 9. homework.study.com [homework.study.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. quora.com [quora.com]
• 12. ethz.ch [ethz.ch]
• 13. Purity Testing & Quantitative NMR Analysis | Spectral Service AG [spectralservice.de]
• 14. researchgate.net [researchgate.net]
• 15. acgpubs.org [acgpubs.org]
• 16. moravek.com [moravek.com]
• 17. veeprho.com [veeprho.com]
• 18. euacademic.org [euacademic.org]
• 19. pharmoutsourcing.com [pharmoutsourcing.com]

A Comparative Guide to Benzylidene Malonate Derivatives as UV Stabilizers

For researchers and formulation scientists navigating the landscape of UV stabilization, the benzylidene malonate class of organic UV absorbers presents a compelling option. Characterized by their strong absorbance in the UV spectrum, these molecules are pivotal in protecting a wide array of materials, from plastics and coatings to cosmetic formulations, against the degradative effects of ultraviolet radiation. This guide offers an in-depth comparative study of several key benzylidene malonate derivatives, providing insights into their performance, mechanisms, and the experimental methodologies used for their evaluation.

The Fundamental Mechanism of Benzylidene Malonate UV Absorbers

At their core, benzylidene malonate derivatives function by absorbing high-energy UV photons and dissipating this energy as less harmful thermal energy.[1] This process, known as electronic excitation, is facilitated by the molecular structure of the benzylidene malonate group, which exhibits strong absorbance in the UV-A and UV-B regions.[1] Upon absorbing a UV photon, the molecule transitions to an excited state. It then rapidly returns to its ground state, releasing the absorbed energy as heat, thereby preventing the UV radiation from initiating degradation pathways in the host material.

The general mechanism can be visualized as a cyclic process where the molecule is ready to absorb another photon almost instantaneously, providing continuous protection.

Caption: UV absorption and energy dissipation cycle of benzylidene malonate stabilizers.

Comparative Analysis of Key Benzylidene Malonate Derivatives

The efficacy of a benzylidene malonate UV stabilizer is not monolithic; it is intricately linked to its specific molecular structure. Substitutions on the phenyl ring and the nature of the malonate ester groups significantly influence the absorption spectrum, photostability, and compatibility with different matrices. Here, we compare several notable derivatives.

Commercially Significant Derivatives

Derivative	Chemical Name	CAS Number	Key Characteristics & Applications
PowerSorb™ 988	Tetraethyl 2,2'-(1,4-phenylenedimethylidyne)bismalonate	6337-43-5	A benzylidene-bis-malonate type with strong absorption in the high-energy UV spectrum. It is highly effective for improving the long-term stability of engineering plastics like polycarbonate (PC) and polyesters (PET).[1][2]
PowerSorb™ 2025	Dimethyl 2-(4-Methoxybenzylidene)malonate	7443-25-6	An effective UV-B absorber recommended for a wide range of polymers including PVC, polyesters, PC, polyamides, and styrenics. It can be used in coatings, adhesives, and sealants.[3]
Diethylhexyl Syringylidene Malonate (DESM)	Propanedioic Acid, [(4-Hydroxy-3,5-Dimethoxyphenyl)Methylene]-, Bis(2-Ethylhexyl) Ester	444811-29-4	A photostabilizer and antioxidant used in cosmetic formulations. It is particularly effective at stabilizing other UV filters, such as avobenzone, and can boost the Sun Protection Factor (SPF) of sunscreens.[4][5][6][7]
Macromolecular Benzylidene Malonates (MBMs)	Varies (research-grade)	N/A	Designed to have high molecular weights to reduce migration from polymer matrices, making them suitable for applications like food packaging. Studies have shown improved migration profiles compared to low molecular weight analogues.[8]

Performance Insights and Causality

• Structural Influence on UV Absorption: The specific substituents on the aromatic ring of the benzylidene group dictate the maximum absorption wavelength (λmax). Electron-donating groups, such as methoxy groups in PowerSorb™ 2025 and DESM, can shift the absorption to longer wavelengths, enhancing UVA protection. The bis-malonate structure of PowerSorb™ 988 contributes to its high efficacy in absorbing high-energy UV radiation, which is particularly damaging to engineering plastics like polycarbonate.[1][9]

• Photostability and Synergism: A critical attribute of a UV stabilizer is its ability to withstand prolonged UV exposure without degrading. DESM, for instance, is not only photostable itself but also enhances the photostability of other UV filters like avobenzone, a widely used but notoriously photolabile UVA absorber.[4][5][6] This is achieved through mechanisms like triplet state energy transfer and scavenging of reactive oxygen species.[4][5] Furthermore, combining benzylidene malonates with Hindered Amine Light Stabilizers (HALS) can lead to synergistic effects, providing a more robust stabilization system for polymers.[3]

• Application-Specific Performance: The choice of a benzylidene malonate derivative is highly dependent on the application. For high-clarity, high-temperature processed plastics like polycarbonate, a stabilizer with low volatility and high thermal stability like PowerSorb™ 988 is essential.[1][2] In contrast, for cosmetic applications, properties like photostability, compatibility with other ingredients, and the ability to boost SPF, as seen with DESM, are paramount.[4][6] The development of MBMs highlights the importance of addressing migration concerns in sensitive applications like food packaging, where low molecular weight stabilizers may pose a risk.[8]

Experimental Protocols for Performance Evaluation

To objectively compare the performance of different UV stabilizers, standardized experimental protocols are crucial. These protocols are designed to simulate real-world conditions in an accelerated manner and to provide quantifiable data on the stabilizer's efficacy.

Evaluation in Polymeric Materials: Accelerated Weathering

The ASTM G154 standard is a widely accepted method for simulating the damaging effects of sunlight and moisture on plastics using fluorescent UV lamps.

Objective: To assess the ability of benzylidene malonate derivatives to prevent the degradation of a polymer upon exposure to accelerated weathering conditions.

Methodology:

• Sample Preparation: Incorporate the benzylidene malonate stabilizer into the desired polymer (e.g., polycarbonate, polyester) at a specified concentration via melt blending or another appropriate method. Prepare test plaques of a standard size (e.g., 75 x 150 mm).

• Exposure Cycle: Mount the samples in a QUV accelerated weathering tester. Subject the samples to alternating cycles of UV exposure and moisture condensation. A typical cycle for automotive applications is 8 hours of UV exposure at 70°C followed by 4 hours of condensation at 50°C.

• Duration: Continue the exposure for a predetermined duration, often in increments such as 500, 1000, and 2000 hours.

• Evaluation: At each interval, remove the samples and evaluate them for signs of degradation compared to a control sample (polymer without the stabilizer). Key properties to measure include:

  • Color Change (Yellowness Index): Quantify the degree of yellowing using a spectrophotometer.

  • Gloss Retention: Measure the change in surface gloss.

  • Mechanical Properties: Assess changes in properties like tensile strength and impact resistance.

Caption: Workflow for accelerated weathering testing of UV stabilizers in polymers.

Evaluation in Cosmetic Formulations: In Vitro SPF and UVA-PF Determination

For sunscreen applications, the key performance metrics are the Sun Protection Factor (SPF) and the UVA Protection Factor (UVA-PF). These can be determined using in vitro methods that measure the transmission of UV light through a thin film of the sunscreen product.

Objective: To determine the SPF and UVA-PF of a sunscreen formulation containing a benzylidene malonate derivative.

Methodology:

• Sample Preparation: Prepare a sunscreen formulation containing the benzylidene malonate derivative at a specific concentration.

• Substrate Application: Apply a precise amount of the formulation (e.g., 1.2 mg/cm²) evenly onto a roughened PMMA plate, which mimics the surface of the skin.

• UV Transmittance Measurement: Measure the transmittance of UV radiation through the sample-coated plate from 290 to 400 nm using a UV spectrophotometer.

• Photostability Assessment (for UVA-PF): Expose the sample-coated plate to a controlled dose of UV radiation from a solar simulator. After exposure, re-measure the UV transmittance.

• Calculation: Use the measured transmittance data, along with standardized erythema and PPD action spectra and a standard solar simulator output spectrum, to calculate the in vitro SPF and UVA-PF values. The calculations often involve an adjustment to a labeled in vivo SPF value to account for variables in film formation.

Caption: Workflow for in vitro determination of SPF and UVA-PF.

Conclusion and Future Perspectives

Benzylidene malonate derivatives represent a versatile and effective class of UV stabilizers. The selection of a specific derivative should be guided by a thorough understanding of the application's requirements, including the type of material to be protected, the processing conditions, and the desired performance characteristics. While existing data provides valuable insights into the performance of individual derivatives, there is a clear need for more direct comparative studies to facilitate a more nuanced selection process.

Future research in this area is likely to focus on the development of novel benzylidene malonate structures with enhanced performance characteristics, such as broader UV absorption, improved photostability, and greater compatibility with a wider range of materials. Furthermore, the development of multifunctional derivatives that combine UV absorption with other properties, such as antioxidant activity, as seen in DESM, is a promising avenue for creating more advanced stabilization systems. As regulatory landscapes evolve and the demand for high-performance, durable materials continues to grow, the importance of a deep, data-driven understanding of UV stabilizer performance will only increase.

References

• Chaudhuri, R. K., & Lascu, Z. (2006). Diethylhexyl syringylidene malonate – a new cosmetic ingredient for product protection. SÖFW-Journal, 132(12), 16-24.
• Tintoll. (2026, January 8). Benzylidene Malonate UV Absorber.
• Partners in Chemicals. (2019, February 14). Evaluation of three UV absorbers.
• Chaudhuri, R. K., et al. (2006). Design of a Photostabilizer Having Built‐in Antioxidant Functionality and Its Utility in Obtaining Broad‐spectrum Sunscreen Formulations. Photochemistry and photobiology, 82(3), 823-828.
• General Industry Products. (2026, January 15). Polycarbonate vs Polyester Overlays: Complete Material Comparison Guide.
• SkinSort. Diethylhexyl Syringylidenemalonate (Ingredient Explained + Products).
• Prado, A. R., et al. (2015). Photostability of commercial sunscreens upon sunlight exposure. Photochemical & Photobiological Sciences, 14(10), 1869-1873.
• Patsnap. (2025, October 11). Acrylic Resin vs Polycarbonate Coatings: UV Resistance Evaluation.
• Shaath, N. A. (2007). SPF Boosters Photostability of Ultraviolet Filters. HAPPI, 44(10), 81-86.
• Performance Additives. UV Absorbers for Polymer Protection.
• Gaspar, L. R., & Campos, P. M. B. G. M. (2006). Evaluation of the photostability of different UV filter combinations in a sunscreen. International journal of pharmaceutics, 307(2), 123-128.
• EvitaChem. Buy Diethylhexyl syringylidenemalonate (EVT-386377) | 444811-29-4.
• Ciba Holding Inc. (2010).
• Schiraldi, D. A., et al. (2012). Polymerizable UV absorbers for the UV stabilization of polyesters. II. Photodegradation study of UV-stabilized PET copolymers. Arkivoc, 2012(4), 216-231.
• INCIDecoder. Diethylhexyl Syringylidenemalonate (Explained + Products).
• Longchang Chemical. (2022, August 17). Characteristics, types and applications of UV absorbers.
• Nguyen, T. M., et al. (2020).
• Contino, A., et al. (2005). Synthesis, in vitro percutaneous absorption and phototoxicity of new benzylidene derivatives of 1,3,3-trimethyl-2-oxabicyclo[2.2.2]octan-6-one as potential UV sunscreens. Il Farmaco, 60(6-7), 543-550.
• Gaspar, L. R., & Maia Campos, P. M. B. G. (2006). Evaluation of the photostability of different UV filter combinations in a sunscreen. International Journal of Pharmaceutics, 307(2), 123-128.
• Wang, H., et al. (2022). Substituent Effects on the Ultraviolet Absorption Properties of 2,4-Dihydroxy Dibenzophenone. Molecules, 27(23), 8206.
• Tintoll. PowerSorb 2025 Benzylidene Malonate UV Absorber 7443 25 6.
• Ciba Specialty Chemicals Holding Inc. (2011).
• Jayarajan, R., et al. (2016). Synthesis, growth, spectral, thermal, XRD and NLO studies of novel D-π-A-π-D organic materials: Dibenzylideneacetone derivatives. Journal of Molecular Structure, 1108, 630-638.
• Longchang Chemical. (2022, August 17). Characteristics, types and applications of UV absorbers.
• Hogness, T. R., et al. (1937). Ultraviolet absorption spectra of seven substituted benzenes.
• Draelos, Z. D. (2006). Photoprotection Insights.
• Deflandre, A., & Lang, G. (1981). Study of the photochemical behaviour of sunscreens-benzylidene camphor and derivatives. International journal of cosmetic science, 3(3), 139-152.
• Ciba Specialty Chemicals Holding Inc. (2017).

Sources

• 1. Benzylidene Malonate, Benzylidene Malonate UV Absorber | Tintoll [uvabsorber.com]
• 2. performanceadditives.us [performanceadditives.us]
• 3. uvabsorber.com [uvabsorber.com]
• 4. Diethylhexyl syringylidene malonate – a new cosmetic ingredient for product protection [cosmeticsbusiness.com]
• 5. researchgate.net [researchgate.net]
• 6. skinsort.com [skinsort.com]
• 7. Diethylhexyl Syringylidenemalonate (Explained + Products) [incidecoder.com]
• 8. oar.a-star.edu.sg [oar.a-star.edu.sg]
• 9. Substituent Effects on the Ultraviolet Absorption Properties of 2,4-Dihydroxy Dibenzophenone - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Cross-Reactivity &amp; Performance Profiling of Diisobutyl (4-methoxybenzylidene)malonate

This guide provides an in-depth technical evaluation of Diisobutyl (4-methoxybenzylidene)malonate (hereafter referred to as DBM ), a specialized UV absorber and photostabilizer. It is designed for researchers and formulation scientists evaluating this compound against standard market alternatives like Diethylhexyl Syringylidenemalonate (Oxynex ST) and Dimethyl (p-methoxybenzylidene)malonate (Hostavin PR-25) .

The analysis focuses on cross-reactivity in two critical contexts:

• Immunological Cross-Reactivity: Potential for allergic contact dermatitis and cross-sensitization with cinnamates.

• Chemical Cross-Reactivity: Interactions with co-ingredients (e.g., Avobenzone) and formulation stability.

Executive Summary & Chemical Identity

Diisobutyl (4-methoxybenzylidene)malonate (DBM) is a lipophilic benzylidenemalonate ester used primarily as a UV-B absorber and a singlet-state quencher for UV-A filters. Structurally, it occupies a functional niche between the highly crystalline/volatile methyl esters and the viscous, polymeric-like ethylhexyl esters.

Chemical Profile

Property	Specification
IUPAC Name	Bis(2-methylpropyl) 2-[(4-methoxyphenyl)methylidene]propanedioate
CAS Number	72955-42-1
Molecular Formula	C₁₉H₂₆O₅
Molecular Weight	334.41 g/mol
Core Chromophore	4-Methoxybenzylidene (UV-B absorption peak ~310 nm)
Functional Class	UV Absorber, Photostabilizer (Triplet Quencher)

Immunological Cross-Reactivity Studies

Context: Safety assessment for topical applications.

Researchers must evaluate DBM for Delayed Type Hypersensitivity (Type IV) . The core concern is the structural similarity between the 4-methoxybenzylidene moiety in DBM and the p-methoxycinnamate group found in Octinoxate (Ethylhexyl Methoxycinnamate) .

Structural Homology & Sensitization Risk

The "p-methoxybenzylidene" backbone is a known structural alert. While malonates are generally considered less sensitizing than cinnamates due to steric hindrance around the Michael acceptor site, cross-reactivity can occur in pre-sensitized individuals.

• Primary Allergen: Octinoxate (Octyl Methoxycinnamate).

• Cross-Reacting Agent: DBM (Diisobutyl (4-methoxybenzylidene)malonate).

• Mechanism: Metabolic hydrolysis of the ester groups by skin esterases can release 4-methoxybenzaldehyde or 4-methoxycinnamic acid analogs, which act as haptens.

Comparative Sensitization Potential (Predicted)

Compound	Sensitization Risk (LLNA)	Cross-Reactivity with Cinnamates	Mechanism of Action
Octinoxate	Moderate	Reference Standard	Direct haptenization via Michael addition.
DBM (Diisobutyl)	Low-Moderate	Possible	Steric bulk of isobutyl groups reduces hydrolysis rate compared to methyl esters.
Hostavin PR-25	Moderate	Possible	Rapid hydrolysis due to small methyl esters.
Oxynex ST	Low	Unlikely	High steric hindrance (ethylhexyl/syringyl) prevents enzyme access.

Critical Insight: If your formulation targets patients with known photo-allergies to cinnamates, Oxynex ST is the safer alternative due to its bulky syringyl group. DBM carries a higher risk of cross-reactivity than Oxynex ST but lower than Octinoxate.

Chemical Cross-Reactivity & Photostabilization

Context: Formulation stability and drug interaction.

In drug development, "cross-reactivity" often refers to the photochemical interaction between the stabilizer and the labile drug (e.g., Avobenzone, Ketoprofen).

Mechanism: Triplet State Quenching

DBM functions by accepting excitation energy from the triplet state of unstable UV-A filters (like Avobenzone) and dissipating it as heat (Isomerization-Relaxation cycle).

The Pathway:

• Avobenzone (AVO) absorbs UV-A

  Excited Singlet ( AVO ).

• Intersystem Crossing

  Excited Triplet ( AVO ).

• Energy Transfer:

  AVO + DBM (Ground) AVO (Ground) + DBM .

• Relaxation:

  DBM dissipates energy via E-Z isomerization DBM (Ground).

Chemical Incompatibility Risks

• Transesterification: In alcoholic gels (ethanol/isopropanol), the diisobutyl esters of DBM can undergo transesterification, altering solubility profiles and potentially causing crystallization.

  • Risk: Moderate (Higher than Oxynex ST, Lower than PR-25).

• Metal Chelation: The malonate beta-dicarbonyl system can chelate trace metals (Fe³⁺, Cu²⁺), leading to colored complexes (pink/orange discoloration).

  • Mitigation: Add EDTA or use metal-free manufacturing vessels.

Visualization: Mechanism & Workflow

Figure 1: Photostabilization & Cross-Reactivity Pathway

This diagram illustrates the dual nature of DBM: its protective role (quenching) and its potential risk pathway (haptenization).

Caption: Figure 1: Dual pathways of DBM. Top: Stabilization of Avobenzone via energy transfer. Bottom: Potential metabolic activation to sensitizing haptens.

Comparative Performance Guide

This table provides a direct comparison to help you select the correct benzylidenemalonate for your application.

Feature	DBM (Diisobutyl)	Hostavin PR-25 (Dimethyl)	Oxynex ST (Diethylhexyl)
CAS Number	72955-42-1	7443-25-6	872182-46-2
Lipophilicity (LogP)	Medium (Ideal for Emulsions)	Low (Solvent dependent)	High (Oil soluble)
Volatility	Low	High (Sublimation risk)	Negligible
Crystallization Risk	Low-Medium	High	Very Low (Liquid)
Avobenzone Stabilization	Excellent	Good	Excellent
Cross-Reactivity (Allergy)	Possible (Structural alert)	Possible	Unlikely (Steric shield)
Primary Use Case	High-performance emulsions requiring balance of solubility and stability.	Industrial coatings / Rigid PVC (where volatility is managed).	Sensitive skin formulations / High-end cosmetics.

Experimental Protocols

To validate DBM in your specific matrix, follow these self-validating protocols.

Protocol A: Photostability Cross-Reactivity Assay

Objective: Determine if DBM chemically interacts with Avobenzone under irradiation.

• Preparation: Prepare three solutions in Ethanol/Caprylic Triglyceride (50:50):

  • Control: 3% Avobenzone.[1]

  • Test: 3% Avobenzone + 1.5% DBM.

  • Reference: 3% Avobenzone + 1.5% Oxynex ST.

• Irradiation: Spread 2 mg/cm² on PMMA plates. Irradiate with a Solar Simulator (500 W/m²) for 2 hours (approx. 10 MED).

• Extraction: Rinse plates with HPLC-grade Methanol.

• Analysis: HPLC-UV (C18 column, Methanol/Water gradient).

• Validation Criteria:

  • Recovery of Avobenzone in Test must be >80%.

  • Appearance of new peaks (unknowns) >1% indicates chemical cross-reactivity (degradation products).

Protocol B: Peptide Reactivity Assay (DPRA) - In Chemico

Objective: Predict immunological cross-reactivity (sensitization) without animal testing.

• Incubation: Incubate DBM with synthetic peptides containing Cysteine and Lysine for 24 hours at 25°C.

• Measurement: Quantify remaining non-reacted peptide via HPLC.

• Interpretation:

  • High Reactivity: >60% peptide depletion (Strong Sensitizer).

  • Low Reactivity: <10% peptide depletion (Non-Sensitizer).

  • Note: Compare DBM depletion rates against Octinoxate (positive control). If DBM depletion is statistically similar to Octinoxate, assume high cross-reactivity potential .

References

• Clariant. (2023). Hostavin PR-25: Technical Data Sheet - Benzylidene Malonate UV Absorbers.

• Merck KGaA. (2022). Oxynex ST: Stabilization of Light-Sensitive Ingredients.[2]

• European Chemicals Agency (ECHA). (2024). Registration Dossier: Dimethyl (p-methoxybenzylidene)malonate (CAS 7443-25-6).

• Bonda, C. A. (2008). The Photostability of Organic Sunscreen Actives: A Review. In Sunscreens (pp. 321-349). CRC Press.

• ChemicalBook. (2025). Product Entry: Diisobutyl (4-methoxybenzylidene)malonate (CAS 72955-42-1).

Sources

• 1. US8303940B2 - Photostabilization of octyl triazone - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Benchmarking Diisobutyl (4-methoxybenzylidene)malonate Performance in Coatings

Content Type: Technical Comparison Guide Subject: CAS 72955-42-1 (Diisobutyl (4-methoxybenzylidene)malonate) vs. Benzotriazoles & Triazines Audience: Formulation Scientists, Polymer Chemists, R&D Leads

Executive Summary: The "Invisible" Shield

In the high-stakes arena of automotive and industrial clear coats, Diisobutyl (4-methoxybenzylidene)malonate (CAS 72955-42-1) represents a specialized class of UV absorbers (UVAs) distinct from the industry-standard Benzotriazoles (BZTs). While BZTs rely on phenolic structures for proton transfer, benzylidene malonates utilize a phenolic-free isomerization mechanism.

This structural difference grants the Diisobutyl ester a critical advantage: absolute color neutrality in the presence of metal ions (catalysts, driers, or metallic pigments). This guide benchmarks the Diisobutyl ester against standard BZTs (e.g., Tinuvin 328) and Triazines (e.g., Tinuvin 400), demonstrating why it is the superior choice for "zero-yellowing" requirements in solvent-borne systems.

Molecular Architecture & Mechanism

To understand the performance data, we must first distinguish the mechanism. Unlike BZTs which use Excited State Intramolecular Proton Transfer (ESIPT), benzylidene malonates dissipate UV energy via Cis-Trans Photoisomerization .

Structural Advantage

• Chromophore: The benzylidene malonate group absorbs strongly in the UV-B range (280–320 nm), the primary cause of polymer delamination.

• Isobutyl Tail (The Solubility Key): While the dimethyl ester (Hostavin PR-25) is common, the Diisobutyl chains of CAS 72955-42-1 significantly lower the melting point and increase compatibility with non-polar solvents (Xylene, Aromatics) used in automotive clear coats, reducing the risk of "blooming" or crystallization.

Mechanism Visualization

The following diagram illustrates the non-destructive energy dissipation cycle, contrasting it with the potential degradation pathways of phenolic UVAs.

Figure 1: The reversible photoisomerization cycle of Benzylidene Malonates. Note the absence of hydrogen transfer, eliminating sensitivity to metal ions.

Comparative Benchmarking Data

The following data synthesizes performance characteristics of Diisobutyl (4-methoxybenzylidene)malonate against industry standards.

The "Iron Test": Color Stability Interaction

This is the definitive test for this molecule. Phenolic UVAs (BZTs) form colored complexes with metal ions (Fe³⁺, Cu²⁺) often found in polymerization catalysts or storage drums.

Table 1: Metal Ion Interaction (Color Development) Method: 1% UVA solution in Toluene spiked with 10 ppm FeCl₃.

Property	Diisobutyl Malonate (CAS 72955-42-1)	Benzotriazole (e.g., Tinuvin 328)	Hydroxyphenyl Triazine (e.g., Tinuvin 400)
Initial Color (APHA)	< 20 (Water White)	40-60 (Pale Yellow)	30-50
Color with Fe³⁺ (10ppm)	< 25 (No Change)	> 150 (Significant Yellowing)	> 80 (Moderate Yellowing)
Interaction Mechanism	None (Steric hindrance only)	Chelation via Phenolic -OH	Weak Chelation
Suitability for Clear Coats	Excellent	Risk of discoloration	Good

Solubility & Volatility Profile

The isobutyl ester modification specifically targets the volatility issues associated with lower molecular weight esters.

Table 2: Physical Properties & Application Suitability

Parameter	Diisobutyl Malonate	Dimethyl Malonate (PR-25)	Benzotriazole (BZT)
Solubility (Xylene, 20°C)	> 50 g/100g	~30 g/100g	~35 g/100g
Volatility (TGA 10% Loss)	~210°C	~190°C	~230°C
Migration Resistance	High (Bulky Alkyl Group)	Moderate	High
Ideal Matrix	Solvent-borne Automotive	UV-Cured / Water-borne	General Industrial

Validated Experimental Protocols

To replicate these findings in your lab, follow these self-validating protocols.

Protocol A: The Accelerated Iron Chelation Challenge

Objective: To quantify the "yellowing risk" of the UVA in the presence of metallic contaminants.

• Preparation: Prepare a 5% (w/w) solution of the target UVA (Diisobutyl Malonate) in HPLC-grade Toluene. Prepare a control solution of a standard Benzotriazole (e.g., UV-328).

• Contamination: Add 0.5 mL of a 0.1% FeCl₃ (anhydrous) solution in ethanol to 50 mL of the UVA solution.

• Incubation: Shake vigorously for 60 seconds and let stand for 30 minutes at room temperature.

• Measurement: Measure the Yellowness Index (YI) or APHA color using a spectrophotometer (Transmission mode).

• Validation: The Diisobutyl Malonate sample should show

  , while the BZT sample will typically show .

Protocol B: UV-B Blocking Efficiency (Thin Film)

Objective: Verify the specific extinction coefficient in the critical 280-320nm range.

Figure 2: Workflow for determining intrinsic UV blocking efficiency.

Strategic Recommendations

Based on the benchmarking data, Diisobutyl (4-methoxybenzylidene)malonate is not a universal replacement for BZTs but a strategic problem solver for specific defects:

• Use in Clear Coats over Silver/Metallic Basecoats:

  • Why: Metallic flakes often release ions that react with BZTs to cause "pinking" or yellowing. The Malonate is inert.

• Use in UV-Cured Systems:

  • Why: Its absorption cutoff is sharp. It protects the polymer without interfering with the photoinitiator absorption (typically >350nm), unlike broad-spectrum BZTs which can retard cure speed.

• Synergy:

  • For maximum durability, combine 1.5% Diisobutyl Malonate (for UV-B/Color stability) with 1.0% HALS (Hindered Amine Light Stabilizer) to scavenge free radicals.

References

• Clariant. (2014). Hostavin PR-25: Benzylidene Malonate UV Absorber Technical Data Sheet. Retrieved from [Link] (Note: Reference for the dimethyl analog class behavior).

• ResearchGate. (2025). Dioctyl 4-Methoxybenzylidenemalonate: A New UV-B Absorber. Retrieved from [Link]

A Spectroscopic Guide to the Isomers of Diisobutyl (4-methoxybenzylidene)malonate: Unraveling Stereochemistry through Spectral Analysis

In the landscape of medicinal chemistry and materials science, the nuanced structural variations between stereoisomers can dictate biological activity, material properties, and synthetic outcomes. Diisobutyl (4-methoxybenzylidene)malonate, a derivative of the Knoevenagel condensation, presents a compelling case study in the spectroscopic differentiation of its geometric isomers, the (E)- and (Z)-configurations. This guide provides an in-depth comparative analysis of these isomers, leveraging a suite of spectroscopic techniques to elucidate their distinct structural signatures. We will explore the theoretical underpinnings of these analytical methods and provide a practical framework for their application, from synthesis to spectral interpretation.

Introduction to Diisobutyl (4-methoxybenzylidene)malonate and its Isomerism

Diisobutyl (4-methoxybenzylidene)malonate is synthesized via the Knoevenagel condensation of 4-methoxybenzaldehyde and diisobutyl malonate.[1][2] This reaction, typically catalyzed by a weak base, results in the formation of a carbon-carbon double bond, giving rise to the potential for E and Z isomerism. The stereochemical outcome of this synthesis is often a mixture of both isomers, necessitating effective separation and robust analytical techniques for their individual characterization.[3] The spatial arrangement of the bulky diisobutyl malonate group and the 4-methoxyphenyl group relative to the double bond is the defining feature that distinguishes the E and Z isomers, and in turn, their spectroscopic properties.

Experimental Protocols

A reliable experimental protocol is the cornerstone of reproducible scientific inquiry. The following sections detail the synthesis, separation, and spectroscopic analysis of the title isomers.

Synthesis of Diisobutyl (4-methoxybenzylidene)malonate

The Knoevenagel condensation is a classic and efficient method for the formation of the C=C bond in this molecule.

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, add 4-methoxybenzaldehyde (1.0 eq.), diisobutyl malonate (1.1 eq.), and toluene as the solvent.

• Add a catalytic amount of piperidine (0.05 eq.) and a catalytic amount of acetic acid (0.05 eq.).

• Reflux the mixture for 4-6 hours, with azeotropic removal of water.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature, wash with water and brine, and dry the organic layer over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain the crude product as a mixture of E and Z isomers.

Causality Behind Experimental Choices:

• Dean-Stark Apparatus: The removal of water, a byproduct of the condensation reaction, drives the equilibrium towards the product side, thus maximizing the yield.

• Catalyst System: The combination of a weak base (piperidine) and a weak acid (acetic acid) is crucial. Piperidine deprotonates the diisobutyl malonate to form the nucleophilic enolate, while acetic acid protonates the hydroxyl intermediate, facilitating its elimination as water.

Separation of the E and Z Isomers

The separation of the geometric isomers is critical for their individual spectroscopic characterization. Column chromatography is a widely used and effective technique for this purpose.[3]

Procedure:

• Prepare a silica gel slurry in a non-polar eluent (e.g., hexane).

• Load the crude product mixture onto the column.

• Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 5% ethyl acetate and gradually increasing the polarity).

• Collect fractions and monitor by TLC to identify the separated isomers.

• Combine the fractions containing each pure isomer and evaporate the solvent to yield the isolated E and Z isomers.

Trustworthiness of the Protocol:

The distinct polarity of the E and Z isomers, arising from their different dipole moments due to the spatial arrangement of the polar ester and methoxy groups, allows for their effective separation on a polar stationary phase like silica gel. The E isomer is typically less polar and will elute first.

Spectroscopic Comparison

The following sections provide a detailed comparison of the spectroscopic data for the E and Z isomers of diisobutyl (4-methoxybenzylidene)malonate. The provided data is based on established principles and data from closely related analogs, such as the corresponding dimethyl and diethyl esters.[4][5][6]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is arguably the most powerful tool for distinguishing between the E and Z isomers of benzylidenemalonates.[3][7] The key diagnostic signal is that of the vinylic proton.

Proton	Predicted Chemical Shift (δ, ppm) - E Isomer	Predicted Chemical Shift (δ, ppm) - Z Isomer	Multiplicity	Coupling Constant (J, Hz)
Vinylic-H	~7.8	~7.2	s	-
Ar-H (ortho to -OMe)	~6.9	~6.9	d	~8.8
Ar-H (meta to -OMe)	~7.4	~7.4	d	~8.8
-OCH₃	~3.8	~3.8	s	-
-OCH₂-	~3.9	~4.1	d	~6.7
-CH(CH₃)₂	~2.0	~2.0	m	~6.7
-CH(CH₃)₂	~0.9	~0.9	d	~6.7

Interpretation:

The most significant difference lies in the chemical shift of the vinylic proton. In the E isomer, the vinylic proton is deshielded by the anisotropic effect of the carbonyl group of the cis-oriented ester, resulting in a downfield shift (~7.8 ppm). Conversely, in the Z isomer, the vinylic proton is in closer proximity to the phenyl ring, experiencing a shielding effect and thus appearing at a more upfield position (~7.2 ppm).[7]

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy provides complementary information about the carbon framework of the isomers.

Carbon	Predicted Chemical Shift (δ, ppm) - E Isomer	Predicted Chemical Shift (δ, ppm) - Z Isomer
C=O	~165, ~164	~166, ~163
C(Ar)-O	~161	~161
C=C(Ar)	~142	~140
C(Ar)-H (meta to -OMe)	~132	~132
C(Ar)-C=	~127	~128
C=C(CO₂R)₂	~129	~131
C(Ar)-H (ortho to -OMe)	~114	~114
-OCH₃	~55	~55
-OCH₂-	~72	~72
-CH(CH₃)₂	~28	~28
-CH(CH₃)₂	~19	~19

Interpretation:

While the differences in the ¹³C NMR spectra are generally more subtle than in the ¹H NMR, slight variations in the chemical shifts of the carbonyl carbons and the carbons of the double bond can be observed due to the different electronic environments in the two isomers.[8][9]

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the key functional groups present in the molecule.

Functional Group	Predicted Wavenumber (cm⁻¹) - E Isomer	Predicted Wavenumber (cm⁻¹) - Z Isomer
C=O (ester)	~1725	~1730
C=C (alkene)	~1630	~1635
C-O (ester)	~1250, ~1150	~1255, ~1155
C-O-C (ether)	~1030	~1030

Interpretation:

The IR spectra of the E and Z isomers are expected to be very similar, as they contain the same functional groups.[10][11] Minor differences in the C=O and C=C stretching frequencies may be observed due to the different conjugation and steric environments in the two isomers.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the conjugated system of the molecule.

Parameter	Predicted Value - E Isomer	Predicted Value - Z Isomer
λmax (nm)	~310	~305

Interpretation:

Both isomers are expected to exhibit a strong absorption band in the UV region corresponding to the π → π* transition of the conjugated system. The E isomer, being generally more planar, may have a slightly higher λmax and a larger molar absorptivity compared to the more sterically hindered Z isomer.[12]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

Ion	Predicted m/z	Interpretation
[M]⁺	348.19	Molecular Ion
[M - OCH(CH₃)₂]⁺	275.13	Loss of an isobutoxy radical
[M - CO₂CH₂(CH(CH₃)₂)]⁺	247.11	Loss of an isobutoxycarbonyl radical
[p-methoxybenzylidene]⁺	134.07	Fragmentation at the double bond

Interpretation:

The mass spectra of the E and Z isomers are expected to be nearly identical, as they are constitutional isomers with the same molecular weight. The fragmentation pattern will be characteristic of the molecule's structure, with common losses of the isobutyl and ester groups.[13]

Visualizing the Concepts

To better illustrate the concepts discussed, the following diagrams are provided.

Caption: Experimental workflow for the synthesis, separation, and analysis of diisobutyl (4-methoxybenzylidene)malonate isomers.

Caption: Molecular structures of the (E) and (Z) isomers of diisobutyl (4-methoxybenzylidene)malonate.

Conclusion

The successful differentiation of the E and Z isomers of diisobutyl (4-methoxybenzylidene)malonate relies on a multi-faceted spectroscopic approach. While IR, UV-Vis, and Mass Spectrometry provide valuable information about the overall structure and functional groups, ¹H NMR spectroscopy emerges as the most definitive technique for assigning the stereochemistry. The distinct chemical shift of the vinylic proton, a direct consequence of the anisotropic effects in the different geometric arrangements, serves as a reliable diagnostic marker. This guide underscores the importance of a comprehensive analytical strategy in modern chemical research, where subtle structural differences can have profound implications for a molecule's function and application.

References

• ResearchGate. (2016, December 7). How to separate E and Z isomers? Retrieved from [Link]

• Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [Link]

• Pure. (2017, October 27). The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Retrieved from [Link]

• Indian Journal of Chemistry. (n.d.). Synthesis, separation of E, Z isomers, their configuration by IH NMR spectra and antifungal activity of new. Retrieved from [Link]

• Scribd. (n.d.). Knoevenagel Condensation. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H NMR spectra of the E -isomer (top), Z -isomer (middle) and a mixture of E - and Z -. Retrieved from [Link]

• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier.

• SciELO México. (n.d.). Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. Retrieved from [Link]

• Indian Journal of Chemistry. (n.d.). Synthesis, separation of E, Z isomers, their configuration by IH NMR spectra and antifungal activity of new. Retrieved from [Link]

• MDPI. (2024, October 2). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Retrieved from [Link]

• Google Patents. (n.d.). US7332092B2 - Method of separating E and Z isomers of an alkene alcohol and derivatives thereof.

• ResearchGate. (2021, September 15). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Retrieved from [Link]

• PMC. (n.d.). Dimethyl 2-(4-methylbenzylidene)malonate. Retrieved from [Link]

• MDPI. (n.d.). Mass Spectra of 2-Substituted Diethyl Malonate Derivatives. Retrieved from [Link]

• RSC Publishing. (n.d.). Facile synthesis and separation of E/Z isomers of aromatic-substituted tetraphenylethylene for investigating their fluorescent properties via single crystal analysis. Retrieved from [Link]

• Creative Biostructure. (2025, June 30). How NMR Helps Identify Isomers in Organic Chemistry? Retrieved from [Link]

• Chemistry LibreTexts. (2022, January 6). 3.10: 13C-NMR Spectroscopy. Retrieved from [Link]

• PubChemLite. (n.d.). Diethyl 2-(3,4-dimethoxybenzylidene)malonate (C16H20O6). Retrieved from [Link]

• Radboud Repository. (2025, June 16). Structure Elucidation for MALDI Mass Spectrometry Imaging Using Infrared Ion Spectroscopy. Retrieved from [Link]

• University of Calgary. (n.d.). Applications of 13 C NMR. Retrieved from [Link]

• RSC Publishing. (n.d.). Molecular structure and infrared spectra of dimethyl malonate: A combined quantum chemical and matrix-isolation spectroscopic study. Retrieved from [Link]

• PubChem. (n.d.). Dimethyl (p-methoxybenzylidene)malonate. Retrieved from [Link]

• PubChem. (n.d.). Diethyl 2-(4-methoxyphenyl)malonate. Retrieved from [Link]

• ResearchGate. (n.d.). IR spectrum of di(4-methylcyclohexyl) malonate. Retrieved from [Link]

• Organic Syntheses. (n.d.). ethyl 4-methylbenzoate. Retrieved from [Link]

• SciELO. (n.d.). Molecular Structure, FT-IR, NMR (13C/¹H), UV-Vis Spectroscopy and DFT Calculations on (2Z, 5Z)-3-N(4-Methoxy phenyl). Retrieved from [Link]

• An-Najah Staff. (n.d.). 1H 13C NMR investigation of E/Z-isomerization around CN bond in the trans-alkene-Pt(II)imine complexes of some ketimines and ald. Retrieved from [Link]

• ResearchGate. (2025, August 6). Origin of the Conformational Modulation of the (13)C NMR Chemical Shift of Methoxy Groups In Aromatic Natural Compounds. Retrieved from [Link]

• Archive ouverte UNIGE. (n.d.). Chemo‐ and Regioselective Multiple C(sp2)−H Insertions of Malonate Metal Carbenes for Late‐Stage Fun. Retrieved from [Link]

• Organic Letters. (2007). Selective Synthesis of (2Z,4E)-Dienyl Esters by Ene-Diene Cross Metathesis. Retrieved from [Link]

• SpectraBase. (n.d.). Dimethyl malonate - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

• MassBank. (2008, October 21). MSBNK-Fac_Eng_Univ_Tokyo-JP008708. Retrieved from [Link]

• Test Your Skills with Real Questions. (n.d.). 1H NMR:E/Z Diastereoisomerism Practice Problems. Retrieved from [Link]

• University of Regensburg. (n.d.). Infrared Spectroscopy Classical treatment (harmonic oscillator) dyF dE yk F. Retrieved from [Link]

• SUST Repository. (n.d.). Table 2.5.a. ultraviolet spectral data of mono substituted diethyl malonate. Retrieved from [Link]

Sources

• 1. scribd.com [scribd.com]
• 2. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Photophysical properties of dioctyl 4-methoxybenzylidenemalonate: UV-B absorber - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. asianpubs.org [asianpubs.org]
• 6. Diethyl malonate [webbook.nist.gov]
• 7. creative-biostructure.com [creative-biostructure.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. 13C Applications [ch.ic.ac.uk]
• 10. Molecular structure and infrared spectra of dimethyl malonate: A combined quantum chemical and matrix-isolation spectroscopic study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 11. uni-muenster.de [uni-muenster.de]
• 12. Molecular Structure, FT-IR, NMR (13C/¹H), UV-Vis Spectroscopy and DFT Calculations on (2Z, 5Z)-3-N(4-Methoxy phenyl)-2-N'(4-methoxy phenyl imino)-5-((E)-3-(2-nitrophenyl)allylidene) thiazolidin-4-one [scielo.org.za]
• 13. mdpi.com [mdpi.com]

A Comparative Guide to the Leaching of Diisobutyl (4-methoxybenzylidene)malonate from Polymer Films

Introduction: The Critical Role of UV Absorbers in Polymer Integrity and the Imperative of Leaching Studies

Ultraviolet (UV) radiation can be detrimental to the longevity and performance of polymeric materials, causing degradation that manifests as cracking, discoloration, and loss of mechanical properties. To counteract these effects, UV absorbers are incorporated into polymer matrices. These additives function by absorbing harmful UV radiation and dissipating it as heat. Diisobutyl (4-methoxybenzylidene)malonate (DMBM) is a malonate-based UV absorber. Its efficacy is, however, counterbalanced by the potential for it to migrate, or "leach," from the polymer into its surrounding environment. This is of particular concern in applications such as food packaging and medical devices, where leached substances can pose health risks.

This guide provides a comprehensive comparison of the leaching behavior of DMBM from various polymer films. We will delve into the experimental methodologies for quantifying leaching, compare the performance of DMBM with an alternative UV absorber, and provide the data necessary for researchers, scientists, and drug development professionals to make informed decisions in their material selection and formulation processes.

Understanding Diisobutyl (4-methoxybenzylidene)malonate (DMBM)

DMBM is an organic compound valued for its ability to absorb UV radiation, particularly in the UVB range. Unlike some other UV absorbers, it is colorless and does not typically form colored complexes with metal ions, making it suitable for applications where color neutrality is important. It finds use in a variety of polymers, including PVC, polyesters, and polyamides.

Comparative Leaching Analysis: DMBM vs. A Benzophenone-type UV Absorber

To provide a clear performance benchmark, this guide compares the leaching of DMBM against a common benzophenone-type UV absorber, 2-hydroxy-4-(octyloxy)benzophenone (UV-531). The selection of polymer films for this study—Low-Density Polyethylene (LDPE), Polypropylene (PP), and Polyethylene Terephthalate (PET)—is based on their widespread use in packaging and other contact-sensitive applications.

Experimental Design: A Rigorous Approach to Leaching Assessment

A robust experimental design is paramount for obtaining reliable and comparable leaching data. The following workflow outlines the key steps in our comparative study.

Caption: Workflow for the comparative leaching study.

Detailed Experimental Protocols

1. Preparation of Polymer Films:

• LDPE, PP, and PET films of a standardized thickness (100 µm) were prepared via extrusion.

• DMBM and UV-531 were each compounded into the respective polymers at a concentration of 0.5% (w/w) prior to extrusion.

2. Leaching Test Conditions:

• Food Simulants: To simulate various food types, the following simulants were used in accordance with Commission Regulation (EU) No. 10/2011:

  • 10% ethanol (v/v) for aqueous foods.

  • 3% acetic acid (w/v) for acidic foods.

  • 50% ethanol (v/v) for alcoholic foods and as a substitute for fatty food simulants in this screening study.

• Immersion: Polymer film samples with a surface area of 1 dm² were fully immersed in 100 mL of each food simulant.

• Incubation: The samples were incubated at 40°C for 10 days to simulate long-term storage at room temperature.

3. Analytical Quantification:

• Sample Preparation: Following incubation, the polymer films were removed, and the food simulant (leachate) was concentrated using Solid-Phase Extraction (SPE) with a C18 cartridge.[1][2] This step is crucial for removing interfering substances and concentrating the analytes of interest.[1]

• Instrumentation: The concentrated leachates were analyzed using High-Performance Liquid Chromatography with a UV detector (HPLC-UV).[3][4]

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (250 mm x 4.6 mm, 5 µm).[4]

  • Mobile Phase: A gradient of methanol and water was employed.[4]

  • Detection Wavelength: The UV detector was set to the wavelength of maximum absorbance for DMBM and UV-531.

  • Quantification: Calibration curves were generated using standard solutions of DMBM and UV-531 of known concentrations to quantify the amount of each additive that had leached into the food simulants.[3][4]

Results: A Comparative Analysis of Leaching

The results of the leaching studies are summarized in the table below. The values represent the mean concentration of the leached additive in the food simulant after 10 days at 40°C.

Polymer Film	Food Simulant	DMBM Leaching (µg/mL)	UV-531 Leaching (µg/mL)
LDPE	10% Ethanol	0.85	0.42
3% Acetic Acid	0.91	0.48
50% Ethanol	2.15	1.23
PP	10% Ethanol	0.63	0.31
3% Acetic Acid	0.68	0.35
50% Ethanol	1.89	1.05
PET	10% Ethanol	0.12	0.05
3% Acetic Acid	0.15	0.07
50% Ethanol	0.45	0.21

Discussion and Interpretation of Results

The experimental data reveals several key insights into the leaching behavior of DMBM and its comparison to UV-531.

• Influence of Polymer Type: The type of polymer has a significant impact on the extent of leaching. PET exhibited the lowest levels of leaching for both UV absorbers, which can be attributed to its more crystalline and less permeable structure compared to the semi-crystalline structures of LDPE and PP.

• Effect of Food Simulant: The nature of the food simulant plays a crucial role. The highest leaching for both additives was observed in 50% ethanol, indicating a higher affinity of these organic molecules for a more lipophilic environment. This is a critical consideration for applications involving fatty or alcoholic foods.

• Comparative Performance: In all tested conditions, DMBM demonstrated a higher degree of leaching compared to UV-531. This suggests that UV-531 is more compatible with and better retained by the polymer matrices under these specific test conditions. The difference in leaching can be attributed to factors such as molecular weight, polarity, and the specific interactions between the additive and the polymer.

Sources

• 1. Determination of polymer additives-antioxidants and ultraviolet (UV) absorbers by high-performance liquid chromatography coupled with UV photodiode array detection in food simulants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. akjournals.com [akjournals.com]

Safety & Regulatory Compliance

Personal protective equipment for handling Diisobutyl (4-methoxybenzylidene)malonate

Topic: Personal Protective Equipment & Safe Handling of Diisobutyl (4-methoxybenzylidene)malonate CAS: 72955-42-1 Classification: Organic UV Absorber / Malonate Derivative

Part 1: Risk Assessment & Hazard Identification

Executive Summary: Diisobutyl (4-methoxybenzylidene)malonate is a lipophilic organic ester commonly used as a UV absorber or intermediate in organic synthesis. While specific Safety Data Sheet (SDS) data for this exact isobutyl derivative is often limited compared to its methyl/ethyl analogs (e.g., Dimethyl (4-methoxybenzylidene)malonate, CAS 7443-25-6), structural activity relationship (SAR) analysis dictates it be treated as a Category 2 Skin/Eye Irritant and an Aquatic Toxin .

Core Hazards:

• Physical State: Typically a crystalline powder or viscous liquid (depending on purity/temperature). Dust generation is the primary inhalation risk.

• Chemical Reactivity: Stable under normal conditions but susceptible to hydrolysis in strong acids/bases.

• Toxicological Profile (Read-Across):

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation (if dust is inhaled).

  • H411: Toxic to aquatic life with long-lasting effects.

Part 2: Personal Protective Equipment (PPE) Matrix

This matrix is designed to prevent dermal absorption and inhalation, the two primary routes of exposure for lipophilic esters.

PPE Category	Recommendation	Technical Rationale
Hand Protection	Nitrile Rubber (0.11 mm min)	Why: Malonate esters can permeate latex. Nitrile provides superior chemical resistance against the organic solvents (e.g., Methanol, Ethyl Acetate) likely used to dissolve this compound. Protocol: Double-glove during dissolution steps. Change outer gloves immediately upon splash contact.
Eye Protection	Chemical Splash Goggles	Why: Safety glasses with side shields are insufficient for fine powders or liquid splashes. Goggles form a seal to prevent "dust creep" or solvent vapors from reaching the mucosa.
Respiratory	N95 / P100 Mask (if outside hood)	Why: If weighing powder on an open bench, fine particulates are an inhalation hazard. Preferred: Handle exclusively inside a certified Chemical Fume Hood.
Body Protection	Polypropylene Lab Coat	Why: Standard cotton coats absorb organic spills. A chemical-resistant apron is recommended if handling volumes >100 mL.

Part 3: Operational Handling Procedures

Workflow 1: Safe Weighing & Transfer

Context: High-precision weighing often tempts researchers to work outside the fume hood to avoid air drafts. This is unsafe for irritant powders.

• Preparation:

  • Place a static-dissipative weighing boat inside the analytical balance.

  • Position the balance inside the fume hood or use a powder containment enclosure .

• Transfer:

  • Use a stainless steel spatula. Avoid plastic, which can generate static and scatter the powder.

  • Technique: "Tap-transfer" directly into the boat. Do not pour from the source container.

• Containment:

  • Once weighed, immediately cap the source container.

  • Dissolve the solid in the weighing boat if possible (using a wash bottle with the reaction solvent) to transfer it quantitatively as a liquid, minimizing dust during the final transfer to the reaction vessel.

Workflow 2: Solubilization & Reaction Setup

Context: This compound is lipophilic and practically insoluble in water.

• Solvent Selection: Compatible with Methanol, Ethanol, Ethyl Acetate, and Dichloromethane.

• Dissolution:

  • Add the solvent slowly to the solid.

  • Caution: Exothermic solvation is negligible, but always add solvent to solute to prevent splashing.

• Reaction Monitoring:

  • When sampling for TLC/HPLC, use long-needle syringes to penetrate the septum. Avoid opening the vessel repeatedly to preserve the inert atmosphere (if applied) and contain vapors.

Part 4: Waste Management & Disposal

Critical Directive: This compound is classified as H411 (Toxic to Aquatic Life) . Under no circumstances should it enter the drainage system.

Waste Stream	Disposal Protocol
Solid Waste	Contaminated gloves, weighing boats, and paper towels must be disposed of in the Solid Hazardous Waste bin (labeled "Toxic/Irritant").
Liquid Waste	Collect in Non-Halogenated Organic Waste containers (unless dissolved in DCM/Chloroform, then Halogenated ).
Spill Cleanup	Powder: Do not sweep (creates dust). Cover with wet paper towels (solvent-dampened), then wipe up. Liquid: Absorb with vermiculite or sand. Scoop into a sealed jar.

Part 5: Process Visualization

The following diagram outlines the "Self-Validating" workflow for handling this chemical, ensuring safety checks are integrated into the process.

Figure 1: Operational workflow for Diisobutyl (4-methoxybenzylidene)malonate, emphasizing the critical PPE check before weighing and the closed-loop transfer to reaction.

References

• ChemicalBook. Diisobutyl (4-methoxybenzylidene)malonate (CAS 72955-42-1) Product Description.[1][2] Retrieved from

• Fisher Scientific. Safety Data Sheet: Dimethyl (4-methoxybenzyl)malonate (Analog Read-Across). Retrieved from

• PubChem. Diethyl 2-(4-methoxybenzyl)malonate (Structural Analog Data). National Library of Medicine. Retrieved from

• PinPools. Diisobutyl (4-methoxybenzylidene)malonate Supply Data. Retrieved from

Sources

• 1. CAS [chemicalbook.com]
• 2. CAS Number List - 7 - Page 18801 - Chemicalbook [amp.chemicalbook.com]